Technical Documentation Center

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Mechanics and Application of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine in Peptide Synthesis

Executive Summary In the highly precise field of solid-phase peptide synthesis (SPPS), managing the reactivity of polyfunctional amino acids is paramount. Lysine, bearing both an α -amine and an ϵ -amine, requires a robu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the highly precise field of solid-phase peptide synthesis (SPPS), managing the reactivity of polyfunctional amino acids is paramount. Lysine, bearing both an α -amine and an ϵ -amine, requires a robust orthogonal protection strategy to prevent unwanted branching and side reactions. N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine , commonly abbreviated as Boc-Lys(2-Cl-Z)-OH , serves as a foundational building block in Boc-SPPS. By leveraging precise electronic effects, this molecule provides a highly stable, self-validating pathway for synthesizing complex, lysine-containing peptides. This whitepaper details the structural causality, physicochemical properties, and validated experimental protocols for utilizing Boc-Lys(2-Cl-Z)-OH in advanced drug development and synthetic biochemistry.

Physicochemical Profile

Understanding the baseline physical and chemical properties of Boc-Lys(2-Cl-Z)-OH is critical for calculating stoichiometric equivalents and ensuring proper storage conditions during synthesis campaigns.

PropertyValue
Chemical Name N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine
Synonyms Boc-Lys(2-Cl-Z)-OH, N- α -t-Boc-N- ϵ -2-chloro-CBZ-L-lysine
CAS Number 54613-99-9[1]
Molecular Formula C19H27ClN2O6
Molecular Weight 414.88 g/mol [2]
Appearance White to off-white solid/powder[2]
Melting Point 70 - 73 °C
Storage Temperature 2 - 8 °C (Powder, long-term)
Purity Standard 99.0% (HPLC)[2]

Structural Causality: The Orthogonal Protection Paradigm

The efficacy of Boc-Lys(2-Cl-Z)-OH lies in its engineered orthogonal protection scheme. In standard Boc-SPPS, the N- α Boc (tert-butyloxycarbonyl) group is removed during each cycle using a mild acid, typically 50% Trifluoroacetic acid (TFA)[3]. The ϵ -amine of lysine must remain protected throughout these repeated TFA exposures.

The Causality of the 2-Chloro Substitution: Historically, the standard benzyloxycarbonyl (Z) group was used to protect the ϵ -amine. However, the Z group is slightly susceptible to TFA; repeated exposures lead to premature deprotection, resulting in catastrophic peptide branching.

By introducing a highly electronegative chlorine atom at the ortho position (2-chloro) of the benzyl ring, the electron-withdrawing inductive effect destabilizes the transition state that leads to a benzyl carbocation. This significantly raises the activation energy required for acidolysis, rendering the 2-Cl-Z group virtually immune to 50% TFA, while remaining perfectly susceptible to the much stronger anhydrous Hydrogen Fluoride (HF) used during final global cleavage.

OrthogonalProtection Lys L-Lysine Core (Peptide Backbone) Alpha α-Amine (Boc Protected) Lys->Alpha Epsilon ε-Amine (2-Cl-Z Protected) Lys->Epsilon TFA 50% TFA / DCM (Mild Acid) TFA->Alpha Cleaves Boc (t-butyl cation release) TFA->Epsilon Stable (Inductive effect of Cl) HF Anhydrous HF (Strong Acid) HF->Epsilon Cleaves 2-Cl-Z (Global deprotection)

Caption: Orthogonal protection strategy of Boc-Lys(2-Cl-Z)-OH during peptide synthesis.

Experimental Workflow & Self-Validating Protocols

The integration of Boc-Lys(2-Cl-Z)-OH into a peptide chain requires a meticulously controlled environment. The following protocols outline the activation, coupling, validation, and deprotection phases.

SPPS_Workflow N1 Resin-Bound Peptide (Free N-Terminus) N2 Coupling Phase Boc-Lys(2-Cl-Z)-OH + DIC/HOBt N1->N2 Addition of Amino Acid N3 Kaiser Test (Self-Validation) N2->N3 Wash & Test N3->N2 Positive (Blue) Incomplete Coupling N4 Boc Deprotection (50% TFA in DCM) N3->N4 Negative (Yellow) Complete Coupling N4->N1 Cycle Repeats Next Amino Acid N5 Global Cleavage (Anhydrous HF) N4->N5 Sequence Complete Final Cleavage

Caption: Self-validating Boc-SPPS workflow utilizing Boc-Lys(2-Cl-Z)-OH.

Protocol 1: Activation and Coupling

Objective: Form a stable amide bond between the free N-terminal amine on the solid support and the carboxyl group of Boc-Lys(2-Cl-Z)-OH.

Causality of Reagents: N,N'-Diisopropylcarbodiimide (DIC) activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. Because this intermediate is prone to racemization, Hydroxybenzotriazole (HOBt) is introduced as a nucleophile to rapidly convert it into an active OBt ester, which is stable against racemization but highly reactive toward amines.

Step-by-Step Methodology:

  • Resin Preparation: Swell the peptide-resin in Dichloromethane (DCM) for 30 minutes to expand the polymer matrix, maximizing the exposure of reactive amine sites.

  • Activation: In a separate vial, dissolve 3.0 equivalents of Boc-Lys(2-Cl-Z)-OH and 3.0 equivalents of HOBt in a minimal volume of Dimethylformamide (DMF). Add 3.0 equivalents of DIC. Stir for 10 minutes at room temperature to allow the formation of the OBt ester.

  • Coupling: Transfer the activated amino acid solution to the drained resin. Agitate the reaction vessel gently for 60 to 120 minutes.

  • Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 × 1 min) and DCM (3 × 1 min) to remove all unreacted reagents and byproducts.

Protocol 2: Self-Validating Kaiser Test

Objective: A critical checkpoint to verify the complete consumption of free primary amines before proceeding to the next step, preventing sequence deletion errors.

Step-by-Step Methodology:

  • Extract a micro-sample (10-20 beads) of the coupled resin into a glass test tube.

  • Add 2 drops of each of the following solutions:

    • Ninhydrin (5% w/v in ethanol)

    • Phenol (80% w/v in ethanol)

    • Potassium cyanide (2% v/v of a 1 mM aqueous solution in pyridine)

  • Heat the tube at 110 °C for 5 minutes.

  • Validation Logic:

    • Negative Result (Yellow/Colorless): Indicates 100% coupling efficiency. Proceed to Protocol 3.

    • Positive Result (Blue/Purple): Indicates unreacted primary amines. The system mandates a return to Protocol 1 for a second coupling cycle to ensure sequence integrity.

Protocol 3: Selective N- α Deprotection

Objective: Remove the N- α Boc group to expose the next reactive amine, while keeping the ϵ -amine 2-Cl-Z group completely intact.

Step-by-Step Methodology:

  • Treat the resin with a solution of 50% TFA in DCM for 20 minutes at room temperature.

  • Drain the vessel and repeat the TFA treatment for an additional 5 minutes to ensure total deprotection. (Note: The Boc group is cleaved via a t-butyl cation mechanism, releasing CO2 and isobutylene gas. The 2-Cl-Z group remains unaffected).

  • Wash the resin thoroughly with DCM (5 × 1 min).

  • Neutralize the resulting TFA-amine salt by washing the resin with 5% Diisopropylethylamine (DIPEA) in DCM (3 × 2 min).

  • Wash again with DCM (3 × 1 min) to prepare for the next amino acid coupling.

Global Cleavage Dynamics

Once the full peptide sequence is assembled, the peptide must be cleaved from the resin and all side-chain protecting groups removed simultaneously.

For peptides containing Boc-Lys(2-Cl-Z)-OH, this is achieved using Anhydrous Hydrogen Fluoride (HF) at 0 °C for 45–60 minutes. Scavengers such as anisole or p-cresol must be added to the cleavage cocktail to capture the highly reactive 2-chlorobenzyl cations generated during the destruction of the 2-Cl-Z group. This prevents the cations from alkylating electron-rich amino acid side chains (like Tryptophan or Tyrosine), thereby ensuring the final peptide product maintains the highest possible purity and structural fidelity.

References

  • Title: Boc-Lys(2-Cl-Z)
  • Title: Boc-Lys(2-Cl-Z)-OH (cryst)
  • Title: Boc-Lys(2-Cl-Z)
  • Title: Boc-Lys(2-Cl-Z)-OH (cryst)

Sources

Exploratory

Comprehensive Technical Guide on N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine: Physical Properties, Solubility, and Application in Peptide Synthesis

Executive Summary N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, universally recognized in peptide chemistry as Boc-Lys(2-Cl-Z)-OH (CAS: 54613-99-9), is an orthogonally protected amino acid derivative fundamental to Boc-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, universally recognized in peptide chemistry as Boc-Lys(2-Cl-Z)-OH (CAS: 54613-99-9), is an orthogonally protected amino acid derivative fundamental to Boc-strategy Solid-Phase Peptide Synthesis (SPPS)[1]. For drug development professionals and synthetic chemists, mastering the physicochemical behavior and solubility profile of this building block is critical for optimizing coupling efficiencies and preventing side reactions. This guide provides an authoritative, data-driven analysis of Boc-Lys(2-Cl-Z)-OH, focusing on the mechanistic causality behind its structural design and self-validating protocols for its application.

Structural Causality and the 2-Cl-Z Protecting Group

In standard Boc SPPS workflows, the -Boc (tert-butyloxycarbonyl) group is repetitively removed using 50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM). If the ϵ -amine of a lysine residue is protected with a standard benzyloxycarbonyl (Z) group, it undergoes slow, premature acidolysis during these repetitive TFA cycles, leading to unwanted peptide branching and truncated sequences.

The Mechanistic Solution: The strategic addition of an ortho-chloro substituent to the benzyloxycarbonyl ring creates the 2-Cl-Z group. The strong electron-withdrawing inductive effect of the chlorine atom destabilizes the benzylic carbocation transition state that forms during acid-mediated cleavage. As a result, the 2-Cl-Z group is approximately 50 times more stable to TFA than the unsubstituted Z group[2][3][4]. This ensures absolute orthogonality during chain elongation; the ϵ -amine remains securely masked until global deprotection is triggered by strong acids like anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).

G A Resin-Bound Peptide B Coupling Boc-Lys(2-Cl-Z)-OH A->B Activator (DIC/HOBt) C N-alpha Deprotection (50% TFA/DCM) B->C Repetitive Cycles C->B Next Amino Acid D Global Cleavage (Anhydrous HF) C->D Final Cleavage E Free Peptide (Lysine Deprotected) D->E 2-Cl-Z Removed

Orthogonal deprotection workflow for Boc-Lys(2-Cl-Z)-OH in SPPS.

Physicochemical Properties

Boc-Lys(2-Cl-Z)-OH typically presents as a white to off-white crystalline powder[5]. Maintaining the integrity of these physical properties is essential for accurate molar calculations during high-throughput synthesis.

PropertyValueMethod / Condition
Chemical Formula C₁₉H₂₇ClN₂O₆Empirical Formula[1]
Molecular Weight 414.88 g/mol Standard Atomic Weights[1]
Melting Point 70 – 73 °COpen-end capillary[1][6]
Density 1.236 ± 0.06 g/cm³Standard conditions[6]
Specific Optical Rotation [α]D25​ = -12.0° to -10.0°c = 1 in DMF[7]
Purity (HPLC/TLC) 98.0% - 99.0%Area % validation[1]
Storage Temperature 2 – 8 °CDesiccated, protected from light[1]

Solubility Profile and Solvent Compatibility

The solubility of Boc-Lys(2-Cl-Z)-OH dictates the choice of coupling reagents and resin-swelling solvents. Because it is a highly hydrophobic, fully protected amino acid, it exhibits excellent solubility in polar aprotic and chlorinated organic solvents, while remaining entirely insoluble in aqueous media.

SolventSolubility StatusApplication Notes
N,N-Dimethylformamide (DMF) Highly SolublePreferred primary solvent. Readily dissolves >1 mmol in 2 mL. Excellent for resin swelling.
Dichloromethane (DCM) SolubleOften used as a co-solvent (e.g., 1:1 DMF:DCM) to modulate coupling kinetics[2].
Dimethyl Sulfoxide (DMSO) SolubleUseful for difficult couplings or dissolving aggregated peptide sequences[2].
Chloroform / Ethyl Acetate SolublePrimarily utilized during liquid-liquid extraction and purification workflows[2].
Water InsolubleUsed as an anti-solvent to precipitate the derivative during bulk manufacturing.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps.

Protocol A: Preparation and Activation of 0.5 M Boc-Lys(2-Cl-Z)-OH

Objective: Prepare a homogenous, activated amino acid solution for immediate SPPS coupling.

  • Gravimetric Preparation: Weigh 829.8 mg (2.0 mmol) of Boc-Lys(2-Cl-Z)-OH powder.

  • Primary Dissolution: Transfer to a dry, inert glass vial. Add 4.0 mL of peptide-synthesis grade DMF.

  • In-Process Validation 1 (Visual): Vortex for 30 seconds. The solution must be completely clear and colorless to pale yellow. Any turbidity indicates moisture contamination or degraded reagent.

  • Activation: Add 2.0 mmol of coupling additive (e.g., HOBt or Oxyma Pure) followed by 2.0 mmol of diisopropylcarbodiimide (DIC).

  • Incubation: Stir for 5–10 minutes at room temperature to allow the formation of the active ester.

  • Execution: Transfer the activated complex to the SPPS reaction vessel containing the swollen, -deprotected resin.

Protocol B: Coupling Verification (Kaiser Test)

Objective: Validate the successful incorporation of Boc-Lys(2-Cl-Z)-OH onto the growing peptide chain.

  • Sampling: After a 45-minute coupling cycle, extract a few beads of resin and wash thoroughly with DCM and Ethanol to remove residual coupling reagents.

  • Reagent Application: Add 2 drops each of Kaiser Test Reagents (Ninhydrin, Phenol, and Potassium Cyanide solutions).

  • Heating: Heat the beads at 100 °C for 3 minutes.

  • In-Process Validation 2 (Colorimetric):

    • Yellow/Colorless beads and solution: Coupling is complete (primary amines are successfully acylated by Boc-Lys(2-Cl-Z)-OH).

    • Blue/Purple beads: Coupling is incomplete. A double-coupling cycle using a different activator (e.g., HATU/DIPEA) is required before proceeding to the next TFA deprotection step.

References

  • DV-Expert. "Boc-Lys(2-Cl-Z)-OH купить, цены на сайте!" dv-expert.org. Available at:[Link]

  • Ruifu Chemical. "China Boc-Lys(2-Cl-Z)-OH CAS 54613-99-9 Purity." ruifuchem.com. Available at: [Link]

Sources

Foundational

Mechanistic Dynamics and Stability of the 2-Chlorobenzyloxycarbonyl (2-Cl-Z) Protecting Group

An In-Depth Technical Guide for Peptide Chemists and Drug Development Professionals The Necessity of Graduated Acid Lability in Boc-SPPS In Solid-Phase Peptide Synthesis (SPPS), the Boc/Bzl strategy relies heavily on the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Peptide Chemists and Drug Development Professionals

The Necessity of Graduated Acid Lability in Boc-SPPS

In Solid-Phase Peptide Synthesis (SPPS), the Boc/Bzl strategy relies heavily on the principle of graduated acid lability. The transient N-α-tert-butyloxycarbonyl (Boc) protecting group is removed repeatedly during chain elongation using 25–50% trifluoroacetic acid (TFA). Consequently, the side-chain protecting groups must exhibit strict orthogonality or, at minimum, extreme kinetic stability against repetitive TFA exposure.

While the unsubstituted benzyloxycarbonyl (Z or Cbz) group is a foundational moiety for amine protection, its stability in 50% TFA is insufficient for the synthesis of long or complex peptides. Over prolonged syntheses, the Z group on lysine side chains undergoes partial premature cleavage, leading to unwanted side-chain branching and catastrophic yield loss. To engineer higher acid resistance, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group was developed, utilizing fundamental physical organic chemistry to alter the transition state energetics of acidolysis.

The Physical Organic Chemistry of 2-Cl-Z Stability

The acidolysis of benzyloxycarbonyl (Z) derivatives fundamentally relies on the protonation of the carbamate oxygen, followed by the cleavage of the benzylic C-O bond (1)[1]. This cleavage liberates an unstable carbamic acid intermediate—which rapidly decarboxylates to yield the free amine, carbon dioxide, and toluene—and generates a highly reactive benzyl carbocation ().

To suppress this pathway during TFA exposure, a chlorine atom is introduced at the ortho position of the aromatic ring. Chlorine is highly electronegative and exerts a powerful electron-withdrawing inductive effect (-I) across the aromatic system. During the acidolysis transition state, the developing positive charge on the benzylic carbon is severely destabilized by this adjacent -I effect.

According to Hammond's Postulate, destabilizing the intermediate carbocation raises the activation energy ( Ea​ ) required for C-O bond cleavage. Because of this transition state destabilization, 2-Cl-Z exhibits major resistance to the repetitive TFA treatments used to remove the Boc group (2)[2]. Cleaving the 2-Cl-Z group requires a much stronger acid with a lower Hammett acidity function ( H0​ ), such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA) (3)[3].

G A Protonation of Carbamate Oxygen B C-O Bond Cleavage (Transition State) A->B C Benzyl Carbocation Formation B->C D Destabilized by 2-Cl (-I Effect) C->D E Requires Strong Acid (HF/TFMSA) D->E

Logic flow of 2-Cl-Z acidolysis resistance via inductive destabilization.

Quantitative Stability Matrix

To contextualize the utility of 2-Cl-Z, the following table summarizes the relative stability of common amine protecting groups when exposed to the standard Boc-SPPS deprotection cocktail (50% TFA in DCM).

Protecting GroupChemical StructureRelative Acid Lability in 50% TFAStandard Cleavage Reagent
Boc tert-Butyl carbamateExtreme (Complete removal < 1 min)25–50% TFA
Z (Cbz) Benzyl carbamateModerate (Noticeable loss over prolonged exposure)HF, TFMSA, H₂/Pd
2-Cl-Z 2-Chlorobenzyl carbamateHighly Stable (Resistant to repetitive TFA cycles)Anhydrous HF, TFMSA
Fmoc 9-Fluorenylmethyl carbamateCompletely Stable (Orthogonal to acid)20% Piperidine (Base)

Self-Validating Experimental Protocol: Boc-Lys(2-Cl-Z)-OH Integration

The following workflow outlines the integration of Boc-Lys(2-Cl-Z)-OH into a standard Boc-SPPS protocol. As a Senior Application Scientist, I have structured this methodology to be self-validating—each step contains a mechanistic rationale (causality) and an analytical checkpoint to guarantee system integrity.

Workflow Step1 1. Couple Boc-Lys(2-Cl-Z)-OH to Peptide-Resin Step2 2. N-alpha Deprotection (50% TFA in DCM) Step1->Step2 Step3 3. Chain Elongation (Repeated Cycles) Step2->Step3 2-Cl-Z remains intact Step4 4. Global Cleavage (Anhydrous HF at 0°C) Step3->Step4

Step-by-step workflow of Boc-SPPS utilizing the 2-Cl-Z protecting group.

Step 1: N-α Boc Deprotection
  • Action: Treat the peptide-resin with 50% TFA in dichloromethane (DCM) for 20 minutes.

  • Causality: TFA selectively cleaves the highly acid-labile N-α Boc group via a stable tert-butyl carbocation intermediate. The 2-Cl-Z group on the lysine side chain remains completely intact due to the inductive destabilization of its potential benzylic carbocation transition state.

  • Validation: Perform a Kaiser test; a positive result (blue resin beads) confirms the successful liberation of the primary amine.

Step 2: Coupling of Boc-Lys(2-Cl-Z)-OH
  • Action: Activate Boc-Lys(2-Cl-Z)-OH using HATU/DIPEA (1:2 molar ratio) and add to the resin. Allow to react for 45 minutes.

  • Causality: HATU forms a highly reactive O-At ester, driving rapid amide bond formation. The 2-Cl-Z group acts as a robust shield, preventing unwanted branching at the lysine ε-amine during this highly activated state.

  • Validation: A subsequent Kaiser test must yield a negative result (colorless/yellow resin beads), validating complete coupling and the absence of unreacted primary amines.

Step 3: Global Cleavage and Deprotection
  • Action: Transfer the dried peptide-resin to a specialized PTFE (Teflon) HF cleavage apparatus. React with anhydrous HF containing 10% (v/v) anisole at 0°C for 1 hour.

  • Causality: Glass apparatuses are rapidly etched by HF; therefore, PTFE is mandatory. The extreme Hammett acidity of anhydrous HF is required to overcome the high activation energy barrier of the 2-Cl-Z group (2)[2]. Anisole is included as a potent nucleophilic scavenger; it rapidly traps the highly reactive 2-chlorobenzyl carbocations generated during cleavage, preventing them from alkylating electron-rich residues (e.g., Tyrosine, Tryptophan).

  • Validation: Analyze the crude peptide via LC-MS. The presence of the target mass and the strict absence of +168 Da (uncleaved 2-Cl-Z) or +124 Da (2-chlorobenzyl alkylation) mass adducts self-validates the efficiency of both the cleavage and the scavenging system.

Conclusion

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) protecting group is a triumph of applied physical organic chemistry in peptide synthesis. By leveraging the electron-withdrawing inductive effect of a single chlorine atom, chemists successfully manipulated transition state energetics to create a protecting group that perfectly bridges the gap between Boc lability and HF susceptibility. Understanding this mechanistic causality is essential for any drug development professional designing robust, scalable synthetic routes for complex peptide therapeutics.

References

  • [2] Amino Acid-Protecting Groups | Chemical Reviews - ACS Publications. 2

  • [1] Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism - Total Synthesis. 1

  • The Benzyloxycarbonyl (Cbz or Z) Protecting Group - Benchchem.

  • [3] Amino Acid Derivatives for Peptide Synthesis - Peptide.com. 3

  • [4] Acid-Mediated Deprotection of Cbz Groups - Technical Disclosure Commons. 4

Sources

Exploratory

Storage Conditions, Stability, and Shelf Life of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine: A Technical Guide

Introduction & Chemical Profiling N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine (commonly abbreviated as Boc-Lys(2-Cl-Z)-OH, CAS No. 54613-99-9) is a highly specialized, orthogonally protected amino acid derivative funda...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Profiling

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine (commonly abbreviated as Boc-Lys(2-Cl-Z)-OH, CAS No. 54613-99-9) is a highly specialized, orthogonally protected amino acid derivative fundamental to Boc-based solid-phase peptide synthesis (SPPS)[1]. With a molecular weight of 414.88 g/mol and the empirical formula C19H27ClN2O6, this compound features two distinct protecting groups that dictate its chemical behavior, solubility, and storage requirements[1].

As a Senior Application Scientist, it is critical to understand the causality behind the handling of this reagent. The α-amino group is protected by a tert-butyloxycarbonyl (Boc) group, which is acid-labile and designed to be cleaved by mild acids like trifluoroacetic acid (TFA) during peptide chain elongation[2]. Conversely, the ε-amino side chain is protected by a 2-chlorobenzyloxycarbonyl (2-Cl-Z) group. The addition of the electron-withdrawing chlorine atom at the ortho position of the benzyl ring significantly increases the acid stability of the Z-group, ensuring it remains completely intact during repeated TFA exposures[2]. It is only removed during the final global deprotection step using strong acids such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA)[2].

G A Boc-Lys(2-Cl-Z)-OH (Intact Amino Acid) B TFA Cleavage (Mild Acid) A->B Deprotect α-amine D H-Lys(2-Cl-Z)-OH (Chain Elongation) B->D C HF / TFMSA (Strong Acid) E Fully Deprotected Lysine Residue C->E D->C Deprotect ε-amine

Orthogonal deprotection logic for Boc-Lys(2-Cl-Z)-OH in SPPS workflows.

Storage Conditions & Environmental Sensitivities

To maintain a purity of ≥99.0% (HPLC) and prevent premature degradation, Boc-Lys(2-Cl-Z)-OH must be stored under strictly controlled environmental conditions.

  • Temperature: The recommended long-term storage temperature is 2°C to 8°C (Refrigerated) . While the compound is relatively stable at room temperature (≤ 25°C) for short durations (e.g., during shipping or active synthesis), prolonged exposure to ambient heat provides the thermodynamic driving force for the spontaneous decarboxylation of the Boc group[1][3].

  • Moisture (Humidity): The compound must be kept in a tightly sealed, dry environment[1]. The tert-butyl carbonium ions formed during potential Boc degradation can react with nucleophiles, including water, leading to irreversible hydrolysis[2].

  • Light: The reagent should be protected from direct light[1]. The 2-Cl-Z group exhibits slight photolability; prolonged exposure to UV radiation can induce radical cleavage of the benzyloxycarbonyl moiety.

Quantitative Shelf Life Data

Table 1: Stability Profile & Shelf Life Matrix

Storage ConditionTemperatureExpected Shelf LifePrimary Degradation Risk
Optimal (Cold & Dry) 2°C to 8°C24 - 36 monthsNegligible (if kept desiccated)
Ambient (Dry) 20°C to 25°C6 - 12 monthsSlow hydrolysis, trace decarboxylation
Accelerated / Improper > 40°C< 1 monthRapid thermal decarboxylation, Boc cleavage

Experimental Workflows: Handling and Quality Control

To ensure a self-validating system of scientific integrity, laboratories must implement strict protocols for the handling and quality control (QC) of Boc-Lys(2-Cl-Z)-OH.

Protocol 1: Aliquoting and Long-Term Storage Preparation

Improper handling during the transition from bulk storage to daily use is the leading cause of reagent degradation. Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder.

  • Equilibration: Remove the bulk container of Boc-Lys(2-Cl-Z)-OH from the 2-8°C refrigerator. Place it in a benchtop desiccator and allow it to equilibrate to room temperature for at least 2 hours before breaking the seal.

  • Aliquoting: In a dry environment (relative humidity < 30%), weigh the required amounts of the compound into amber glass vials. The amber glass mitigates UV-induced photolytic degradation[1].

  • Purging: Gently purge the headspace of each newly aliquoted vial with high-purity Argon or Nitrogen gas. Displacing oxygen and atmospheric moisture prevents oxidative degradation and hydrolysis.

  • Sealing: Seal the vials tightly with PTFE-lined caps and wrap the exterior junction with Parafilm to create a secondary moisture barrier.

  • Storage: Transfer the aliquoted vials immediately back to a desiccated secondary container stored at 2-8°C.

G S1 Bulk Receipt (Check COA/Purity) S2 Equilibrate to RT (Prevent Condensation) S1->S2 S3 Aliquot into Amber Glass Vials S2->S3 S4 Purge Headspace with Argon/N2 S3->S4 S5 Seal with PTFE Caps & Parafilm S4->S5 S6 Store at 2-8°C in Desiccator S5->S6

Step-by-step handling and long-term storage workflow to prevent degradation.

Protocol 2: Quality Control via RP-HPLC

Before utilizing a batch of Boc-Lys(2-Cl-Z)-OH that has been stored for >12 months, its purity must be verified. The Boc protecting group renders the amino acid highly hydrophobic, allowing for excellent retention and separation on a standard Reversed-Phase C18 stationary phase[4].

Table 2: Standard RP-HPLC Conditions for Purity Assessment

ParameterSpecification
Column C18 (e.g., Zorbax SB C18 or equivalent, 250 x 4.6 mm, 5 µm)
Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in Milli-Q Water
Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Flow Rate 1.0 mL/min
Detection UV at 210 nm or 214 nm
Injection Volume 10 µL

Step-by-Step QC Method:

  • Sample Preparation: Dissolve 1-2 mg of the Boc-Lys(2-Cl-Z)-OH sample in 1 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B to achieve a concentration of ~1 mg/mL[5]. Ensure complete dissolution; the compound is clearly soluble in organic solvents but poorly soluble in pure water.

  • System Equilibration: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B until a stable baseline is achieved at 210 nm[4][6].

  • Gradient Elution: Inject the sample. Run a linear gradient from 5% B to 100% B over 15 minutes. Hold at 100% B for 3 minutes to wash the column, then return to initial conditions (5% B) over 2 minutes[6].

  • Data Analysis: The intact Boc-Lys(2-Cl-Z)-OH will elute as a sharp, dominant peak due to its high hydrophobicity. Calculate the area percent (a/a). A passing QC result requires an assay of ≥ 99.0%. The presence of early-eluting peaks typically indicates the loss of the Boc group (yielding the more polar H-Lys(2-Cl-Z)-OH).

Sources

Foundational

Role of Boc-Lys(2-Cl-Z)-OH in solid-phase peptide synthesis (SPPS)

Title: The Strategic Role of Boc-Lys(2-Cl-Z)-OH in Solid-Phase Peptide Synthesis: Mechanistic Insights and Protocols Executive Summary In the landscape of solid-phase peptide synthesis (SPPS), the Boc/Bzl (tert-butyloxyc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: The Strategic Role of Boc-Lys(2-Cl-Z)-OH in Solid-Phase Peptide Synthesis: Mechanistic Insights and Protocols

Executive Summary

In the landscape of solid-phase peptide synthesis (SPPS), the Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy remains a foundational methodology for synthesizing complex, aggregation-prone, or heavily modified peptides. A critical challenge in this strategy is the orthogonal protection of polyfunctional amino acids like lysine. This technical guide elucidates the causality behind selecting Boc-Lys(2-Cl-Z)-OH over standard benzyloxycarbonyl (Z) derivatives, detailing the electronic mechanisms, kinetic stability, and self-validating protocols required for high-fidelity peptide assembly.

The Mechanistic Imperative: Why 2-Cl-Z?

In Boc-SPPS, the α-amino group is temporarily protected by the acid-labile Boc group, which is iteratively removed using 50% trifluoroacetic acid (TFA) in dichloromethane (DCM)[1]. Lysine’s highly nucleophilic ε-amino group requires a semi-permanent protecting group that must strictly withstand these repetitive acidic cycles while remaining cleavable during the final global deprotection.

Historically, the unsubstituted benzyloxycarbonyl (Z or Cbz) group was utilized. However, the Z group exhibits partial lability under repetitive TFA exposure[2]. This premature deprotection exposes the ε-amino group, leading to catastrophic side-chain branching (unwanted acylation of the free lysine side-chain during subsequent amino acid coupling steps)[3].

To solve this, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group was engineered. The insertion of an electron-withdrawing chlorine atom at the ortho position of the aromatic ring exerts a strong inductive effect (-I effect). This electronic withdrawal destabilizes the transition state required for the acid-catalyzed cleavage of the carbamate, which relies on the formation of a stabilized benzyl carbocation. Consequently, the 2-Cl-Z group is significantly more resistant to 50% TFA than the unsubstituted Z group, yet it remains fully cleavable under the extreme superacidic conditions of anhydrous hydrogen fluoride (HF)[2][3].

Mechanism Z Boc-Lys(Z)-OH (Standard Cbz) TFA1 50% TFA / DCM (Iterative Cycles) Z->TFA1 ClZ Boc-Lys(2-Cl-Z)-OH (Electron-withdrawing Cl) TFA2 50% TFA / DCM (Iterative Cycles) ClZ->TFA2 Branch Premature Deprotection & Peptide Branching TFA1->Branch Partial Cleavage Intact Intact ε-protection (Clean Elongation) TFA2->Intact Stable

Electronic stabilization by the 2-chloro substituent prevents premature TFA cleavage.

Physicochemical Profiling and Protection Strategy Comparison

Selecting the correct lysine derivative dictates the success of the synthesis. Table 1 summarizes the quantitative and qualitative differences between common lysine building blocks used in Boc chemistry[1][3][4].

Table 1: Comparative Analysis of Lysine Protecting Groups in Boc-SPPS

DerivativeSide-Chain ProtectionStability to 50% TFACleavage ReagentPrimary Application
Boc-Lys(Z)-OH Benzyloxycarbonyl (Z)Low (Slowly cleaved)Liquid HF, HBr/AcOHShort sequences, solution-phase
Boc-Lys(2-Cl-Z)-OH 2-ChlorobenzyloxycarbonylHigh (Stable) Liquid HF, TFMSA, TMSOTf Standard Boc-SPPS (Long peptides)
Boc-Lys(Fmoc)-OH 9-FluorenylmethyloxycarbonylVery High (Acid stable)20% Piperidine (Base)Orthogonal on-resin modification
Boc-Lys(Msc)-OH MethylsulfonylethoxycarbonylVery High (Acid stable)Basic conditionsComplex branched architectures

Experimental Workflows and Self-Validating Protocols

To ensure trust and reproducibility, the following protocols are designed as self-validating systems. By monitoring colorimetric changes and controlling kinetic variables, researchers can verify the integrity of the 2-Cl-Z group throughout the synthesis.

Protocol A: Incorporation of Boc-Lys(2-Cl-Z)-OH via DIC/Oxyma

This protocol ensures high-efficiency coupling while minimizing racemization.

  • Resin Preparation: Swell the peptide-resin (e.g., PAM or Merrifield resin) in DCM for 20 minutes.

  • Boc Removal: Treat the resin with 50% TFA in DCM for 1 minute, drain, and repeat with fresh 50% TFA for 20 minutes to remove the α-Boc group of the preceding amino acid[1].

  • Washing & Neutralization: Wash thoroughly with DCM (3x), then neutralize the resin with 5% N,N-Diisopropylethylamine (DIEA) in DCM (2 x 3 mins). Wash with N,N-Dimethylformamide (DMF) (3x).

  • Activation: In a separate vial, dissolve 3.0 equivalents of Boc-Lys(2-Cl-Z)-OH[4] and 3.0 equivalents of Oxyma Pure in minimal DMF. Add 3.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC). Stir for 3 minutes for pre-activation.

  • Coupling: Add the activated mixture to the resin. Agitate for 45–60 minutes at room temperature.

  • Validation (Kaiser Test): Perform a Kaiser ninhydrin test. A yellow/colorless bead indicates successful coupling (>99%). A blue bead indicates incomplete coupling; if blue, repeat step 5.

  • Capping (Optional but recommended): Treat with acetic anhydride/DIEA/DCM (1:1:8) for 10 minutes to cap unreacted amines, preventing deletion sequences.

Workflow N1 Growing Peptide-Resin (Free α-amine) N2 Couple Boc-Lys(2-Cl-Z)-OH (DIC/Oxyma) N1->N2 Step 1 N3 TFA Cleavage of α-Boc (2-Cl-Z remains intact) N2->N3 Step 2 N4 Continue SPPS Elongation N3->N4 Step 3 N5 Global HF Cleavage (Removes 2-Cl-Z & Resin) N4->N5 Post-Synthesis N6 Purified Target Peptide (Free Lysine) N5->N6 Final Yield

Step-by-step lifecycle of Boc-Lys(2-Cl-Z)-OH from coupling to final HF deprotection.

Protocol B: Global Deprotection (The HF Cleavage System)

The 2-Cl-Z group requires strong acid for removal. Anhydrous HF is the gold standard[5]. Because HF generates highly reactive carbocations from the protecting groups, the use of scavengers is non-negotiable to prevent irreversible alkylation of susceptible residues (like Trp, Tyr, and Met)[5][6].

Caution: Anhydrous HF is extremely toxic and corrosive. This procedure must be performed in a dedicated, specialized Teflon HF cleavage apparatus within a well-ventilated fume hood.

  • Pre-Cleavage Preparation: Ensure the terminal α-Boc group is removed using 50% TFA/DCM to prevent tert-butylation of the peptide during HF treatment[5]. Dry the resin meticulously under a high vacuum overnight.

  • Scavenger Addition: Transfer the dried peptide-resin to the Teflon HF reaction vessel. Add scavengers: typically p-cresol and p-thiocresol (e.g., 4% v/v total)[6]. For peptides containing multiple susceptible residues, a "Low-High HF" protocol may be required[5].

  • HF Condensation: Cool the reaction vessel in a dry ice/ethanol bath (-78°C). Condense anhydrous HF gas into the vessel (typically 10 mL HF per gram of resin).

  • Cleavage Reaction: Warm the vessel to 0°C (ice bath) and stir magnetically for 1 hour[6]. Note: Cleavage of Lys(2-Cl-Z) at temperatures lower than 5°C can be excessively slow; maintaining 0°C to 5°C is critical for optimal kinetics[5].

  • Evaporation: Rapidly evaporate the HF under a vacuum at 0°C.

  • Precipitation and Washing: Triturate the crude peptide/resin mixture with ice-cold diethyl ether to precipitate the peptide and extract the scavengers and cleaved protecting group byproducts[6]. Wash the precipitate 3 times with cold ether.

  • Extraction: Extract the free peptide from the resin using 10-50% aqueous acetic acid or an acetonitrile/water mixture. Lyophilize the extract to obtain the crude peptide.

Conclusion

The utilization of Boc-Lys(2-Cl-Z)-OH exemplifies the precision required in synthetic peptide chemistry. By leveraging the electron-withdrawing properties of the 2-chloro substituent, chemists bypass the kinetic vulnerabilities of the standard Z group, ensuring orthogonal stability during iterative TFA deprotections. When coupled with rigorous, scavenger-optimized HF cleavage protocols, Boc-Lys(2-Cl-Z)-OH remains an indispensable tool for the synthesis of complex, high-purity therapeutic peptides.

References

  • Protecting Groups - Lokey Lab Protocols. Wikidot. Available at: [Link]

  • Total chemical synthesis of enzymatically active human type II secretory phospholipase A 2. PNAS. Available at:[Link]

Sources

Exploratory

Acid Stability of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine in TFA: Mechanistic Insights and SPPS Protocols

Executive Summary In the realm of Solid-Phase Peptide Synthesis (SPPS), the Boc/Bzl strategy relies on a graduated acid lability approach rather than true chemical orthogonality. Because both the temporary N-alpha protec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of Solid-Phase Peptide Synthesis (SPPS), the Boc/Bzl strategy relies on a graduated acid lability approach rather than true chemical orthogonality. Because both the temporary N-alpha protecting group (Boc) and the semi-permanent side-chain protecting groups (benzyl-based) are removed via acidolysis, the success of the synthesis depends entirely on the kinetic differential of their cleavage rates 1[1].

For Lysine residues, the standard benzyloxycarbonyl (Z) group is notoriously susceptible to partial cleavage during repeated exposures to 50% Trifluoroacetic acid (TFA) in dichloromethane (DCM). This premature deprotection exposes the highly nucleophilic epsilon-amine, leading to irreversible peptide branching during subsequent coupling cycles 2[2]. To counteract this, N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine—commonly abbreviated as Boc-Lys(2-Cl-Z)-OH—was developed. This whitepaper details the chemical physics behind the enhanced acid stability of the 2-Cl-Z group, provides quantitative stability metrics, and outlines a self-validating protocol for its use in peptide manufacturing.

The Chemical Physics of Acid Stability: Z vs. 2-Cl-Z

The causality behind the experimental choice to use 2-Cl-Z over standard Z lies in the transition state thermodynamics of acidolysis. Acid-mediated cleavage of benzyl-based carbamates proceeds via an SN1-like mechanism, where the rate-determining step is the formation of a benzyl carbocation.

There is an inverse relationship between carbocation stability and protecting group stability:

  • Boc Group: Forms a highly stable tert-butyl carbocation. Consequently, the Boc group is highly labile and cleaves within minutes in 50% TFA.

  • Standard Z Group: Forms a moderately stable benzyl carbocation. It survives short TFA exposures but degrades over the extended, iterative cycles required for long peptides.

  • 2-Cl-Z Group: The introduction of a highly electronegative chlorine atom at the ortho position of the aromatic ring exerts a strong electron-withdrawing inductive effect (-I effect). This severely destabilizes the developing positive charge on the benzylic carbon during the transition state.

Because the activation energy required to form the 2-chlorobenzyl carbocation is significantly higher, the 2-Cl-Z group is at least 60 times more stable to TFA than the unsubstituted Z group3[3]. It remains completely intact during standard TFA deprotection cycles, yet can still be efficiently removed by much stronger acids, such as anhydrous HF or Trifluoromethanesulfonic acid (TFMSA), during final global cleavage .

Quantitative Stability Profile

The following table summarizes the comparative stability of relevant protecting groups in standard Boc SPPS conditions.

Protecting GroupReagent ExposureCarbocation StabilityRelative TFA StabilityFinal Cleavage Reagent
Boc (N-alpha) 50% TFA / DCMHighly stable (tert-butyl)Labile (Cleaves in <15 min)50% TFA / DCM
Z (Lys side-chain) 50% TFA / DCMModerately stable (benzyl)1x (Reference baseline)HF, TFMSA, H2/Pd
2-Cl-Z (Lys side-chain) 50% TFA / DCMDestabilized (-I effect)~60x more stable than ZHF, TFMSA

Pathway Visualization: Boc/Bzl SPPS Logic

The diagram below illustrates the critical divergence in synthesis outcomes based on the choice of Lysine side-chain protection during iterative TFA exposure.

G N1 Boc-Lys(2-Cl-Z)-Resin N2 50% TFA / DCM N1->N2 Acidolysis N3 Lys(2-Cl-Z) Intact N2->N3 2-Cl-Z (Stable) N4 Lys(Z) Cleaved N2->N4 Z (Unstable) N5 Peptide Elongation N3->N5 Linear Synthesis N4->N5 Epsilon-Branching N6 Anhydrous HF Cleavage N5->N6 Final Deprotection

Boc/Bzl SPPS workflow demonstrating 2-Cl-Z side-chain stability during TFA deprotection.

Self-Validating Experimental Protocol for Boc/Bzl SPPS

To ensure scientific integrity, a protocol must not rely on blind faith; it must be a self-validating system. The following methodology integrates real-time analytical checkpoints to verify the orthogonality of the Boc/2-Cl-Z strategy during synthesis.

Step 1: N-alpha Boc Deprotection
  • Procedure: Swell the peptidyl-resin in DCM for 15 minutes. Drain, then treat with 50% TFA in DCM (v/v) containing 1% triisopropylsilane (TIS) as a cation scavenger for 2 × 15 minutes.

  • Causality: TIS is included to quench the highly reactive tert-butyl carbocations generated from Boc cleavage, preventing them from alkylating the resin or peptide.

  • Validation Checkpoint: Collect the TFA cleavage cocktail rather than discarding it. Analyze a micro-aliquot via LC-MS. The absence of a mass peak corresponding to the 2-chlorobenzyl cation (or its quenched adducts) validates that the 2-Cl-Z group remains fully intact on the resin.

Step 2: Neutralization
  • Procedure: Wash the resin with DCM (3 × 1 min), then neutralize the TFA-amine salt by treating with 10% N,N-Diisopropylethylamine (DIEA) in DCM (2 × 5 min). Wash extensively with DCM and DMF.

  • Validation Checkpoint: Perform a Kaiser (ninhydrin) test on a few resin beads. A deep blue color confirms the successful removal of the N-alpha Boc group and the generation of a free primary amine ready for coupling.

Step 3: Amino Acid Coupling
  • Procedure: Add 4 equivalents of the next Boc-amino acid, activated with DIC/Oxyma or HATU/DIEA, to the resin. Agitate for 60 minutes.

  • Validation Checkpoint: Perform a second Kaiser test. The beads must remain colorless/yellow. A negative result confirms complete coupling to the N-alpha amine, indirectly validating that the epsilon-amine of the Lys(2-Cl-Z) residue remained masked and did not participate in unwanted branching.

Step 4: Global Cleavage and Side-Chain Deprotection
  • Procedure: Transfer the dried resin to a specialized HF cleavage apparatus. Treat with anhydrous HF containing 10% anisole (v/v) at 0°C for 60 minutes .

  • Causality: Anisole is mandatory here. HF is strong enough to cleave the highly stable 2-Cl-Z group, generating a highly reactive 2-chlorobenzyl carbocation. Anisole acts as a nucleophilic sink, irreversibly capturing this carbocation before it can alkylate sensitive residues like Tyrosine or Tryptophan.

  • Validation Checkpoint: Precipitate the crude peptide in cold diethyl ether, centrifuge, and analyze via RP-HPLC and ESI-MS. The presence of a single major peak matching the theoretical mass of the fully deprotected linear peptide confirms the successful removal of the 2-Cl-Z group without side reactions.

References

  • Boc-Lys(2-Cl-Z)-OH купить, цены на сайте! - ДВ-Эксперт Source: dv-expert.org URL:[Link]

  • ISRAEL JOURNAL OF CHEMISTRY | tlooto: The Most Powerful... Source: tlooto.com URL:[Link]

  • PowerPoint Presentation: Solid phase peptide synthesis Source: elte.hu URL:[Link]

Sources

Protocols & Analytical Methods

Method

Protocol for coupling N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine in Boc chemistry

Application Note: Protocol for Coupling N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine in Boc Solid-Phase Peptide Synthesis Executive Summary N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Boc-Lys(...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Protocol for Coupling N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine in Boc Solid-Phase Peptide Synthesis

Executive Summary

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Boc-Lys(2-Cl-Z)-OH, is the premier building block for incorporating lysine residues during Boc-strategy solid-phase peptide synthesis (SPPS). This application note details the mechanistic rationale for utilizing the 2-chloro substituted benzyloxycarbonyl protecting group and provides a highly optimized, field-proven protocol based on in situ neutralization. This methodology maximizes coupling efficiency, prevents sequence-dependent peptide aggregation, and eliminates premature side-chain deprotection.

Mechanistic Grounding: The Rationale for 2-Cl-Z Protection

In Boc SPPS, the temporary N- α -Boc group is repeatedly removed using strong acids, typically 50% trifluoroacetic acid (TFA) in dichloromethane (DCM) or neat TFA[1]. The ϵ -amino group of lysine requires a semi-permanent protecting group that can withstand these repetitive acidic cycles but be quantitatively cleaved during the final global deprotection step.

The Failure of Standard Z Protection: The standard benzyloxycarbonyl (Z) group exhibits slight lability under TFA conditions. Over the course of synthesizing a long peptide, repetitive exposure to TFA leads to premature loss of the Z group. This exposes the highly nucleophilic ϵ -amine of lysine, which subsequently reacts with activated amino acids in subsequent cycles, leading to irreversible branched peptide byproducts.

The 2-Cl-Z Advantage: The introduction of an electron-withdrawing chlorine atom at the ortho position of the benzyl ring (2-Cl-Z) destabilizes the carbocation intermediate formed during acidolysis. This inductive effect significantly increases the acid stability of the carbamate linkage, making Boc-Lys(2-Cl-Z)-OH completely stable to TFA while remaining fully cleavable under the much harsher anhydrous hydrogen fluoride (HF) conditions used at the end of the synthesis[2].

Experimental Workflow: In Situ Neutralization Coupling Protocol

Standard Boc SPPS protocols historically involved a distinct neutralization step (e.g., 10% DIEA in DCM) after TFA deprotection, followed by washing and subsequent coupling. However, the deprotected, uncharged peptide-resin is highly prone to intermolecular hydrogen bonding and β -sheet formation (aggregation), which drastically reduces coupling efficiency.

To circumvent this, the in situ neutralization protocol developed by Kent and Alewood is strongly recommended[3][4]. In this method, the peptide-resin is maintained as the protonated TFA salt until the very moment the pre-activated Boc-Lys(2-Cl-Z)-OH is introduced along with an excess of base. This minimizes the time the peptide spends in the neutral state, effectively suppressing aggregation and accelerating acylation[5].

Step-by-Step Methodology

Materials Required:

  • Boc-Lys(2-Cl-Z)-OH (4.0 equivalents relative to resin loading)

  • HATU or HBTU (3.9 equivalents)

  • N,N-Diisopropylethylamine (DIEA) (10.0 equivalents)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • 100% TFA or 50% TFA/DCM

Step 1: Boc Deprotection

  • Treat the Boc-peptide-resin with 100% TFA for 2 x 1 minute (or 50% TFA/DCM for 1 min, followed by a second treatment for 5 min)[1][3].

  • Drain the TFA completely.

Step 2: Rapid Wash

  • Wash the resin with a rapid flow of DMF for 30–60 seconds to remove excess TFA.

  • Critical Causality: Do not use base during this wash. The peptide must remain as the protonated TFA•NH2-peptide-resin salt to prevent premature aggregation[3].

Step 3: Pre-activation of Boc-Lys(2-Cl-Z)-OH

  • In a separate vial, dissolve Boc-Lys(2-Cl-Z)-OH (4.0 eq) and HATU (3.9 eq) in a minimal volume of DMF to achieve a high concentration (>0.2 M).

  • Add DIEA (10.0 eq) to the solution.

  • Agitate for 1–2 minutes to form the highly reactive O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium active ester[5].

Step 4: In Situ Neutralization and Coupling

  • Add the pre-activated Boc-Lys(2-Cl-Z)-OH mixture directly to the TFA-salt peptide-resin.

  • The excess DIEA instantly neutralizes the resin-bound TFA salt in situ, triggering immediate acylation.

  • Agitate the reaction for 10–15 minutes. Due to the high concentration and in situ neutralization, coupling is typically >99% complete within this timeframe[3][5].

Step 5: Wash and Self-Validation

  • Drain the coupling solution and wash the resin thoroughly with DMF (3 x 1 min).

  • Validation: Perform a quantitative Ninhydrin (Kaiser) test on a few resin beads. A negative result (yellow/colorless) confirms complete coupling. A positive result (blue) indicates incomplete coupling, requiring a repeat of Steps 3-4 without repeating Step 1.

Visualization of the Workflow

BocSPPS Start Boc-Peptide-Resin Deprotect TFA Deprotection (100% TFA or 50% TFA/DCM) Start->Deprotect TFASalt TFA•NH2-Peptide-Resin (Protonated State) Deprotect->TFASalt Removes Boc Coupling In Situ Neutralization & Coupling (Add activated Lys + excess DIEA) TFASalt->Coupling PreActivate Pre-activate Boc-Lys(2-Cl-Z)-OH (HATU + DIEA in DMF) PreActivate->Coupling Activated Ester Result Boc-Lys(2-Cl-Z)-Peptide-Resin Coupling->Result Amide Bond Formation

Workflow of the in situ neutralization protocol for coupling Boc-Lys(2-Cl-Z)-OH in Boc SPPS.

Quantitative Data & Protecting Group Comparison

To further illustrate the necessity of the 2-Cl-Z group, the table below compares common lysine protecting groups used across different SPPS strategies.

Protecting GroupSPPS StrategyAcid Stability (TFA)Cleavage ConditionPrimary Application / Causality
Boc-Lys(2-Cl-Z)-OH BocExtremely High Anhydrous HF, 0°CStandard Boc SPPS. 2-chloro group prevents premature cleavage during repeated TFA cycles[2].
Boc-Lys(Z)-OHBocModerateAnhydrous HF, 0°CProne to branching side-reactions in long syntheses due to slight TFA lability.
Fmoc-Lys(Boc)-OHFmocLow (Cleaved)95% TFA, RTStandard Fmoc SPPS. Boc is easily removed during final TFA cleavage.
Boc-Lys(Fmoc)-OHBocHigh20% PiperidineUsed for orthogonal side-chain deprotection to synthesize branched peptides[2].

Final Cleavage Considerations

Because the 2-Cl-Z group is highly stabilized, it requires extremely strong acidic conditions for final removal. Ensure the final global cleavage utilizes anhydrous HF containing appropriate carbocation scavengers (e.g., p-cresol or anisole) for 1 hour at 0°C. Standard TFA cleavage cocktails will not remove the 2-Cl-Z group.

Sources

Application

Application Note: Anhydrous HF Cleavage &amp; Deprotection of Boc-Lys(2-Cl-Z)-OH in Solid-Phase Peptide Synthesis

Executive Summary This application note details the chemical rationale, mechanistic pathways, and optimized protocols for the deprotection of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine[Boc-Lys(2-Cl-Z)-OH] during the f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note details the chemical rationale, mechanistic pathways, and optimized protocols for the deprotection of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine[Boc-Lys(2-Cl-Z)-OH] during the final cleavage step of Boc/Bzl solid-phase peptide synthesis (SPPS). Designed for peptide chemists and drug development professionals, this guide emphasizes the causality behind scavenger selection, temperature control, and analytical troubleshooting to ensure high-fidelity peptide recovery.

Chemical Rationale: The Advantage of 2-Cl-Z

In Boc-SPPS, the ε-amino group of lysine requires a semi-permanent protecting group orthogonal to the N-α-Boc group. While standard benzyloxycarbonyl (Z) groups are commonly used, they suffer from premature cleavage during the repetitive 25–50% trifluoroacetic acid (TFA) treatments required for Boc removal, leading to unwanted branched peptide byproducts [[1]]([Link]).

The introduction of an electron-withdrawing chlorine atom at the ortho position creates the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group. This modification significantly increases the acid stability of the protecting group, rendering it completely resistant to TFA while remaining fully labile to anhydrous hydrogen fluoride (HF) during the final resin cleavage step .

Mechanistic Pathway & The Role of Scavengers

During final cleavage, anhydrous HF removes the 2-Cl-Z group via an SN1 solvolysis mechanism [[2]]([Link]). This reaction generates a highly reactive 2-chlorobenzyl carbocation. If left unchecked, this potent electrophile will irreversibly alkylate nucleophilic amino acid side chains (e.g., Methionine, Cysteine, Tryptophan, and Tyrosine) .

To prevent this, nucleophilic scavengers are added to the cleavage cocktail. These electron-rich aromatic compounds capture the carbocation via electrophilic aromatic substitution, forming inert adducts that are easily extracted during the post-cleavage workup .

Mechanism A Peptide-Lys(2-Cl-Z)-Resin B Anhydrous HF (SN1 Solvolysis) A->B C Deprotected Peptide + 2-Chlorobenzyl Cation B->C D Scavenger (e.g., Anisole) (Electrophilic Aromatic Substitution) C->D Preferred Pathway F Nucleophilic Residues (Met, Cys, Trp, Tyr) C->F Without Scavenger E Inert Adduct (Alkylated Anisole) D->E G Alkylated Peptide (Unwanted Side Product) F->G

Mechanism of 2-Cl-Z removal and the role of scavengers in preventing alkylation.

Scavenger Selection & Cocktail Optimization

The selection of the cleavage cocktail is dictated by the specific amino acid composition of the synthesized peptide. The "High HF" method (typically 90% HF, 10% scavengers) is strictly required for the complete removal of the robust 2-Cl-Z group .

ScavengerPrimary Function in HF CleavageRecommended ConcentrationTarget/Protected Residues
Anisole Primary carbocation scavenger; captures 2-chlorobenzyl cations via aromatic substitution.10% (v/v)Trp, Tyr, Met, Cys
p-Cresol Highly efficient alternative primary scavenger; often yields cleaner crude profiles.10% (v/v)Trp, Tyr, Met, Cys
Dimethyl Sulfide (DMS) Mild scavenger; actively reduces oxidized methionine (Met(O)) back to Met.10% (v/v)Met
p-Thiocresol Prevents alkylation of Cys/Met; aids in the deformylation of Trp(For).2% (v/v)Cys, Met, Trp(For)

Experimental Workflow & Protocol

Workflow N1 1. Pre-Cleavage Prep (TFA Boc Removal) N2 2. Scavenger Addition (Anisole/DMS/p-Cresol) N1->N2 N3 3. HF Distillation (-5°C to 0°C) N2->N3 N4 4. Cleavage Reaction (1-2 h at 0°C) N3->N4 N5 5. HF Evaporation (N2 Stream / Vacuum) N4->N5 N6 6. Ether Precipitation (Cold Diethyl Ether Wash) N5->N6 N7 7. Extraction & Lyophilization (Aqueous TFA/AcN) N6->N7

Workflow for anhydrous HF cleavage of Boc-Lys(2-Cl-Z)-OH peptides.

Step-by-Step Cleavage Protocol

⚠️ Safety Warning : Anhydrous HF is highly toxic, corrosive, and dissolves glass. All procedures must be performed in a dedicated, well-ventilated fume hood using a specialized Teflon/Kel-F HF cleavage apparatus .

Step 1: Pre-Cleavage Preparation

  • Action : Treat the peptide-resin with neat TFA for 1–5 minutes to remove the N-terminal Boc group. Flow-wash with dichloromethane (DCM) and methanol, then dry under high vacuum for ≥4 hours.

  • Causality : Removing the N-terminal Boc group prior to HF exposure prevents the generation of highly reactive t-butyl cations during the main cleavage event, reducing the overall scavenger burden .

Step 2: Scavenger Addition

  • Action : Transfer the dried peptide-resin (e.g., 500 mg) to the Teflon reaction vessel. Add the appropriate scavenger mixture (e.g., 1.0 mL of Anisole or p-Cresol for standard peptides; 1.0 mL of Anisole/DMS/p-thiocresol [10:1:0.2] for Cys-containing sequences) .

Step 3: Apparatus Setup & Cooling

  • Action : Attach the vessel to the HF apparatus and submerge it in an ice/salt bath to cool to exactly -5 °C to 0 °C .

  • Causality : Temperature control is the most critical variable. Temperatures below -5 °C drastically slow the removal rate of the 2-Cl-Z group, leading to incomplete deprotection. Conversely, temperatures above 0 °C promote unwanted side reactions, such as aspartimide formation .

Step 4: HF Distillation & Cleavage

  • Action : Distill 9.0 mL of anhydrous HF into the reaction vessel (maintaining a 9:1 v/v ratio of HF to scavenger). Stir the mixture at 0 °C for 90 minutes . (Extend to 120 minutes if multiple Lys(2-Cl-Z) or Arg(Tos) residues are present) .

Step 5: HF Evaporation

  • Action : Evaporate the HF rapidly under a stream of N2 or vacuum while strictly maintaining the temperature at 0 °C.

  • Causality : Evaporating at 0 °C prevents late-stage side reactions that can occur as the HF concentration drops and the solution becomes highly concentrated with reactive species .

Step 6: Ether Precipitation (Self-Validating Step)

  • Action : Once the resin appears dry, precipitate the cleaved peptide by adding 30 mL of cold, peroxide-free diethyl ether. Filter and wash the resin twice more with cold ether.

  • Causality : Ether precipitation not only insolubilizes the peptide but actively extracts the lipophilic scavenger-cation adducts (e.g., alkylated anisole). Removing these adducts immediately prevents the peptide from undergoing re-alkylation during the subsequent aqueous extraction and lyophilization phases .

Step 7: Extraction & Lyophilization

  • Action : Extract the peptide from the resin matrix using 50% aqueous acetonitrile containing 0.1% TFA. Lyophilize the extract to obtain the crude peptide powder [[3]]([Link]).

Analytical Validation & Troubleshooting

To ensure the protocol acts as a self-validating system, researchers must analyze the crude lyophilized powder via RP-HPLC and ESI-MS. The specific mass shifts below are diagnostic for optimizing the cleavage of Boc-Lys(2-Cl-Z)-OH:

  • Incomplete Cleavage (+168.5 Da Mass Shift) : If LC-MS analysis reveals a mass adduct of +168.5 Da, the 2-Cl-Z group was not fully removed from the lysine side chain.

    • Solution : Ensure the cleavage temperature does not drop below -5 °C. If the temperature was correct, extend the main HF reaction time to 1.5–2.0 hours [[2]]([Link]).

  • Alkylation (+124.5 Da Mass Shift) : A mass shift of +124.5 Da indicates irreversible alkylation of the peptide by the 2-chlorobenzyl cation.

    • Solution : Increase the concentration of primary scavengers (anisole or p-cresol) in the cleavage cocktail. If Cys or Trp residues are specifically affected, incorporate 2% p-thiocresol into the mixture .

Sources

Method

Application Notes &amp; Protocols: Strategic Incorporation of Boc-Lys(2-Cl-Z)-OH in Custom Cyclic Peptide Synthesis

Abstract Cyclic peptides represent a promising class of therapeutics due to their enhanced stability, binding affinity, and proteolytic resistance compared to their linear counterparts.[1][2][3] The strategic selection o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Cyclic peptides represent a promising class of therapeutics due to their enhanced stability, binding affinity, and proteolytic resistance compared to their linear counterparts.[1][2][3] The strategic selection of protected amino acids is paramount for the successful synthesis of these complex macromolecules. This guide provides an in-depth exploration of Boc-Lys(2-Cl-Z)-OH, a key building block for Boc-chemistry solid-phase peptide synthesis (SPPS), particularly for workflows requiring orthogonal side-chain protection for cyclization. We will detail the chemical principles underpinning its use, provide validated, step-by-step protocols for linear synthesis and on-resin cyclization, and discuss essential analytical characterization techniques.

Introduction: The Strategic Advantage of Boc-Lys(2-Cl-Z)-OH

In the landscape of peptide synthesis, achieving selective modification of specific amino acid side chains is a common yet critical challenge. This is especially true in the synthesis of cyclic peptides, where a specific side chain often serves as an anchor point to the solid support, enabling subsequent head-to-tail cyclization of the peptide backbone.[4]

Boc-Lys(2-Cl-Z)-OH (Nα-tert-butyloxycarbonyl-Nε-2-chlorobenzyloxycarbonyl-L-lysine) is a derivative of lysine designed for this purpose.[5][6] Its utility stems from a robust orthogonal protection scheme:

  • The Nα-Boc Group: This temporary protecting group on the alpha-amine is labile to moderately strong acids, such as trifluoroacetic acid (TFA), and is removed at each step of peptide elongation.[7][8]

  • The Nε-2-Cl-Z Group: This "permanent" protecting group on the epsilon-amine of the lysine side chain is stable to the repetitive TFA treatments used to remove the Boc group.[9] However, it can be removed under different, harsher conditions such as strong acids (e.g., HF, TFMSA) or hydrogenolysis, which are typically employed after the main synthesis and cyclization are complete.[9]

This differential stability is the cornerstone of its strategic use, allowing the lysine side chain to remain protected throughout chain assembly and cyclization, preventing it from participating in unwanted side reactions.

Key Properties of Boc-Lys(2-Cl-Z)-OH
PropertyValueSource
CAS Number 54613-99-9[6]
Molecular Formula C₁₉H₂₇ClN₂O₆[6]
Molecular Weight 414.88 g/mol
Appearance White to off-white solid/powder[5]
Primary Application Boc Solid-Phase Peptide Synthesis (SPPS)[10]

Chemical Principles and Synthesis Strategy

The overall strategy involves assembling the linear peptide on a solid support using standard Boc-SPPS chemistry. The C-terminal amino acid is typically attached to a resin like Merrifield or PAM resin. The key step is the on-resin cyclization, which is performed after the linear sequence is complete but before cleavage from the support. This approach minimizes intermolecular side reactions and simplifies purification.[4]

Orthogonality in Action

The concept of "orthogonality" in protecting groups is crucial.[8][11] An orthogonal set of protecting groups allows for the selective removal of one type of group under conditions that leave others intact.[11][12] In our case, the Boc and 2-Cl-Z groups form an effective orthogonal pair within the context of Boc-SPPS.

  • Boc-group removal: Achieved with ~50% TFA in Dichloromethane (DCM).[8][13]

  • 2-Cl-Z group removal: Stable to TFA, requires strong acids like HF or TFMSA.[9]

This allows for the precise unmasking of the N-terminal amine for cyclization without disturbing the lysine side-chain protection.

The Coupling Reaction: Activating the Carboxyl Group

Peptide bond formation is not spontaneous and requires the "activation" of the incoming amino acid's carboxyl group. O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) is a highly efficient coupling reagent for this purpose.[14][15][16] In the presence of a base like N,N-diisopropylethylamine (DIPEA), HBTU reacts with the Nα-Boc-protected amino acid to form a highly reactive HOBt active ester.[15][16] This intermediate is then susceptible to nucleophilic attack by the free N-terminal amine of the resin-bound peptide, forming the desired amide bond with high efficiency and minimal racemization.[14][15][17]

Workflow Overview

The following diagram illustrates the high-level workflow for synthesizing a head-to-tail cyclic peptide using Boc-Lys(2-Cl-Z)-OH, where the lysine side chain is used for resin attachment.

G cluster_SPPS Linear Peptide Assembly (Boc-SPPS) cluster_Cyclization On-Resin Cyclization cluster_Final Cleavage & Purification A Start with Resin B Couple Boc-Lys(2-Cl-Z)-OH (Side-chain attachment) A->B C Deprotect: Remove Boc (50% TFA/DCM) B->C D Couple Next Boc-AA (HBTU/DIPEA) C->D E Repeat C & D for all AAs D->E F Final N-terminal Boc Deprotection E->F G Activate C-terminus (Cleave from resin linker selectively if needed) F->G If linker allows H Intramolecular Coupling (Cyclization) F->H Head-to-Tail Amide Bond Formation G->H I Global Deprotection & Cleavage (e.g., HF, TFMSA) H->I J Purification (RP-HPLC) I->J K Analysis (LC-MS) J->K

Caption: Overall workflow for cyclic peptide synthesis.

Detailed Experimental Protocols

Safety Precaution: Always handle reagents like TFA, DIPEA, and cleavage cocktails in a certified fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Linear Peptide Synthesis (Boc-SPPS)

This protocol describes a single coupling cycle. This cycle is repeated for each amino acid in the sequence.

  • Resin Preparation: Start with a suitable resin (e.g., PAM resin for C-terminal acid). Swell the resin in Dichloromethane (DCM) for 30 minutes in a peptide synthesis vessel.

  • Boc Deprotection:

    • Drain the DCM.

    • Add a solution of 50% TFA in DCM to the resin.

    • Agitate for 2 minutes. Drain.

    • Add a fresh solution of 50% TFA in DCM.

    • Agitate for 20-30 minutes.[13]

    • Drain and wash the resin thoroughly with DCM (3x), Isopropanol (2x), and DCM (3x) to remove residual TFA.

  • Neutralization:

    • Add a solution of 5% DIPEA in DCM to the resin.

    • Agitate for 2 minutes. Drain.

    • Repeat the neutralization step.

    • Wash the resin thoroughly with DCM (5x). The resin now has a free primary amine ready for coupling.

  • Amino Acid Coupling:

    • In a separate vial, dissolve the next Nα-Boc-protected amino acid (3 equivalents relative to resin substitution) and HBTU (3 eq.) in N,N-Dimethylformamide (DMF).

    • Add DIPEA (6 eq.) to the activation mixture and vortex for 1-2 minutes.

    • Add the activated amino acid solution to the resin.

    • Agitate at room temperature for 1-2 hours.

  • Monitoring the Coupling Reaction (Kaiser Test):

    • Remove a few beads of resin and wash them with ethanol.

    • Add 2-3 drops each of Kaiser test solutions A (Potassium Cyanide in Pyridine), B (Ninhydrin in n-butanol), and C (Phenol in n-butanol).[18][19]

    • Heat at 110-120°C for 5 minutes.[18][19]

    • Interpretation: A blue color on the beads and/or in the solution indicates the presence of unreacted primary amines (incomplete coupling).[18] Yellow/colorless indicates a complete reaction.[19] If the test is positive, the coupling step should be repeated.

  • Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3x) and DCM (3x). The resin is now ready for the next deprotection cycle.

Protocol 2: On-Resin Head-to-Tail Cyclization

This protocol assumes the peptide has been assembled on a resin via a side-chain linker (e.g., through Asp, Glu, or Lys) that is stable to the cyclization conditions but labile to the final cleavage reagent.

  • Final N-terminal Deprotection: Perform the Boc deprotection and neutralization steps as described in Protocol 1 to expose the N-terminal amine of the fully assembled linear peptide.

  • C-terminal Activation: The method for activating the C-terminus for cyclization depends on the initial resin linkage. For peptides attached via a standard linker like PAM, the C-terminus is already activated as an ester bond to the resin.

  • Intramolecular Coupling (Cyclization):

    • Swell the resin in a large volume of DMF to favor intramolecular over intermolecular reactions. The reaction should be run at high dilution.

    • Add coupling reagents such as HBTU (3 eq.) and HOBt (3 eq.) along with DIPEA (6 eq.).

    • Allow the reaction to proceed for 12-24 hours at room temperature.

    • Monitor the reaction by taking small aliquots of resin, cleaving the peptide, and analyzing by HPLC-MS. The disappearance of the linear precursor peak and the appearance of a new peak (typically with a different retention time) corresponding to the cyclic product indicates progress.

  • Washing: Once cyclization is deemed complete, thoroughly wash the resin with DMF (3x), DCM (3x), and Methanol (3x), then dry under high vacuum.

Protocol 3: Final Cleavage and Global Deprotection

This step cleaves the cyclic peptide from the resin and removes any remaining side-chain protecting groups, including the 2-Cl-Z group on lysine.

Warning: Anhydrous Hydrogen Fluoride (HF) is extremely hazardous and requires specialized equipment and training. Trifluoromethanesulfonic acid (TFMSA) is a slightly less hazardous but still highly corrosive alternative.[7][13]

  • Preparation: Dry the peptide-resin thoroughly under high vacuum for at least 4 hours.

  • Cleavage Cocktail: Prepare the cleavage cocktail in a specialized HF-resistant apparatus (if using HF) or a robust glass vessel in a fume hood. A common "low-high" HF procedure is often used to minimize side reactions. A typical TFMSA cocktail consists of TFMSA, TFA, and scavengers like thioanisole and m-cresol.

  • Cleavage Reaction:

    • Cool the vessel containing the peptide-resin in an ice bath (0°C).

    • Slowly add the pre-chilled cleavage cocktail.

    • Stir the reaction at 0°C for 2-4 hours. The time can vary depending on the specific protecting groups present.

  • Peptide Precipitation:

    • After the reaction, remove the acid (e.g., by evaporation under a stream of nitrogen for TFMSA or by specialized HF apparatus procedures).

    • Precipitate the crude peptide by adding a large volume of ice-cold diethyl ether.[20]

    • Centrifuge the mixture to pellet the peptide.

    • Carefully decant the ether.

  • Washing and Drying: Wash the peptide pellet with cold ether two more times to remove residual scavengers. Dry the crude peptide pellet under vacuum.

Analytical Characterization and Purification

Purification by RP-HPLC

The crude peptide must be purified before use. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method.[21]

  • Principle: RP-HPLC separates molecules based on their hydrophobicity.[22] The crude peptide is dissolved in an aqueous solvent (Mobile Phase A, e.g., 0.1% TFA in water) and passed through a column packed with a nonpolar stationary phase (e.g., C18 silica). A gradient of increasing organic solvent (Mobile Phase B, e.g., 0.1% TFA in acetonitrile) is applied, eluting the components in order of increasing hydrophobicity.

  • Procedure: Dissolve the crude peptide in a minimal amount of Mobile Phase A. Inject the solution onto a semi-preparative C18 column. Run a linear gradient (e.g., 5% to 95% B over 40 minutes). Collect fractions corresponding to the major peak, which is typically the desired cyclic product.

Verification by Mass Spectrometry (MS)

Mass spectrometry is essential to confirm the identity of the purified product.[21][22]

  • Principle: MS measures the mass-to-charge ratio (m/z) of ions. For peptides, electrospray ionization (ESI) is commonly used. The measured mass should match the calculated theoretical mass of the cyclic peptide.

  • Procedure: Analyze the purified HPLC fractions by LC-MS. The resulting mass spectrum should show a prominent peak corresponding to the [M+H]⁺ ion (or other adducts like [M+Na]⁺ or multiply charged ions like [M+2H]²⁺) of the target cyclic peptide. The fragmentation pattern in MS/MS can further confirm the amino acid sequence, though sequencing cyclic peptides can be complex.[23]

Characterization Workflow

Caption: Post-synthesis purification and analysis workflow.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Incomplete Coupling (Positive Kaiser Test) Steric hindrance; Poor resin swelling; Insufficient activation/coupling time.Double couple the problematic amino acid; Increase coupling time; Use a stronger coupling agent like HATU.
Low Cyclization Yield Intermolecular polymerization; Unfavorable peptide conformation.Perform cyclization at higher dilution; Introduce a turn-inducing residue (e.g., Gly, Pro) near the cyclization site.[24]
Incomplete Cleavage/Deprotection Insufficient cleavage time; Ineffective scavenger cocktail.Increase cleavage reaction time (especially at low temperatures); Ensure appropriate scavengers are used for sensitive residues (e.g., Trp, Met, Cys).
Multiple Peaks in HPLC Deletion sequences; Racemization; Side reactions during cleavage.Optimize coupling and deprotection times; Use HOBt to suppress racemization[14]; Optimize cleavage cocktail and conditions.

Conclusion

Boc-Lys(2-Cl-Z)-OH is an invaluable tool for the synthesis of complex cyclic peptides. Its robust orthogonal protecting group scheme allows for reliable on-resin cyclization strategies, which are central to modern peptide chemistry. By understanding the underlying chemical principles and adhering to validated protocols for synthesis, purification, and analysis, researchers can successfully incorporate this versatile building block to advance their work in drug discovery and chemical biology.

References

  • Vertex AI Search. The Role of HOBt and HBTU in Peptide Coupling Reactions.
  • National Institutes of Health (NIH). On-resin peptide macrocyclization using thiol-ene click chemistry - PMC.
  • National Institutes of Health (NIH). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor - PMC.
  • BenchChem. The Core Mechanism of HBTU in Peptide Coupling: An In-depth Technical Guide.
  • Aapptec Peptides. Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test).
  • Peptide Synthesis for Beginners. Peptide Synthesis for Beginners.
  • ChemPep. Fmoc Solid Phase Peptide Synthesis.
  • Suzhou Highfine Biotech. Exploring the Diverse Functions of HBTU in Peptide Synthesis.
  • BenchChem. On-Resin Cyclization Strategies for Peptides Containing D-Valine: Application Notes and Protocols.
  • MedChemExpress. Boc-Lys(2-Cl-Z)-OH | Amino Acid Derivative.
  • YMC. UHPLC analysis of cyclic peptides under LC/MS compatible conditions.
  • Wikipedia. HBTU.
  • Sigma-Aldrich. 60017 Kaiser test kit.
  • Aapptec Peptides. Boc-Lys(2-Cl-Z)-OH [54613-99-9].
  • AAPPTEC. Peptide Synthesis - FAQ.
  • Aapptec Peptides. Boc-D-Lys(2-Cl-Z)-OH [57096-11-4].
  • Overview of Solid Phase Peptide Synthesis (SPPS).
  • Sigma-Aldrich. Boc-Lys(2-Cl-Z)-OH (cryst) Novabiochem 54613-99-9.
  • Sigma-Aldrich. Boc-D-Lys(2-Cl-Z)-OH (cryst) Novabiochem 57096-11-4.
  • AAPPTEC. Monitoring of Peptide Coupling and Capping; Coupling Tests.
  • Analytical Services: HPLC and Mass Spectrometry for Peptide Validation.
  • Royal Society of Chemistry. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing).
  • Biotage. Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Automated Synthesizers.
  • AltaBioscience. Peptide Cyclisation Methods.
  • Nowick Laboratory, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
  • Sigma-Aldrich. Boc Resin Cleavage Protocol.
  • ChemPep. Boc Solid Phase Peptide Synthesis.
  • Shimadzu Corporation. Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer ASMS 2019 MP 583.
  • The Role of HPLC Analysis in Peptide Characterization.
  • ACS Publications. Rapid and Definitive Identification of Cyclic Peptide Soft Spots by Isotope-Labeled Reductive Dimethylation and Mass Spectrometry Fragmentation | Analytical Chemistry.
  • National Institutes of Health (NIH). Greener Cleavage of Protected Peptide Fragments from Sieber Amide Resin - PMC.
  • Protecting Groups.
  • Royal Society of Chemistry. Cleaving protected peptides from 2-chlorotrityl chloride resin. Moving away from dichloromethane - Green Chemistry (RSC Publishing).
  • AAPPTEC. Cleaving protected peptides from 2-chlorotrityl resin; cleavage from 2-CTC resin.
  • Sigma-Aldrich. Selecting Orthogonal Building Blocks.
  • Organic Chemistry Portal. Cbz-Protected Amino Groups.
  • PubMed. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK.
  • Deprotection: The Concept of Orthogonal Sets.

Sources

Application

Application Note: Advanced Orthogonal Deprotection Strategies Utilizing N-α-Boc-N-ε-(2-chlorobenzyloxycarbonyl)-L-lysine in Solid-Phase Peptide Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals Focus: Mechanistic causality, orthogonal workflow design, and self-validating protocols for Boc-SPPS. Introduction & Mechanistic Rationale In the synt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Focus: Mechanistic causality, orthogonal workflow design, and self-validating protocols for Boc-SPPS.

Introduction & Mechanistic Rationale

In the synthesis of complex, heavily modified, or branched peptides, the ε-amino group of lysine presents a significant synthetic challenge. Because it is highly nucleophilic, it requires robust side-chain protection to prevent unwanted branching or polymerization during chain elongation[1]. In traditional Boc/Bzl solid-phase peptide synthesis (SPPS), the N-α-amino group is temporarily protected by the tert-butyloxycarbonyl (Boc) group, which must be iteratively removed using 50% trifluoroacetic acid (TFA)[2].

The Causality of 2-Cl-Z Selection: Historically, the standard benzyloxycarbonyl (Z) group was used to protect the lysine side chain. However, the Z group is susceptible to premature acidolysis during the repetitive TFA cycles required for Boc removal, leading to catastrophic side-chain branching over long syntheses.

To establish true orthogonality, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is employed[3]. The strategic placement of a highly electronegative chlorine atom at the ortho position of the benzyl ring exerts a strong inductive (-I) effect. This electronic withdrawal severely destabilizes the transition state of the benzyl carbocation that forms during acidolysis. As a result, the 2-Cl-Z urethane linkage becomes highly resistant to 50% TFA, while retaining its necessary lability to superacids like anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA) during final global cleavage[4].

Mechanism Z Z-Protecting Group (Standard) Z_Carb Benzyl Carbocation (Stable -> Premature Loss) Z->Z_Carb Repetitive 50% TFA ClZ 2-Cl-Z Protecting Group (Modified) ClZ_Carb 2-Chloro-Benzyl Carbocation (Destabilized -> Acid Resistant) ClZ->ClZ_Carb Repetitive 50% TFA (Reaction Blocked)

Caption: Inductive effect of 2-chloro substitution on benzyloxycarbonyl acid stability.

Comparative Stability Data

To highlight the orthogonality of this approach, the stability of various protecting groups under standard SPPS conditions is summarized below. The data illustrates why 2-Cl-Z is the optimal partner for Boc-SPPS[5].

Protecting GroupCleavage ReagentStability in 50% TFAStability in Anhydrous HFOrthogonality in Boc-SPPS
Boc (N-α)50% TFA in DCMLabile (Cleaves in <30 min)LabileN/A (Primary N-α group)
Z (ε-amine)Anhydrous HFModerately Stable (~1% loss/cycle)LabilePoor (Risk of branching)
2-Cl-Z (ε-amine)Anhydrous HF / TFMSAHighly Stable (<0.1% loss/cycle) Labile Excellent
Fmoc (ε-amine)20% Piperidine in DMFCompletely StableCompletely StableExcellent (Requires base cleavage)

Orthogonal Deprotection Workflow

The success of incorporating Boc-Lys(2-Cl-Z)-OH relies on a strict orthogonal workflow. The N-α-Boc group is cleaved iteratively to allow backbone elongation, while the ε-2-Cl-Z group remains entirely intact until the final global cleavage step[5].

Workflow A Resin-Bound Peptide (Free N-Terminal) B Coupling Boc-Lys(2-Cl-Z)-OH A->B HBTU/DIEA C N-α Deprotection (50% TFA/DCM) B->C Kaiser Test: Negative D Chain Elongation (Iterative Cycles) C->D 2-Cl-Z Intact Kaiser Test: Positive E Global Cleavage (Anhydrous HF + Scavengers) D->E Sequence Complete F Purified Peptide (Free ε-NH2) E->F 2-Cl-Z Cleaved

Caption: Orthogonal deprotection workflow using Boc-Lys(2-Cl-Z)-OH in SPPS.

Self-Validating Experimental Protocols

The following methodologies are engineered with built-in validation checkpoints to ensure absolute control over the synthetic microenvironment.

Protocol A: Activation and Coupling of Boc-Lys(2-Cl-Z)-OH

Objective: Attach the protected lysine derivative to the growing peptide chain without epimerization.

  • Preparation: Dissolve 4.0 equivalents of Boc-Lys(2-Cl-Z)-OH and 4.0 equivalents of HBTU in anhydrous DMF.

  • Activation: Add 8.0 equivalents of N,N-Diisopropylethylamine (DIEA) to the solution.

    • Causality: The tertiary amine base (DIEA) deprotonates the carboxylic acid, allowing HBTU to rapidly form an active OBt ester. This rapid activation outpaces potential racemization at the α-carbon.

  • Coupling: Add the activated mixture to the resin and agitate for 45 minutes at room temperature.

  • Self-Validation (Kaiser Test): Wash the resin and perform a Kaiser ninhydrin test.

    • Validation State: A yellow/colorless resin indicates complete acylation (absence of free primary amines). If the beads are blue, repeat the coupling step before proceeding.

Protocol B: Orthogonal N-α Boc Deprotection

Objective: Selectively remove the N-α-Boc group while preserving the ε-2-Cl-Z group.

  • Cleavage Cocktail: Prepare a solution of 50% TFA in Dichloromethane (DCM) (v/v) containing 1% m-cresol.

    • Causality: The 50% TFA provides the exact acidic threshold required to protonate the Boc carbamate, expelling isobutylene gas and CO₂[2]. The 2-Cl-Z group survives entirely due to the electron-withdrawing chlorine atom. The m-cresol acts as a scavenger to trap any stray tert-butyl cations.

  • Execution: Treat the resin with the cleavage cocktail for 5 minutes, drain, and treat again for 25 minutes.

  • Neutralization: Wash the resin with DCM, then neutralize the TFA salts with 5% DIEA in DCM (3 × 3 min).

  • Self-Validation (Kaiser Test):

    • Validation State: A deep blue resin confirms the successful exposure of the new primary amine, validating that the Boc group has been quantitatively removed and the chain is ready for the next coupling.

Protocol C: Global Cleavage and ε-Amine Deprotection

Objective: Cleave the peptide from the resin and simultaneously remove the 2-Cl-Z group.

  • Apparatus Setup: Transfer the dried resin to a specialized Teflon HF cleavage apparatus.

  • Scavenger Addition: Add p-cresol (5% v/v) and p-thiocresol (5% v/v) to the reaction vessel.

    • Causality: Anhydrous HF is a superacid that forces the cleavage of the highly stable 2-Cl-Z urethane linkage. This generates highly reactive 2-chlorobenzyl carbocations. Without nucleophilic scavengers, these cations will irreversibly undergo Friedel-Crafts alkylation with electron-rich aromatic residues (e.g., Tyrosine, Tryptophan)[2]. The scavengers provide a kinetically favored alternative target, trapping the carbocations safely.

  • Cleavage: Condense anhydrous HF into the vessel at -78°C, then stir at 0°C for 60 minutes.

  • Evaporation & Precipitation: Evaporate the HF under a vacuum. Precipitate the crude peptide using cold anhydrous diethyl ether.

  • Self-Validation (LC-MS): Analyze the crude precipitate via RP-HPLC and ESI-MS.

    • Validation State: Detection of the exact theoretical target mass ( M ) confirms successful global cleavage. The strict absence of +124 Da (benzyl adduct) or +158 Da (chlorobenzyl adduct) peaks validates that the 2-Cl-Z group was completely removed and successfully scavenged without modifying the peptide backbone.

References

  • Chemical Reviews (ACS Publications) - Amino Acid-Protecting Groups.[3][Link]

Sources

Method

Application Note: Advanced Synthesis of Amphiphilic Lysine-Branched Peptides Using Boc-Lys(2-Cl-Z)-OH

Executive Summary The synthesis of highly branched peptides, such as Multiple Antigen Peptides (MAPs) and poly-lysine dendrimers, requires robust orthogonal protection strategies. While Boc-Lys(2-Cl-Z)-OH is traditionall...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of highly branched peptides, such as Multiple Antigen Peptides (MAPs) and poly-lysine dendrimers, requires robust orthogonal protection strategies. While Boc-Lys(2-Cl-Z)-OH is traditionally utilized as a standard building block in Boc solid-phase peptide synthesis (SPPS) where the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is ultimately removed by anhydrous HF, modern synthetic methodologies have repurposed this molecule. By integrating Boc-Lys(2-Cl-Z)-OH into Fmoc-based SPPS, researchers can exploit the differential acid lability of the protecting groups. This application note details a highly specialized protocol for synthesizing amphiphilic dendrimers where the 2-Cl-Z group is intentionally retained as a hydrophobic pharmacophore to facilitate cellular membrane interaction[1],[2].

Mechanistic Rationale & Orthogonal Logic (E-E-A-T)

The architectural success of branched peptide synthesis relies on the precise causality of protecting group chemistry. Lysine is the optimal branching core due to its two primary amines (α and ε)[1].

When Boc-Lys(2-Cl-Z)-OH is coupled to the terminal generations of a dendrimer, it introduces a critical orthogonal divergence:

  • The α-Amine (Boc-protected): The tert-butyloxycarbonyl (Boc) group is highly labile to weak acids. Treatment with 95% Trifluoroacetic acid (TFA) rapidly cleaves the Boc group, yielding a positively charged primary amine.

  • The ε-Amine (2-Cl-Z-protected): The addition of a strongly electron-withdrawing chlorine atom at the ortho position of the benzyloxycarbonyl ring severely destabilizes the carbocation intermediate formed during acidolysis[3]. Consequently, the 2-Cl-Z group is entirely stable to TFA and requires strong acids (like anhydrous HF) for removal.

By executing a final cleavage with TFA instead of HF, the synthesis becomes a self-validating orthogonal system: the Boc groups and the resin linkage are cleaved, but the 2-Cl-Z groups remain covalently bound. This yields a macromolecule with a cationic exterior and a highly hydrophobic/aromatic periphery, which is critical for applications like siRNA delivery into glioblastoma cells[2].

OrthogonalLogic Lys Boc-Lys(2-Cl-Z)-OH (Terminal Building Block) Alpha α-Amine Protected by Boc Lys->Alpha Epsilon ε-Amine Protected by 2-Cl-Z Lys->Epsilon TFA 95% TFA Cleavage (Standard Fmoc SPPS) Alpha->TFA Highly Acid Labile Epsilon->TFA Stable to TFA HF Anhydrous HF Cleavage (Standard Boc SPPS) Epsilon->HF Strong Acid Labile Result1 Free α-Amine (Cationic Charge) TFA->Result1 Result2 Retained 2-Cl-Z (Hydrophobic Pharmacophore) TFA->Result2 Result3 Free ε-Amine (Fully Deprotected) HF->Result3

Orthogonal deprotection pathways for Boc-Lys(2-Cl-Z)-OH in peptide synthesis.

Table 1: Protecting Group Stability and Cleavage Matrix
Protecting GroupLysine Position20% Piperidine (Base)95% TFA (Weak Acid)Anhydrous HF (Strong Acid)Structural Role in Dendrimer
Fmoc α / ε (Core)CleavedStableStableTransient (Enables branching)
Boc α (Terminal)StableCleavedCleavedTransient (Yields cationic amine)
2-Cl-Z ε (Terminal)StableStableCleavedPermanent (Hydrophobic core)

Step-by-Step Methodology: Synthesis of a 2nd-Generation Amphiphilic Dendron

The following protocol outlines the synthesis of an amphiphilic poly-lysine dendron utilizing Fmoc-chemistry for the core and Boc-Lys(2-Cl-Z)-OH for terminal functionalization.

Phase 1: Resin Preparation and Core Assembly
  • Resin Swelling: Weigh out 0.5 mmol of Fmoc-Rink Amide resin and swell in anhydrous N,N-Dimethylformamide (DMF) for 30 minutes.

    • Causality: Swelling expands the polystyrene matrix, maximizing the surface area and exposing reactive sites for uniform coupling.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 15 minutes. Wash thoroughly with DMF (5 × 3 min).

  • Branching Core Coupling: Prepare a solution of Fmoc-Lys(Fmoc)-OH (3 equivalents relative to resin loading), HATU (3 eq), and N,N-Diisopropylethylamine (DIPEA) (6 eq) in anhydrous DMF. Add to the resin and agitate for 3 hours[2].

    • Causality: The dual Fmoc protection allows simultaneous deprotection of both α- and ε-amines in the next step, creating exponential branching. HATU is utilized due to its superior activation kinetics for sterically hindered amines.

    • Critical Insight: High-quality HATU is essential. Prolonged storage of HATU in DMF can lead to severe crystallization, reducing coupling efficiency[4]. Always prepare fresh activation cocktails.

  • Self-Validation Check: Perform a Kaiser (ninhydrin) test. A clear/yellow resin confirms complete acylation. A blue color indicates unreacted primary amines, necessitating a second coupling cycle.

Phase 2: Terminal Functionalization
  • Terminal Deprotection: Remove the terminal Fmoc groups using 20% piperidine in DMF (15 min). Wash with DMF.

  • Capping with Boc-Lys(2-Cl-Z)-OH: To the fully deprotected branched core (now containing 4 free amines), add a solution containing Boc-Lys(2-Cl-Z)-OH (3 eq per free amine), HATU (3 eq), and DIPEA (6 eq) in anhydrous DMF. React for 3 hours[2].

    • Causality: The extended 3-hour coupling time compensates for the severe steric crowding at the dendrimer periphery. The Boc group protects the α-amine, while the 2-Cl-Z group protects the ε-amine.

Phase 3: Global Deprotection and Cleavage
  • TFA Cleavage: Drain the resin and wash with Dichloromethane (DCM). Treat the peptide-resin with a cleavage cocktail of TFA/H2O (98:2) at room temperature for 1 hour[2].

    • Causality: The 98% TFA selectively cleaves the Rink Amide linker and removes the terminal Boc groups. The 2% H2O acts as a scavenger to quench the highly reactive tert-butyl cations. Crucially, the 2-Cl-Z groups remain completely intact due to their resistance to weak acids[3].

  • Isolation: Filter off the resin. Concentrate the filtrate in vacuo, and precipitate the crude amphiphilic peptide by adding cold diethyl ether. Collect the precipitate by centrifugation[2].

  • Self-Validation Check: Analyze the crude product via ESI-MS. The mass spectrum must reveal a mass shift corresponding to the loss of the Boc groups (-100 Da per terminal amine) while retaining the 2-Cl-Z groups (+168 Da per terminal ε-amine), confirming the successful execution of the orthogonal logic.

Workflow Resin 1. Solid Support Fmoc-Rink Amide Core 2. Branching Core Fmoc-Lys(Fmoc)-OH Resin->Core Piperidine then HATU/DIPEA Coupling 3. Terminal Capping Boc-Lys(2-Cl-Z)-OH Core->Coupling Iterative SPPS Cleavage 4. Global Cleavage TFA/H2O (98:2) Coupling->Cleavage Deprotect Boc Retain 2-Cl-Z Product 5. Final Product Amphiphilic Dendrimer Cleavage->Product Ether Precipitation

Solid-phase synthesis workflow for 2-Cl-Z functionalized branched peptides.

Sources

Application

Application Note: Standard Activation and Coupling Methodologies for N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine

Introduction & Structural Rationale N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as 1, is a highly specialized building block utilized in Boc-solid phase peptide synthesis (Boc-SPPS)[1]. In the sta...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Rationale

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as 1, is a highly specialized building block utilized in Boc-solid phase peptide synthesis (Boc-SPPS)[1]. In the standard Boc/Bzl orthogonal protection strategy, the α -amino group is temporarily protected by the acid-labile tert-butyloxycarbonyl (Boc) group, which is iteratively removed using 50% trifluoroacetic acid (TFA)[2].

Causality of the 2-Cl-Z Selection: The ϵ -amino group of lysine requires robust permanent protection to prevent branching during these repetitive acidolysis cycles. While the standard benzyloxycarbonyl (Z) group is susceptible to premature cleavage in TFA (losing approximately 1% per cycle), the introduction of an electron-withdrawing ortho-chloro substituent in the 2-Cl-Z group significantly destabilizes the transition state of acid-catalyzed cleavage[2]. This ensures absolute orthogonality until the final global deprotection using anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA)[3].

Mechanistic Causality in Activation Choices

The formation of an amide bond requires the conversion of the free α -carboxylic acid of Boc-Lys(2-Cl-Z)-OH into a highly reactive electrophilic intermediate. The choice of activation chemistry directly impacts coupling efficiency and the suppression of side reactions.

  • Aminium/Uronium Salts (HBTU) with In Situ Neutralization: Traditional Boc-SPPS requires the TFA salt of the resin-bound amine to be neutralized prior to coupling. However, this free-amine state is highly prone to inter-chain hydrogen bonding, leading to sequence-dependent aggregation and poor coupling kinetics. 4 bypass this by combining the activated Boc-Lys(2-Cl-Z)-OH and N,N-diisopropylethylamine (DIEA) directly with the TFA-salt resin[4]. The rapid neutralization and immediate acylation outcompete aggregation kinetics. Critically, HBTU must be used at a sub-stoichiometric ratio (0.95 equivalents relative to the amino acid) to prevent excess uronium species from irreversibly capping the N-terminus via guanidinylation[4].

  • Carbodiimide/Active Ester (DIC/HOBt): 5 generates an O-acylisourea intermediate that is rapidly converted into a stable, highly reactive OBt ester[5]. This method completely avoids the guanidinylation risks associated with aminium salts and does not require strong bases during activation, making it a highly reliable, albeit slower, alternative for standard sequence assembly[3].

Quantitative Comparison of Activation Methods

ParameterMethod A: HBTU / DIEAMethod B: DIC / HOBt
Activation Mechanism Aminium salt activationCarbodiimide / Active ester
Coupling Kinetics Very Fast (10–15 min)Moderate (60–120 min)
Risk of Guanidinylation Yes (Mitigated by 0.95 eq HBTU)None
Neutralization Strategy In situ (Simultaneous with coupling)Pre-neutralization required
Optimal Application Difficult sequences, automated SPPSManual SPPS, avoiding side reactions

Experimental Workflow

Workflow cluster_activation Activation Strategies Resin TFA-Amine Resin (Post-Deprotection) Coupling Coupling Reaction (15-60 min agitation) Resin->Coupling BocLys Boc-Lys(2-Cl-Z)-OH (3-5 eq) HBTU HBTU (0.95 eq) + DIEA (2 eq) In Situ Neutralization BocLys->HBTU Method A DIC DIC (1 eq) + HOBt (1 eq) Standard Activation BocLys->DIC Method B HBTU->Coupling DIC->Coupling Validation Kaiser Test (Self-Validation) Coupling->Validation Success Proceed to next cycle (TFA cleavage) Validation->Success Negative (Yellow) Recouple Double Coupling Required Validation->Recouple Positive (Blue) Recouple->Coupling

Workflow for Boc-Lys(2-Cl-Z)-OH activation and coupling in SPPS.

Validated Step-by-Step Protocols

Protocol A: HBTU/DIEA Activation with In Situ Neutralization
  • Resin Preparation : Ensure the peptide-resin is in its TFA-salt form (post-Boc deprotection with 50% TFA/DCM) and thoroughly washed with DMF[4].

  • Amino Acid Solubilization : Dissolve 4.0 equivalents (relative to resin loading) of Boc-Lys(2-Cl-Z)-OH in a minimal volume of DMF to achieve a concentration of 0.2 M[4].

  • Pre-Activation : Add 3.8 equivalents of HBTU (0.95 eq relative to the amino acid) to the solution.

    • Causality: Maintaining a slight deficit of HBTU ensures no free activating agent is transferred to the resin, eliminating the risk of chain-terminating guanidinylation[4].

  • In Situ Neutralization & Coupling : Transfer the activated amino acid solution to the reaction vessel containing the unneutralized resin. Immediately add 8.0 equivalents of DIEA.

    • Causality: The simultaneous introduction of base neutralizes the resin and initiates coupling instantly, preventing the formation of secondary structures that hinder acylation[4].

  • Agitation : Shake the reaction mixture for 10–15 minutes at room temperature.

  • Washing : Drain the vessel and wash the resin with DMF (3 × 1 min).

Protocol B: DIC/HOBt Standard Activation
  • Pre-Neutralization : Treat the TFA-salt peptide-resin with 10% DIEA in DCM (2 × 2 min) and wash thoroughly with DMF[3].

    • Causality: DIC-mediated coupling requires the N-terminal amine to be in its free base form prior to the introduction of the activated ester.

  • Pre-Activation : Dissolve 3.0 equivalents of Boc-Lys(2-Cl-Z)-OH and 3.0 equivalents of HOBt in DMF. Add 3.0 equivalents of DIC and incubate for 10 minutes at room temperature[5].

    • Causality: Pre-activation forms the OBt ester, minimizing the resin's exposure to unreacted DIC, which can lead to side reactions.

  • Coupling : Transfer the pre-activated solution to the resin and agitate for 60–120 minutes.

  • Washing : Drain and wash the resin with DMF (3 × 1 min) and DCM (3 × 1 min)[5].

Self-Validation System: The Kaiser (Ninhydrin) Test

Every coupling step must be empirically validated before proceeding to the next Boc deprotection cycle[3].

  • Extract a few resin beads and wash them thoroughly with ethanol.

  • Add 2 drops each of the three Kaiser reagents (ninhydrin, phenol, and potassium cyanide solutions).

  • Heat at 110°C for 3 minutes.

  • Interpretation :

    • Negative Result (Yellow/Clear Solution & Beads) : Complete coupling. Proceed to the next cycle.

    • Positive Result (Blue Beads/Solution) : Incomplete coupling. A mandatory double coupling must be performed using freshly activated Boc-Lys(2-Cl-Z)-OH.

References

  • A PRACTICAL GUIDE TO SOLID PHASE PEPTIDE SYNTHESIS Source: csbiochina.com URL:[Link]

  • In situ neutralization in Boc-chemistry solid phase peptide synthesis. Rapid, high yield assembly of difficult sequences - PubMed Source: nih.gov URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

How to resolve incomplete deprotection of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine

Target Audience: Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). As a Senior Application Scientist, I have designed this guide...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). As a Senior Application Scientist, I have designed this guide to address one of the most notorious bottlenecks in Boc-SPPS: the incomplete deprotection of the N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine building block.

This guide moves beyond simple step-by-step instructions by explaining the chemical causality behind experimental failures, providing self-validating protocols, and establishing a rigorous troubleshooting framework.

Mechanistic Overview: The Orthogonality of Boc and 2-Cl-Z

To troubleshoot deprotection failures, we must first understand the thermodynamic design of the molecule. The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is specifically engineered to withstand the repeated acidic cycles of Boc-SPPS.

The electron-withdrawing ortho-chlorine atom exerts a strong inductive effect that destabilizes the benzyl carbocation transition state during acidolysis. This increases the protecting group's stability by ~100-fold compared to a standard Z group, allowing it to survive repeated exposures to 50% TFA without premature cleavage 1[1]. However, this extreme stability is a double-edged sword: it requires highly optimized, strongly acidic conditions (e.g., anhydrous HF) for final global deprotection. Failure to provide sufficient kinetic energy or scavenger capacity during this final step is the primary cause of incomplete deprotection.

Diagnostic Troubleshooting Workflow

Use the following diagnostic logic tree to identify whether your failure stems from the N-α (Boc) or N-ε (2-Cl-Z) protecting group based on LC-MS mass shifts.

G Start Incomplete Deprotection Detected via LC-MS Identify Identify Residual Protecting Group Start->Identify Boc N-α Boc (Mass Shift: +100 Da) Identify->Boc ClZ N-ε 2-Cl-Z (Mass Shift: +168 Da) Identify->ClZ BocFix1 Optimize TFA Step (Neat TFA, 2 x 1 min) Boc->BocFix1 BocFix2 Disrupt Aggregation (Heat or Chaotropes) Boc->BocFix2 ClZFix1 Optimize HF Cleavage (Temp: 0°C, Time: 1.5 h) ClZ->ClZFix1 ClZFix2 Optimize Scavengers (10% p-Cresol / Anisole) ClZ->ClZFix2 ClZFix3 Alternative Method (High TFMSA or Pd/C H2) ClZ->ClZFix3

Troubleshooting workflow for identifying and resolving Boc and 2-Cl-Z deprotection failures.

Root Cause Analysis: Why Deprotection Fails

Issue A: +168 Da Mass Shift (Incomplete 2-Cl-Z Removal)
  • The Causality: Standard anhydrous HF cleavage of Lys(2-Cl-Z) is exceptionally slow if the reaction temperature drops below -5°C, inevitably resulting in incomplete deprotection 2[2]. The kinetic barrier for cleaving the destabilized 2-Cl-Z carbocation cannot be overcome at standard low temperatures.

  • The Fix: The reaction temperature must be precisely controlled at 0°C and the time extended to 1.5 hours 3[3].

Issue B: +100 Da Mass Shift (Incomplete Boc Removal)
  • The Causality: Consecutive bulky protecting groups (like 2-Cl-Z) can cause severe steric hindrance and secondary structure aggregation on the resin. This prevents the standard 50% TFA/DCM solution from fully accessing the N-terminal Boc group during the SPPS cycle.

  • The Fix: Implement a rapid, high-concentration deprotection strategy using neat TFA for 1 minute (repeated twice) to overwhelm steric barriers 3[3].

Validated Experimental Protocols

Protocol 1: Optimized Anhydrous HF Cleavage (Solid-Phase)

This self-validating protocol ensures complete removal of the 2-Cl-Z group while preventing the highly reactive 2-chlorobenzyl carbocation from alkylating nucleophilic residues (e.g., Tyr, Trp, Met).

Step-by-Step Methodology:

  • Preparation: Transfer the dried peptide-resin to a specialized PTFE HF cleavage vessel. Ensure any Dnp or CHO protecting groups have been removed prior to this step, as they are HF-resistant 2[2].

  • Scavenger Addition: Add a scavenger cocktail consisting of p-cresol and p-thiocresol. A highly effective ratio is HF/p-cresol/p-thiocresol (18:1:1, v/v/v) 3[3].

  • Cleavage: Condense anhydrous HF into the vessel at -78°C. Warm the reaction strictly to 0°C and stir for exactly 1.5 hours . Do not let the temperature drop below -5°C.

  • Workup: Evaporate the HF under reduced pressure. Precipitate the crude peptide using cold anhydrous diethyl ether. Wash the pellet 3x with cold ether to remove all scavengers.

  • Self-Validation Check: Post-lyophilization, perform an analytical LC-MS. Complete deprotection is validated by the absence of a +168 Da adduct. If an adduct of +124 Da is observed, the cleavage was successful, but scavenger capacity was insufficient (resulting in alkylation by the 2-chlorobenzyl carbocation).

Protocol 2: Solution-Phase Catalytic Hydrogenation (Liquid-Phase)

For solution-phase synthesis or fragment condensation where HF is not viable, the 2-Cl-Z group can be removed via catalytic hydrogenation.

Step-by-Step Methodology:

  • Solvent Preparation: Dissolve the protected peptide in Methanol/Acetic Acid (9:1 v/v). Causality: The acetic acid protonates the liberated ε-amine, preventing it from poisoning the palladium catalyst and driving the reaction forward.

  • Catalyst Loading: Add 10% Pd/C catalyst (15% w/w relative to the peptide). If the sequence contains sterically hindered regions, substitute with Pearlman’s catalyst (Pd(OH)₂/C).

  • Hydrogenation: Purge the flask with N₂ gas, then introduce H₂ gas via a balloon or Parr shaker (30-40 psi). Stir vigorously at 25°C for 12–24 hours.

  • Workup: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure and lyophilize.

  • Self-Validation Check: Perform a Kaiser (ninhydrin) test on a 10 µL aliquot of the product. A transition from yellow to deep blue confirms the liberation of the free ε-amine.

Quantitative Cleavage Data

The following table summarizes the expected outcomes of various cleavage conditions on the 2-Cl-Z group, allowing you to benchmark your experimental choices.

Cleavage ReagentTemperatureTimeScavenger System2-Cl-Z Removal EfficiencyRisk of Side Reactions
Anhydrous HF-10°C1.0 hp-Cresol (10%)< 60% (Incomplete)Low
Anhydrous HF 0°C 1.5 h p-Cresol / p-Thiocresol > 99% (Optimal) Moderate (Requires trapping)
TFMSA / TFA25°C2.0 hThioanisole / p-Cresol~ 85-90%High (Chain degradation)
H₂, Pd/C (10%)25°C12.0 hNone (Solution Phase)> 95% (If no Met/Cys)Low

Frequently Asked Questions (FAQs)

Q: My LC-MS shows a mass shift of +124 Da after HF cleavage. Is this incomplete deprotection? A: No. A +124/125 Da shift typically corresponds to the covalent addition of a 2-chlorobenzyl group to a nucleophilic side chain (like Tyr, Trp, or Met). This is an alkylation side reaction, not incomplete deprotection. It indicates that your 2-Cl-Z group was successfully cleaved, but your scavenger concentration was too low to trap the resulting carbocations 2[2]. Ensure you are using at least 10% v/v scavengers.

Q: Can I use standard 50% TFA/DCM to remove the 2-Cl-Z group if I leave it reacting overnight? A: Absolutely not. The 2-Cl-Z group is specifically designed to be stable in 50% TFA so it can survive the iterative Boc-SPPS cycles 1[1]. Extended exposure to TFA will only degrade your peptide backbone without meaningfully cleaving the 2-Cl-Z group.

Q: I don't have an HF apparatus. Can I use TFMSA instead? A: Yes, Trifluoromethanesulfonic acid (TFMSA) can be used as an alternative to HF 1[1]. However, you must use a "High TFMSA" cleavage cocktail (e.g., TFMSA/TFA/p-cresol/thioanisole) because standard TFMSA protocols often result in sluggish 2-Cl-Z removal. Be aware that TFMSA carries a higher risk of peptide degradation compared to HF.

References

  • BOC Protection and Deprotection - Hebei Boze Chemical Co., Ltd.
  • Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC - NIH.
  • Accelerated chemical synthesis of peptides and small proteins - PNAS.

Sources

Optimization

Technical Support Center: Optimizing Boc-Lys(2-Cl-Z)-OH Coupling in Sterically Hindered Peptides

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting the integration of Boc-Lys(2-Cl-Z)-OH into complex, steri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting the integration of Boc-Lys(2-Cl-Z)-OH into complex, sterically hindered, or aggregation-prone peptide sequences during Boc Solid-Phase Peptide Synthesis (Boc-SPPS).

Diagnostic Workflow: Identifying the Coupling Barrier

Before altering your synthetic protocol, you must identify whether the coupling failure is driven by local steric clash (e.g., adjacent α,α -disubstituted or N-methylated residues) or macro-aggregation (e.g., hydrophobic β -sheet formation). Use the diagnostic workflow below to select the appropriate intervention.

G Start Incomplete Coupling (Positive Kaiser Test) Diag1 Assess Primary Barrier: Steric Clash vs. Aggregation Start->Diag1 Path1 Steric Clash (e.g., N-methyl, Aib residues) Diag1->Path1 Path2 On-Resin Aggregation (Hydrophobic stretches) Diag1->Path2 Sol1 Switch to PyAOP + Microwave Heating (75°C) Path1->Sol1 Sol2 Implement In Situ Neutralization + DMSO/NMP Co-solvents Path2->Sol2 Val Self-Validation: Micro-cleavage & LC-MS Sol1->Val Sol2->Val End Negative Kaiser Test Proceed to Next Cycle Val->End

Troubleshooting workflow for incomplete Boc-Lys(2-Cl-Z)-OH coupling in SPPS.

Frequently Asked Questions (FAQs)

Q1: Why does Boc-Lys(2-Cl-Z)-OH consistently fail at specific sequence positions? A1: The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group protects the ϵ -amino group of lysine. It is highly lipophilic and sterically bulky, designed to withstand repeated 50% trifluoroacetic acid (TFA) treatments during Boc-SPPS without premature cleavage[]. When coupling this bulky derivative onto a sterically hindered N-terminus, the transition state energy for acylation is extremely high. Furthermore, hydrophobic stretches promote inter-chain hydrogen bonding, rendering the N-terminal amine physically inaccessible[2].

Q2: Should I use Uronium (HATU) or Phosphonium (PyAOP/PyBOP) coupling reagents? A2: For standard couplings, HATU is highly efficient[3]. However, HATU is an aminium salt that can react with the unreacted N-terminal amine to form a dead-end guanidinium byproduct if pre-activation is too long or if the reagent is used in excess[4]. For severely hindered couplings requiring long reaction times or excess reagents, phosphonium salts like PyBOP or PyAOP are superior because they do not cause guanidinylation, allowing them to safely "feed" a slow coupling reaction to completion[4].

Q3: How does in situ neutralization prevent deletion sequences? A3: In standard Boc-SPPS, the resin is treated with TFA, leaving the N-terminus as a protonated TFA salt. If a separate neutralization step (e.g., 10% DIPEA in DMF) is performed, the uncharged peptide chains rapidly collapse into aggregated β -sheets, drastically reducing coupling efficiency[5]. In situ neutralization bypasses this by mixing the neutralizing base directly with the activated Boc-Lys(2-Cl-Z)-OH. The amine is acylated the exact millisecond it becomes nucleophilic, kinetically outcompeting aggregation[2][5].

Reagent Selection Guide

Selecting the correct coupling reagent is the most critical variable when handling Boc-Lys(2-Cl-Z)-OH. Use the table below to match the reagent to your specific synthetic bottleneck.

Coupling ReagentChemical ClassReactivity ProfileGuanidinylation RiskRecommended Application
DIC / Oxyma CarbodiimideModerateNoneRoutine sequence elongation; low epimerization risk.
HATU Aminium/UroniumVery HighHigh (if excess used)Fast couplings; requires strict stoichiometric control[4].
PyBOP PhosphoniumHighNoneRoutine hindered couplings; safe to use in excess[4].
PyAOP PhosphoniumVery HighNoneSeverely hindered residues; fragment condensation[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following Standard Operating Procedures (SOPs) are designed as self-validating systems. Do not proceed to the next synthetic cycle until the validation step confirms complete acylation.

Protocol A: In Situ Neutralization Coupling with HATU/HOAt
  • Objective: Overcome aggregation-induced steric hindrance during Boc-Lys(2-Cl-Z)-OH coupling.

  • Mechanistic Rationale: Prevents the neutral N-terminus from forming inter-chain hydrogen bonds prior to acylation[5].

Step 1: Boc Deprotection Treat the peptide-resin with 50% TFA in DCM for 1 × 5 min, then 1 × 20 min. Wash thoroughly with DCM (5x) and DMF (5x). Crucial: Do not perform a separate DIPEA neutralization step. The resin must remain as a protonated TFA salt[5].

Step 2: Rapid Pre-activation (Strict Timing) In a separate vial, dissolve Boc-Lys(2-Cl-Z)-OH (4.0 eq) and HATU (3.8 eq) in a minimum volume of DMF/DMSO (4:1 v/v). The addition of DMSO disrupts hydrogen bonding[2]. Add DIPEA (8.0 eq) and activate for exactly 1 minute . Caution: Exceeding 2 minutes of pre-activation drastically increases the risk of irreversible N-terminal guanidinylation by HATU[4].

Step 3: In Situ Coupling Immediately add the activated mixture to the TFA-salt resin. Agitate vigorously for 45–60 minutes at room temperature[3].

Step 4: Self-Validation Perform a Kaiser (ninhydrin) test.

  • Negative (Yellow beads): Coupling is complete. Proceed to the next cycle.

  • Positive (Blue/Purple beads): Incomplete coupling. Do not deprotect. Proceed immediately to Protocol B.

Protocol B: Phosphonium-Driven Double Coupling for Extreme Steric Clash
  • Objective: Drive incomplete couplings to completion without capping the sequence.

  • Mechanistic Rationale: Phosphonium reagents (PyAOP) generate highly reactive OAt esters but cannot guanidinylate the N-terminus, allowing for extended coupling times with massive reagent excesses[4].

Step 1: Preparation of Phosphonium Activator Dissolve Boc-Lys(2-Cl-Z)-OH (4.0 eq) and PyAOP (4.0 eq) in DMF. Add DIPEA (8.0 eq). Pre-activate for 3 minutes.

Step 2: Extended Microwave-Assisted Coupling Add the mixture to the unwashed resin from Protocol A. Agitate for 2 to 4 hours. To overcome the extreme activation energy barrier of the 2-Cl-Z steric clash, apply microwave irradiation at 75°C[].

Step 3: Self-Validation via Micro-cleavage Because the Kaiser test can yield false negatives in severely hindered secondary amines, validate via LC-MS. Withdraw 5 mg of resin, wash with DCM, and perform a micro-cleavage using anhydrous HF (or TFMSA if HF is unavailable). Analyze the crude cleaved product via LC-MS to confirm the mass shift corresponding to the successful addition of the Lysine residue.

References

  • Source: bocsci.
  • Source: pnas.
  • Source: sigmaaldrich.
  • Source: nih.
  • Peptide Synthesis: Methods and Protocols[1st ed.

Sources

Troubleshooting

Troubleshooting solubility issues of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine in DMF

Introduction & Mechanistic Overview N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Boc-Lys(2-Cl-Z)-OH , is a heavily protected, hydrophobic amino acid building block widely utilized in Boc solid-p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Overview

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Boc-Lys(2-Cl-Z)-OH , is a heavily protected, hydrophobic amino acid building block widely utilized in Boc solid-phase peptide synthesis (SPPS). Under standard laboratory conditions, the free acid form of this compound exhibits excellent solubility in N,N-Dimethylformamide (DMF), easily achieving clear solutions at concentrations of 0.5 M or higher .

When a researcher encounters an insoluble suspension, cloudiness, or gelation of Boc-Lys(2-Cl-Z)-OH in DMF, it is a diagnostic indicator of an underlying chemical or physical anomaly. As an aprotic, highly polar solvent, DMF relies on its high dielectric constant to solvate the compound. Disruptions to this solvation shell typically stem from three root causes: solvent degradation (water/amine contamination), premature Boc deprotection resulting in zwitterion formation 1, or the unintended use of a dicyclohexylamine (DCHA) salt variant.

Diagnostic Workflow

TroubleshootingFlow Start Issue: Boc-Lys(2-Cl-Z)-OH is insoluble in DMF CheckSalt Is the compound labeled as a DCHA salt? Start->CheckSalt FreeAcid Action: Perform acid wash to yield free acid CheckSalt->FreeAcid Yes CheckTemp Is the solution at Room Temp (20-25°C)? CheckSalt->CheckTemp No Success Clear Solution Achieved FreeAcid->Success Dissolve in DMF WarmUp Action: Equilibrate to RT and sonicate briefly CheckTemp->WarmUp No CheckDMF Is the DMF anhydrous (<50 ppm water)? CheckTemp->CheckDMF Yes WarmUp->Success Dissolves ReplaceDMF Action: Use fresh DMF over molecular sieves CheckDMF->ReplaceDMF No CheckDegradation Test: Ninhydrin stain. Is it positive (purple)? CheckDMF->CheckDegradation Yes ReplaceDMF->Success Dissolves Discard Diagnosis: Boc loss (Zwitterion). Discard batch. CheckDegradation->Discard Yes CheckDegradation->Success No (Other issue)

Diagnostic workflow for troubleshooting Boc-Lys(2-Cl-Z)-OH solubility issues in DMF.

Frequently Asked Questions (Troubleshooting Scenarios)

Q1: My Boc-Lys(2-Cl-Z)-OH forms a cloudy suspension in DMF instead of a clear solution. What is happening?

  • Causality: This is almost always due to water contamination in the DMF. DMF is highly hygroscopic. Water is highly polar and protic, which disrupts the solvation of the hydrophobic 2-Cl-Z and Boc groups. This leads to hydrophobic collapse , where the amino acid molecules aggregate together rather than remaining solvated.

  • Resolution: Discard the solvent and use fresh, anhydrous DMF stored over 3Å or 4Å molecular sieves.

Q2: The compound remains an insoluble white powder even after heating and sonication. Is the batch bad?

  • Causality: This indicates premature Boc deprotection. If the powder was exposed to trace acids or stored improperly (e.g., outside of the recommended 2-8°C range), the acid-labile Boc group cleaves off. This leaves a free α -amine, which immediately protonates the C-terminal carboxylic acid to form a zwitterion ( H3​N+ -Lys(2-Cl-Z)- COO− ). Zwitterions possess massive lattice energies due to strong electrostatic intermolecular interactions 2. Because DMF is aprotic, it cannot hydrogen-bond effectively enough to overcome this lattice energy, rendering the degraded compound practically insoluble 1.

  • Resolution: Perform a Ninhydrin test (Protocol B). If positive, discard the batch.

Q3: The solution turns into a thick gel or dissolves extremely slowly.

  • Causality: This is a thermodynamic issue caused by temperature shock or exceeding concentration limits. Because the compound is stored at 2-8°C, immediately adding room-temperature DMF causes localized cooling, dropping the solvent temperature below the threshold required to maintain the solvation shell, leading to gelation.

  • Resolution: Allow the powder to equilibrate to room temperature in a desiccator before adding DMF. Ensure your target concentration does not exceed 0.5 M.

Q4: I noticed my bottle says "DCHA". Does this affect solubility?

  • Causality: Yes. Boc-amino acids are frequently isolated as dicyclohexylamine (DCHA) salts to prevent auto-catalytic degradation and improve crystallinity. However, DCHA salts have drastically lower solubility in DMF compared to the free acid.

  • Resolution: You must perform a liquid-liquid extraction (Protocol A) to "free" the amino acid before attempting to dissolve it in DMF for coupling.

Experimental Protocols (Self-Validating Systems)

Protocol A: Freeing Boc-Lys(2-Cl-Z)-OH from its DCHA Salt

This protocol uses a pH-driven phase transfer to isolate the free acid.

  • Suspend: Add 1.0 g of Boc-Lys(2-Cl-Z)-OH·DCHA to 20 mL of Ethyl Acetate (EtOAc) in a separatory funnel. (The salt will only partially dissolve).

  • Acidify: Add 15 mL of 5% aqueous KHSO4​ (or 0.1 M H2​SO4​ ) and shake vigorously.

    • Causality: The acidic aqueous layer protonates the DCHA. The resulting DCHA⋅H+ salt is highly water-soluble and migrates into the aqueous phase. Simultaneously, the hydrophobic free Boc-amino acid becomes fully soluble in the EtOAc layer.

  • Wash: Separate the layers. Wash the organic (EtOAc) layer once with 15 mL of distilled water, followed by 15 mL of brine to remove residual water.

  • Isolate: Dry the EtOAc layer over anhydrous Na2​SO4​ , filter, and evaporate under reduced pressure.

  • Self-Validation Check: The resulting residue (often a sticky foam or thick oil) should now dissolve instantaneously upon the addition of DMF at a 0.5 M concentration. If it does not, the extraction failed or the compound is degraded.

Protocol B: Validating Premature Deprotection (Ninhydrin Test)

This protocol verifies if the Boc group has been lost, forming an insoluble zwitterion.

  • Sample Prep: Suspend a few crystals of the insoluble batch in 100 µL of ethanol.

  • Spotting: Spot 5 µL of the suspension onto a silica TLC plate.

  • Staining: Spray the plate lightly with a 0.2% Ninhydrin solution in ethanol.

  • Heating: Heat the plate gently with a heat gun (approx. 100°C) for 1-2 minutes.

  • Self-Validation Check:

    • Deep Purple/Blue Spot: Confirms the presence of a free primary amine (loss of the Boc group). The compound has degraded into a zwitterion and must be discarded.

    • Colorless or Faint Yellow Spot: The Boc group is intact. The solubility issue is strictly related to solvent quality (water/amines) or temperature.

Comparative Solubility Data

Use the following table to benchmark your compound's expected behavior against its physical state.

Chemical SpeciesPhysical StateDMF Solubility (at 25°C)Ninhydrin Test ResultRequired Action
Boc-Lys(2-Cl-Z)-OH (Free Acid) White powder / foamHigh ( 0.5 M)Negative (Colorless/Yellow)None. Ready for SPPS.
Boc-Lys(2-Cl-Z)-OH·DCHA Crystalline powderLow (< 0.1 M)Negative (Colorless/Yellow)Perform acid wash (Protocol A).
H-Lys(2-Cl-Z)-OH (Zwitterion) Insoluble white powderInsoluble Positive (Deep Purple)Discard batch (Degraded).

References

  • The Journal of Organic Chemistry (ACS Publications) - N-Boc Deprotection and Isolation Method for Water-Soluble Zwitterionic Compounds. Details the insolubility of zwitterionic species in aprotic polar solvents like DMF. URL: [Link]

  • Amino Acids, Peptides, and Proteins - Kinam Park. Provides foundational thermodynamic data on amino acid zwitterion lattice energies and their resistance to solvation in non-aqueous environments. URL: [Link]

Sources

Optimization

Minimizing side reactions during N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine HF cleavage

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the final deprotection and cleavage of peptides containing N-B...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the final deprotection and cleavage of peptides containing N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine (Boc-Lys(2-Cl-Z)-OH).

The 2-Cl-Z protecting group is highly stable during repetitive trifluoroacetic acid (TFA) treatments but requires anhydrous hydrogen fluoride (HF) for final removal. However, improper cleavage conditions can devastate your final yield through irreversible side reactions. This guide provides field-proven insights, mechanistic causality, and self-validating protocols to ensure clean deprotection.

Phenomenon & Root Cause Analysis (FAQs)

Q: My crude peptide mass shows +124 Da adducts after HF cleavage. What is the mechanistic cause of this? A: A +124 Da mass shift corresponds to the addition of a 2-chlorobenzyl group. Under standard high-concentration HF cleavage conditions (>90% HF), the 2-Cl-Z group on your Lysine residue is cleaved via an SN​1 solvolysis mechanism. This pathway generates a highly reactive 2-chlorobenzyl carbocation. Because HF stabilizes these carbocations, they become potent electrophiles that will irreversibly alkylate nucleophilic amino acid side chains—most notably the indole ring of Tryptophan (Trp), the phenol of Tyrosine (Tyr), and the thioethers/thiols of Methionine (Met) and Cysteine (Cys)[1],[2].

Q: I added anisole as a scavenger, but I am still seeing alkylation on Tryptophan. Why is the scavenger failing? A: Anisole traps benzyl cations via Friedel-Crafts alkylation, but it is kinetically insufficient when highly reactive carbocations compete with sensitive residues like Trp[1]. You must introduce "softer" nucleophiles into your scavenger cocktail. Adding thiols (e.g., p-thiocresol) or dimethyl sulfide (DMS) provides superior kinetic trapping of the 2-chlorobenzyl cation[2]. Crucial Warning: Never use thioanisole if your sequence contains Tryptophan. Thioanisole-cation adducts act as secondary alkylating agents that will attack the nitrogen of the Trp indole ring[1].

Q: How does the "Low-High HF" method prevent these side reactions at a molecular level? A: Developed by Tam and Merrifield, the Low-High HF method fundamentally alters the reaction kinetics from an SN​1 to an SN​2 mechanism[3]. By utilizing a low concentration of HF (25%) strongly diluted in a large volume of DMS (65%), the cleavage of the 2-Cl-Z group is forced through an SN​2 pathway. The DMS acts as the direct attacking nucleophile, cleanly generating a stable, water-soluble dimethyl(2-chlorobenzyl)sulfonium salt instead of a free, aggressive carbocation[4].

Mechanistic Visualization

Mechanism cluster_SN1 Standard HF (SN1 Pathway) cluster_SN2 Low HF + DMS (SN2 Pathway) Start Boc-Lys(2-Cl-Z)-Peptide Carbocation 2-Chlorobenzyl Carbocation (Highly Reactive) Start->Carbocation High HF (>90%) DMS_Adduct DMS-2-Chlorobenzyl Salt (Stable/Water Soluble) Start->DMS_Adduct Low HF (25%) + DMS (65%) Alkylation Alkylation of Tyr, Trp, Met, Cys Carbocation->Alkylation Attacks Nucleophiles Safe_Cleavage Clean Deprotection (No Alkylation) DMS_Adduct->Safe_Cleavage Washed Away

SN1 vs SN2 mechanism during HF cleavage of 2-Cl-Z protecting groups.

Data Center: Cleavage Parameters & Scavenger Selection

To synthesize a highly pure product, your cleavage cocktail must be tailored to the specific amino acid composition of your peptide.

Table 1: Standard Scavenger Cocktails for High HF Cleavage
Peptide CompositionRecommended Cocktail (v/v)Primary Function & Target
Standard (No Cys/Trp/Met)HF / Anisole (9:1)Traps standard benzyl/t-butyl cations via Friedel-Crafts[4].
Contains Met / CysHF / DMS / Anisole (10:1:1)DMS prevents Met/Cys alkylation and reduces Met(O) to Met[1].
Contains Cys (Complex)HF / Anisole / DMS / p-thiocresol (10:1:1:0.2)p-thiocresol enhances cation scavenging and protects free thiols[1].
Contains Trp(For)HF / Anisole / EDT (10:1:0.6)1,2-ethanedithiol (EDT) effectively deformylates Trp[2].
Table 2: Kinetic Comparison of Low vs. High HF Cleavage
ParameterLow HF StepHigh HF Step
Reagent Ratio HF/DMS/p-cresol (25:65:10)HF/p-cresol (90:10)
Mechanism SN​2 (Bimolecular nucleophilic substitution) SN​1 (Unimolecular solvolysis)
Carbocation Formation Prevented (Forms sulfonium salts)High (Generates free carbocations)
Target Functionality Cleaves 2-Cl-Z, benzyl esters, reduces Met(O)Cleaves peptide from resin, removes Arg(Tos)

Standard Operating Procedure (SOP): Tam's Low-High HF Cleavage

This protocol is a self-validating system. The intermediate washing step is critical: if the sulfonium salts generated in Step 1 are not removed, they will revert to alkylating carbocations during Step 3, defeating the purpose of the entire procedure,.

Materials Required:

  • Teflon-coated HF cleavage apparatus

  • Anhydrous Hydrogen Fluoride (HF)

  • Dimethyl sulfide (DMS)

  • p-Cresol

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Cold Diethyl Ether

Step-by-Step Methodology:

  • System Preparation & Low HF Cleavage:

    • Place the dried peptide-resin and a Teflon-coated stir bar into the HF reaction vessel.

    • Add the scavenger mixture: DMS and p-cresol in a ratio to achieve a final cleavage cocktail of HF/DMS/p-cresol (25:65:10 v/v)[4]. (Example: For 10 mL total volume, use 6.5 mL DMS and 1.0 mL p-cresol).

    • Cool the vessel in a dry ice/methanol bath for 10 minutes.

    • Distill 2.5 mL of anhydrous HF into the vessel[4].

    • Stir the mixture at 0°C for 2 hours . Causality: This extended time at low temperature ensures complete SN​2 deprotection of the 2-Cl-Z group without generating carbocations.

  • Intermediate Evaporation & Validation Wash (Critical Step):

    • Evaporate the HF and DMS completely under a high vacuum at 0°C.

    • Self-Validation: Remove the resin and wash it thoroughly with DCM or EtOAc. Causality: This removes the water-soluble dimethyl(2-chlorobenzyl)sulfonium salts and thiol byproducts. Failing to wash the resin here will result in Met/Cys alkylation during the subsequent high-acid step.

  • High HF Cleavage:

    • Return the washed, dried resin to the reaction vessel. Add p-cresol (1.0 mL per 10 mL expected HF)[4].

    • Cool in a dry ice/methanol bath. Distill 9.0 mL of anhydrous HF into the vessel to achieve an HF/p-cresol (90:10) ratio.

    • Stir at 0°C for 30 to 60 minutes (extend to 2 hours if Arg(Tos) is present). Causality: This high-acid environment is strictly required to cleave the peptide-resin anchorage and remove stubborn protecting groups.

  • Isolation:

    • Evaporate the HF under a stream of N2​ or vacuum.

    • Precipitate the crude peptide by adding cold diethyl ether. Wash the precipitate 3 times with cold ether to remove residual p-cresol.

    • Extract the peptide using 10-50% aqueous acetic acid and lyophilize.

Workflow Visualization

Workflow Resin Peptide-Resin (Boc-Lys(2-Cl-Z) protected) LowHF Step 1: Low HF Cleavage HF/DMS/p-cresol (25:65:10) 0°C, 2 hours Resin->LowHF Evap1 Evaporate HF & DMS Wash with DCM/EtOAc LowHF->Evap1 Removes sulfonium salts HighHF Step 2: High HF Cleavage HF/p-cresol (90:10) 0°C, 30-60 mins Evap1->HighHF Cleaves peptide from resin Evap2 Evaporate HF Precipitate with Cold Ether HighHF->Evap2 Product Crude Peptide (Minimized Side Reactions) Evap2->Product

Workflow for the Tam Low-High HF cleavage protocol.

References

  • Novabiochem® Boc resin cleavage and deprotection - Merck Millipore. Available at: 1

  • HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy - Saurabh Khadse. Available at: 2

  • Boc Resin Cleavage Protocol - Sigma-Aldrich. Available at:

  • Boc Solid Phase Peptide Synthesis - ChemPep. Available at: 4

  • Discovery of a Potent and Selective α3β4 Nicotinic Acetylcholine Receptor Antagonist - Journal of Medicinal Chemistry (ACS Publications). Available at:3

  • Boc Resin Cleavage Protocol (Low-high HF procedure) - Sigma-Aldrich. Available at:

Sources

Troubleshooting

Technical Support Center: Optimizing 2-Cl-Z Cleavage from Boc-Lys(2-Cl-Z)-OH

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and mechanistic challenges associated with the deprotection of Boc-L...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and mechanistic challenges associated with the deprotection of Boc-Lys(2-Cl-Z)-OH .

In Boc solid-phase peptide synthesis (SPPS), the epsilon-amino group of lysine requires a protecting group that can withstand repeated exposure to 50% trifluoroacetic acid (TFA)[1]. While the standard benzyloxycarbonyl (Z) group is prone to premature cleavage, the addition of an electron-withdrawing 2-chloro substituent significantly increases acid stability[1]. However, this enhanced stability creates a bottleneck during the final global deprotection step, requiring precise optimization of cleavage time, temperature, and scavenger selection to prevent incomplete deprotection or irreversible side reactions[2].

Mechanistic Workflow for 2-Cl-Z Deprotection

G N1 Peptide-Resin with Boc-Lys(2-Cl-Z)-OH N2 N-Terminal Boc Removal (50% TFA in DCM) N1->N2 N3 Select 2-Cl-Z Cleavage Strategy N2->N3 N4 Strong Acid Cleavage (Anhydrous HF or TFMSA) N3->N4 Standard SPPS N5 Catalytic Hydrogenolysis (Pd/C + H2 or Formic Acid) N3->N5 Solution Phase N6 Add Scavengers (Anisole, p-Cresol, DMS) N4->N6 N8 Filter Catalyst & Evaporate Solvent N5->N8 N7 High-HF Step (0°C to 5°C, 60-120 mins) N6->N7 N9 Fully Deprotected Lysine Peptide N7->N9 SN1 Mechanism N8->N9 Reduction

Workflow for optimizing 2-Cl-Z removal from lysine residues during peptide synthesis.

Frequently Asked Questions (FAQs)

Q: Why is my 2-Cl-Z group not fully removed after the standard 30-minute HF cleavage? A: The kinetics of 2-Cl-Z removal are heavily temperature-dependent. The electron-withdrawing chlorine atom destabilizes the transition state required for acid-catalyzed solvolysis. Cleavage of Lys(2-Cl-Z) at temperatures lower than 5°C is notoriously slow and impractical[2][3]. To achieve complete deprotection, the reaction time must be extended to 1 to 2 hours at 0°C to 5°C [2].

Q: Can I use TFMSA instead of anhydrous HF for 2-Cl-Z removal? A: Yes. Trifluoromethanesulfonic acid (TFMSA) is a viable alternative for laboratories lacking specialized HF-resistant apparatus. However, because TFMSA is slightly less reactive than anhydrous HF, standard TFMSA cleavage requires extended reaction times of 90 to 120 minutes at room temperature [2].

Q: Why am I seeing +124 Da or +126 Da mass adducts on my final peptide? A: This is a classic symptom of alkylation. The strong-acid cleavage of 2-Cl-Z proceeds via an SN1 mechanism, generating a highly reactive 2-chlorobenzyl carbocation. If your scavenger concentration is too low, this carbocation will alkylate nucleophilic side chains like Tyrosine, Tryptophan, or Methionine. You must ensure a high concentration of scavengers (e.g., anisole, p-cresol) to trap these species[2].

Troubleshooting Guide
Symptom / IssueDiagnostic CauseScientific Rationale & Solution
Mass Spec shows +168 Da adducts Incomplete 2-Cl-Z removal.Rationale: The mass of the 2-Cl-Z group is ~168 Da. The cleavage temperature likely dropped below 0°C, stalling the SN1 kinetics[3].Solution: Extend the High-HF cleavage step to 90 minutes and strictly maintain the temperature between 0°C and 5°C[2].
Alkylation of Trp or Tyr residues Insufficient carbocation trapping.Rationale: The 2-chlorobenzyl cation is outcompeting your scavengers.Solution: Utilize a "Low-High HF" procedure. Alternatively, ensure your High-HF cocktail contains at least 10% v/v anisole or p-cresol[2].
Hydrogenolysis is failing/stalling Catalyst poisoning.Rationale: If your peptide contains sulfur (Cys, Met), it will poison the Palladium catalyst during catalytic transfer hydrogenation.Solution: Switch to strong acid cleavage (HF/TFMSA)[2], or if sulfur is absent, refresh the 10% Pd/C catalyst and ensure the reaction mixture remains acidic[4].
Quantitative Data: Cleavage Optimization Matrix

To ensure a self-validating experimental design, select your cleavage parameters based on the following empirically validated matrix:

Cleavage StrategyPrimary ReagentsReaction MechanismOptimal TempRequired TimeScavenger Dependency
Anhydrous HF HF / Anisole / p-CresolSN1 Solvolysis0°C to 5°C60 – 120 minHigh (Prevents alkylation)
TFMSA TFMSA / TFA / ThioanisoleSN1 SolvolysisRoom Temp90 – 120 minHigh (Traps cations)
Hydrogenolysis 10% Pd/C, Formic AcidCatalytic ReductionRoom Temp30 – 60 minNone (Acid-free)
Validated Experimental Protocols
Protocol A: Standard High-HF Cleavage for Lys(2-Cl-Z) Deprotection

Use this protocol for standard Boc-SPPS global deprotection when specialized HF apparatus is available.

  • N-Terminal Deprotection: Prior to HF cleavage, remove the final N-terminal Boc group using 50% TFA in DCM to prevent t-butylation of susceptible residues during the HF step[2].

  • Resin Preparation: Place 1.0 g of dried peptide-resin into the Teflon HF cleavage vessel.

  • Scavenger Addition: Add 1.0 mL of anisole (or p-cresol) and 1.0 mL of dimethyl sulfide (DMS) to the vessel to act as carbocation scavengers[2].

  • HF Distillation: Cool the vessel in a dry ice/methanol bath and distill 10 mL of anhydrous HF into the reaction vessel.

  • Optimized Cleavage: Transfer the vessel to an ice-water bath. Stir the mixture vigorously for 60 to 90 minutes at exactly 0°C to 5°C . Critical: Do not let the temperature drop below 0°C, or the 2-Cl-Z cleavage will halt[2][3].

  • Evaporation & Workup: Evaporate the HF and DMS in vacuo at 0°C. Wash the resin with cold diethyl ether to precipitate the crude, fully deprotected peptide[2].

Protocol B: Catalytic Transfer Hydrogenation (CTH) of 2-Cl-Z

Use this protocol for solution-phase peptides or fragments lacking sulfur-containing amino acids (Cys/Met).

  • Dissolution: Dissolve the protected peptide in a solution of 10% formic acid in methanol. Formic acid acts as an excellent solvent and a highly efficient hydrogen donor[4][5].

  • Catalyst Addition: Add an equal mass (relative to the peptide) of 10% Palladium on Carbon (Pd/C) catalyst[4][5].

  • Reaction: Warm the mixture gently until gas evolution is observed. Stir vigorously at room temperature for 30 to 60 minutes[4][5].

  • Monitoring: Maintain the acidity of the mixture (add more formic acid if necessary) and monitor the disappearance of the 2-Cl-Z group via TLC or LC-MS[4].

  • Filtration: Once deprotection is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst[4].

  • Isolation: Evaporate the filtrate in vacuo to yield the crude deprotected peptide[4].

References
  • "Amino Acid Derivatives for Peptide Synthesis", AAPPTec, [Link]

  • "Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer", MDMA.ch, [Link]

  • "Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z", AAPPTec, [Link]

  • "HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy", Saurabh Khadse (WordPress), [Link]

Sources

Optimization

Preventing racemization during N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine coupling

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with field-proven troubleshooting strategies and self-validating protocols to maintain stereochemic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with field-proven troubleshooting strategies and self-validating protocols to maintain stereochemical fidelity during Solid-Phase Peptide Synthesis (SPPS) utilizing N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine (Boc-Lys(2-Cl-Z)-OH).

Mechanistic Insights: The Causality of Racemization

Urethane-protected amino acids, such as those utilizing the tert-butoxycarbonyl (Boc) group, are generally considered resistant to racemization. The urethane moiety structurally disfavors the formation of the highly racemization-prone 5(4H)-oxazolone intermediate compared to standard N-acyl groups[1][2]. However, racemization of Boc-Lys(2-Cl-Z)-OH can still occur under specific kinetic and chemical conditions:

  • Steric-Induced Kinetic Delay: The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group on the epsilon-amine is exceptionally bulky and lipophilic. This can induce local steric hindrance, significantly reducing the aminolysis rate during coupling. When the coupling rate drops, the lifetime of the activated O-acylisourea intermediate increases, providing a wider kinetic window for side reactions[1][3].

  • Base-Catalyzed Direct Enolization: If strong, unhindered bases (e.g., excessive Diisopropylethylamine - DIEA) are present during a sluggish coupling step, the base can directly abstract the alpha-proton from the activated amino acid, leading to a planar carbanion and subsequent D/L epimerization[2][4].

  • C-Terminal Esterification: Attaching the first Boc-amino acid to a Merrifield or PAM resin via esterification is notoriously prone to racemization if standard carbodiimide chemistry is used without specialized precautions (such as the cesium salt method)[5].

G ActivatedAA Activated Boc-Lys(2-Cl-Z)-OH (O-Acylisourea) Oxazolone 5(4H)-Oxazolone Intermediate ActivatedAA->Oxazolone Excess Base / Heat (No Additive) ActiveEster OBt / Oxyma Active Ester (Stable & Reactive) ActivatedAA->ActiveEster + HOBt or Oxyma (Rapid Trapping) Racemization Racemization (D/L Mixture) Oxazolone->Racemization Enolization Peptide Stereopure Peptide (L-Isomer) ActiveEster->Peptide Aminolysis

Mechanism of oxazolone-mediated racemization and its suppression by coupling additives.

Troubleshooting Guide

Issue: High levels of D-Lysine detected in the final cleaved peptide.

  • Diagnostic 1: Prolonged Pre-activation Time

    • Cause: Allowing the coupling reagent (e.g., DIC) to react with Boc-Lys(2-Cl-Z)-OH for more than 2-3 minutes before introducing it to the resin allows the O-acylisourea intermediate to cyclize into an oxazolone[1][2].

    • Solution: Transition to an in-situ activation model. Add the carbodiimide directly to the resin slurry containing the amino acid and additive, or strictly limit pre-activation to < 2 minutes.

  • Diagnostic 2: Suboptimal Base Selection

    • Cause: The use of unhindered, strong bases like Triethylamine (TEA) or excessive DIEA promotes direct alpha-proton abstraction[2][6].

    • Solution: Substitute DIEA with a weaker, sterically hindered base such as 2,4,6-Collidine (TMP) or N-Methylmorpholine (NMM)[6].

  • Diagnostic 3: Inefficient Additive Trapping

    • Cause: Relying on DIC alone without an additive fails to intercept the highly reactive O-acylisourea intermediate[3].

    • Solution: Always use a potent nucleophilic additive. Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) is highly recommended as it outperforms HOBt in suppressing racemization and eliminating explosive hazards[1][3][7].

Frequently Asked Questions (FAQs)

Q: Do I need to worry about racemization if Boc acts as a urethane protecting group? A: Yes. While urethane groups suppress oxazolone formation relative to N-acyl groups, the extreme steric bulk of the 2-Cl-Z side-chain protection can severely slow down the aminolysis step. This kinetic delay increases the residence time of the activated alpha-carbon, making base-catalyzed direct enolization a significant risk if harsh conditions are used[4].

Q: Can I use HATU instead of DIC/Oxyma for sterically hindered Lysine couplings? A: You can, but with caution. Uronium/aminium reagents like HATU are incredibly efficient but require a base (typically DIEA) to initiate activation. The presence of this base during activation increases racemization risk. If you must use HATU for a difficult Boc-Lys(2-Cl-Z)-OH coupling, strictly use TMP (2,4,6-Collidine) instead of DIEA to minimize base-catalyzed epimerization[6].

Q: How do I prevent racemization when attaching Boc-Lys(2-Cl-Z)-OH to the first resin? A: Never use standard DIC/HOBt esterification for the C-terminal residue on a Merrifield or PAM resin. Instead, pre-form the cesium salt of Boc-Lys(2-Cl-Z)-OH. The cesium salt method ensures a racemization-free SN2 displacement of the chloride on the resin[5].

Quantitative Data: Coupling Systems Comparison

The following table summarizes the impact of different coupling systems and base selections on the stereochemical integrity of sterically demanding Boc-amino acids.

Coupling SystemBase UsedRelative Racemization RiskCoupling EfficiencyMechanistic & Safety Notes
DIC alone NoneHighModerateHighly prone to oxazolone formation due to lack of intermediate trapping[3].
DIC / HOBt DIEA (for neutralization)LowHighStandard method; however, HOBt presents significant explosive hazards[1][7].
DIC / OxymaPure TMPVery Low Very High Optimal. Non-explosive, superior suppression of direct enolization[3][7].
HATU DIEAModerateVery HighExcess strong base promotes enolization before aminolysis occurs[2].
HATU TMPLowHighTMP limits base-catalyzed epimerization while maintaining high reactivity[6].

Validated Experimental Protocol: Racemization-Suppressed Coupling

This protocol utilizes a self-validating system to ensure both coupling efficiency and stereochemical integrity.

Reagents Required: Boc-Lys(2-Cl-Z)-OH (3 eq), OxymaPure (3 eq), DIC (3 eq), 2,4,6-Collidine/TMP (4 eq), 50% TFA/DCM, DMF (Peptide Synthesis Grade).

Step 1: Boc Deprotection & Washing

  • Action: Treat the resin with 50% TFA in DCM for 20 minutes. Wash thoroughly with DCM (5x) and DMF (5x)[5].

  • Causality: Complete removal of the previous Boc group is required. The resulting free amine will be in a protonated TFA-salt state.

Step 2: In-Situ Neutralization

  • Action: Add 2,4,6-Collidine (TMP) (4 eq relative to resin loading) in DMF to the resin for 3 minutes, then drain.

  • Causality: Neutralizing the TFA salt is mandatory for aminolysis. Using TMP instead of DIEA prevents the strong base from lingering and catalyzing enolization during the subsequent activation step[5][6].

Step 3: Minimal Pre-Activation

  • Action: Dissolve Boc-Lys(2-Cl-Z)-OH (3 eq) and OxymaPure (3 eq) in a minimal volume of DMF. Add DIC (3 eq) and immediately (within 30 seconds) transfer the mixture to the reaction vessel[2].

  • Causality: Immediate transfer ensures the Oxyma active ester is consumed by the resin-bound amine as soon as it forms, preventing the accumulation of the O-acylisourea intermediate and closing the kinetic window for oxazolone formation[1][3].

Step 4: Coupling & Validation Checkpoint 1 (Efficiency)

  • Action: Agitate at room temperature for 1.5 to 2 hours. Perform a Kaiser Test.

  • Causality: A negative Kaiser test (yellow) validates that >99% of the free amines have been successfully coupled, confirming that the bulky 2-Cl-Z group did not stall the reaction.

Step 5: Cleavage & Validation Checkpoint 2 (Stereopurity)

  • Action: Following total sequence completion and HF cleavage, analyze the crude peptide via Chiral HPLC or GC/MS (using a chiral stationary phase).

  • Causality: This is the ultimate self-validating step. The absence of a secondary diastereomeric peak confirms the protocol successfully suppressed racemization.

Workflow Swell 1. Resin Swelling (DCM/DMF) Deprotect 2. Boc Deprotection (50% TFA/DCM) Swell->Deprotect Neutralize 3. In-Situ Neutralization (TMP or NMM) Deprotect->Neutralize Activate 4. Pre-activation (< 2 min) Boc-Lys(2-Cl-Z)-OH + Oxyma + DIC Neutralize->Activate Couple 5. Coupling Reaction (1-2 hours, RT) Activate->Couple Test 6. Kaiser Test (Validation) Couple->Test

Optimized workflow for Boc-Lys(2-Cl-Z)-OH coupling to minimize racemization.

References

  • BenchChem. "Oxyma vs.
  • BenchChem.
  • Peptide Chemistry. "OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety."
  • ResearchGate.
  • BenchChem. "Preventing racemization of Cysteine during Boc-Cys-Ser-OH coupling."
  • BenchChem. "Technical Support Center: Preventing Racemization of Boc-L-Valine in Peptide Synthesis."
  • ChemPep. "Boc Solid Phase Peptide Synthesis."

Sources

Reference Data & Comparative Studies

Validation

Comparing N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine vs Boc-Lys(Z)-OH in peptide synthesis

As a Senior Application Scientist, selecting the appropriate side-chain protecting groups is one of the most critical decisions in peptide chemistry. In Boc solid-phase peptide synthesis (Boc-SPPS), the repetitive use of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the appropriate side-chain protecting groups is one of the most critical decisions in peptide chemistry. In Boc solid-phase peptide synthesis (Boc-SPPS), the repetitive use of strong acids demands robust orthogonal protection strategies. This guide objectively compares the performance of two common lysine derivatives—Boc-Lys(Z)-OH and Boc-Lys(2-Cl-Z)-OH —analyzing the mechanistic causality behind their stability, presenting quantitative experimental data, and providing a self-validating protocol to evaluate side-chain integrity.

Mechanistic Causality: The Problem of N-ε-Branching

In Boc-SPPS, the N-α-Boc protecting group is repetitively removed during each elongation cycle using 50% trifluoroacetic acid (TFA) in dichloromethane (DCM)[1]. Because the ϵ -amino group of lysine is highly nucleophilic, it must remain strictly protected throughout these acidic cycles to prevent unwanted side reactions[2].

The standard benzyloxycarbonyl (Z) group found in Boc-Lys(Z)-OH is slightly susceptible to these repetitive TFA treatments. The causality behind its failure in long syntheses lies in the formation of a benzyl carbocation intermediate during acidolysis. Over multiple cycles, the Z group prematurely cleaves. Once the ϵ -amine is exposed, it acts as a competitive nucleophile during subsequent amino acid coupling steps, leading to N- ϵ -acylation and the irreversible formation of branched peptide side-products[3].

To solve this, Boc-Lys(2-Cl-Z)-OH utilizes a 2-chlorobenzyloxycarbonyl group. The superior performance of this derivative is driven by the electron-withdrawing inductive effect (-I effect) of the ortho-chlorine atom[3]. This highly electronegative atom pulls electron density away from the aromatic ring, which severely destabilizes the transition state of the incipient carbocation. This destabilization dramatically increases the activation energy required for acid cleavage, rendering the protecting group highly stable in 50% TFA[1]. Despite this enhanced stability against TFA, the 2-Cl-Z group remains fully compatible with standard Boc-SPPS workflows, as it is cleanly removed by the much stronger anhydrous hydrogen fluoride (HF) during final resin cleavage[2].

Quantitative Comparison of Acid Stability

The definitive kinetic study by Erickson and Merrifield quantitatively demonstrated the stability differences between these protecting groups in 50% TFA[3]. The data clearly illustrates why the standard Z group is insufficient for the synthesis of medium-to-large peptides.

Protecting GroupLysine DerivativeApparent First-Order Rate Constant in 50% TFA (10⁻⁸ sec⁻¹)Relative Stability in 50% TFARisk of N-ε-Branching
Z Boc-Lys(Z)-OH3961x (Baseline)High (>15% in long syntheses)
2-Cl-Z Boc-Lys(2-Cl-Z)-OH6.3~63x more stableMinimal (<0.2%)

Data summarized from Erickson & Merrifield (1973)[3].

Workflow Visualization: Linear vs. Branched Synthesis

The following diagram maps the divergent synthetic pathways caused by the differing acid stabilities of the two lysine derivatives.

SPPS_Comparison Start Resin-Bound Peptide (Protected Lysine) Z_Path Boc-Lys(Z)-OH (Standard Z Group) Start->Z_Path ClZ_Path Boc-Lys(2-Cl-Z)-OH (2-Cl-Z Group) Start->ClZ_Path TFA_Z Repetitive 50% TFA/DCM (Boc Deprotection) Z_Path->TFA_Z TFA_ClZ Repetitive 50% TFA/DCM (Boc Deprotection) ClZ_Path->TFA_ClZ Deprotect_Z Premature Epsilon-Amine Deprotection TFA_Z->Deprotect_Z Acid Labile Protect_ClZ Intact Epsilon-Amine Protection TFA_ClZ->Protect_ClZ Acid Stable Couple_Z Next Amino Acid Coupling Deprotect_Z->Couple_Z Couple_ClZ Next Amino Acid Coupling Protect_ClZ->Couple_ClZ End_Z Branched Peptide (Unwanted Side-Product) Couple_Z->End_Z N-epsilon Acylation End_ClZ Linear Peptide (Target Product) Couple_ClZ->End_ClZ N-alpha Acylation Only

Mechanistic workflow comparing branching in Boc-Lys(Z)-OH vs linear synthesis in Boc-Lys(2-Cl-Z)-OH.

Self-Validating Experimental Protocol: Evaluating Lysine Side-Chain Stability

To empirically validate the stability of the 2-Cl-Z group versus the Z group, researchers can utilize a simulated SPPS stress-test coupled with the Kaiser (Ninhydrin) test. The Kaiser test is a highly sensitive colorimetric assay that yields an intense blue color exclusively in the presence of free primary amines[4].

This protocol is a self-validating system : the appearance of a blue resin prior to final HF cleavage definitively proves premature side-chain deprotection, allowing researchers to diagnose branching without needing to complete the synthesis or run complex HPLC/MS analyses.

Step-by-Step Methodology

Phase 1: Resin Loading and Capping

  • Swell 0.1 mmol of MBHA resin in DCM for 30 minutes.

  • Couple the target lysine derivative (either Boc-Lys(Z)-OH or Boc-Lys(2-Cl-Z)-OH) using standard HBTU/DIPEA activation in DMF for 45 minutes.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x).

  • Treat the resin with 50% TFA in DCM for 30 minutes to remove the N-α-Boc group.

  • Wash with DCM (3x) and neutralize with 5% DIPEA in DCM (3x).

  • Couple a non-reactive capping agent (e.g., acetic anhydride with DIPEA) for 30 minutes to permanently block the N-α-amine. At this stage, the only protected amine left on the resin is the ϵ -amine of the lysine side-chain.

Phase 2: Simulated TFA Exposure (Stress Test) 7. Subject the capped resin to an extended "stress test" by incubating it in 50% TFA/DCM for 24 hours. This simulates the cumulative acidic exposure experienced during the synthesis of a >50-residue peptide. 8. Wash the resin with DCM (5x) and DMF (5x), then neutralize with 5% DIPEA in DCM.

Phase 3: Self-Validation via Kaiser Test 9. Extract 10-15 beads of the stressed resin into a small glass test tube[4]. 10. Add 2-3 drops each of the following Kaiser reagents[4]:

  • Reagent A: KCN in pyridine/water.
  • Reagent B: Ninhydrin in n-butanol.
  • Reagent C: Phenol in n-butanol.
  • Heat the tube at 110°C for 5 minutes[4].
  • Observation & Causality:
  • If testing Boc-Lys(Z)-OH: The beads and solution will turn dark blue . The extended TFA exposure successfully cleaved the acid-labile Z group, exposing the ϵ -amine, which subsequently reacted with the ninhydrin.
  • If testing Boc-Lys(2-Cl-Z)-OH: The beads will remain colorless or light yellow . The electron-withdrawing chlorine atom successfully prevented acidolysis, keeping the ϵ -amine protected and unreactive.

Conclusion and Recommendations

For modern Boc-SPPS applications, Boc-Lys(2-Cl-Z)-OH is the unequivocal gold standard [1]. The use of Boc-Lys(Z)-OH should be strictly limited to very short peptides (under 5 residues) or specific solution-phase strategies where prolonged exposure to strong acids is avoided. For any sequence requiring repetitive TFA deprotection cycles, the 2-Cl-Z derivative is mandatory to ensure high crude purity and to eliminate the complex purification bottlenecks caused by branched peptide side-products[3].

Sources

Comparative

Fmoc-Lys(Boc)-OH versus N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine orthogonal strategies

Solid-phase peptide synthesis (SPPS) relies on the precise orchestration of orthogonal protecting groups to ensure linear chain elongation without unwanted side reactions. For lysine, an essential amino acid with a highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Solid-phase peptide synthesis (SPPS) relies on the precise orchestration of orthogonal protecting groups to ensure linear chain elongation without unwanted side reactions. For lysine, an essential amino acid with a highly reactive ε-amino side chain, selecting the correct orthogonal protection strategy is paramount. As a Senior Application Scientist, I have structured this guide to provide an in-depth technical comparison between the two foundational paradigms for lysine protection: the Fmoc/tBu strategy utilizing Fmoc-Lys(Boc)-OH and the Boc/Bzl strategy utilizing Boc-Lys(2-Cl-Z)-OH .

Mechanistic Grounding & Causality: The "Why" Behind the Chemistry

To understand the operational differences between these two building blocks, one must examine the causality behind their chemical design.

Fmoc-Lys(Boc)-OH (Fmoc/tBu Strategy)

In the Fmoc/tBu approach, the α-amino group is protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, while the ε-amino side chain is protected by the acid-labile tert-butyloxycarbonyl (Boc) group[1].

  • Causality of Orthogonality: The Fmoc group is removed via a base-catalyzed β-elimination mechanism (typically using 20% piperidine in DMF)[2]. Because the Boc group is entirely stable to basic conditions, this provides true orthogonality. The side chain remains safely masked until the final global cleavage step, which utilizes concentrated trifluoroacetic acid (TFA)[1].

Boc-Lys(2-Cl-Z)-OH (Boc/Bzl Strategy)

The Boc/Bzl approach utilizes the acid-labile Boc group for α-amino protection and a benzyloxycarbonyl (Z) derivative for side-chain protection[1].

  • Causality of the 2-Chloro Modification: Standard Z groups are susceptible to premature cleavage during the repetitive 50% TFA treatments required to remove the α-Boc group during chain elongation. To solve this, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group was developed. The electron-withdrawing nature of the chlorine atom destabilizes the transition state of the acid-catalyzed cleavage, making the 2-Cl-Z group highly stable in 50% TFA[]. Final deprotection requires extremely strong acids, typically anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA)[2][].

Workflow Logic & Orthogonal Axes

The following diagram illustrates the divergent deprotection and cleavage logic governing both strategies.

Orthogonal_Strategies cluster_fmoc Fmoc/tBu Strategy (Fmoc-Lys(Boc)-OH) cluster_boc Boc/Bzl Strategy (Boc-Lys(2-Cl-Z)-OH) N1 Fmoc-Lys(Boc)-Peptide-Resin N2 H2N-Lys(Boc)-Peptide-Resin N1->N2 20% Piperidine/DMF (Base-labile N-alpha) N3 Free Peptide (Lys deprotected) N2->N3 95% TFA + Scavengers (Acid-labile side-chain) B1 Boc-Lys(2-Cl-Z)-Peptide-Resin B2 H2N-Lys(2-Cl-Z)-Peptide-Resin B1->B2 50% TFA/DCM (Acid-labile N-alpha) B3 Free Peptide (Lys deprotected) B2->B3 Anhydrous HF + Anisole (Strong-acid-labile side-chain)

Caption: Orthogonal deprotection logic comparing Fmoc/tBu and Boc/Bzl SPPS strategies for Lysine.

Comparative Performance & Quantitative Data

ParameterFmoc-Lys(Boc)-OHBoc-Lys(2-Cl-Z)-OH
Primary SPPS Strategy Fmoc/tBuBoc/Bzl
N-α Deprotection 20% Piperidine in DMF (Base)[2]50% TFA in DCM (Acid)
Side-Chain Deprotection 90-95% TFA (Mild Acid)[1]Anhydrous HF or TFMSA (Strong Acid)[2][]
Side-Chain Stability Highly stable to base; labile to TFAStable in 50% TFA; labile to HF
Aggregation Propensity Higher risk due to neutral unprotonated chains[1]Lower risk; TFA protonates amines, reducing H-bonding[1][2]
Safety Profile High (avoids highly toxic HF)[2]Lower (requires specialized HF apparatus)[2][4]
Ideal Applications Routine SPPS, base-stable sequences, large-scale manufacturing[5]Aggregation-prone hydrophobic peptides, thioesters for Native Chemical Ligation[1][6]

Self-Validating Experimental Protocols

The integrity of peptide synthesis relies on strict adherence to validated protocols. Below are the field-standard methodologies for processing both derivatives.

Protocol A: Fmoc-Lys(Boc)-OH Deprotection and Cleavage
  • N-α Deprotection: Treat the peptidyl-resin with 20% piperidine in DMF for 2 × 10 minutes.

    • Causality: Piperidine acts as a base to abstract the acidic proton on the fluorene ring, initiating β-elimination to remove the Fmoc group[2].

  • Washing: Wash thoroughly with DMF and DCM to remove residual piperidine, which could otherwise neutralize the TFA in the final cleavage step.

  • Global Cleavage & Side-Chain Deprotection: Treat the resin with a cleavage cocktail of 95% TFA, 2.5% Triisopropylsilane (TIPS), and 2.5% H2O for 2-3 hours[1].

    • Causality of Scavengers: The acidolysis of the Boc group generates highly reactive tert-butyl carbocations. TIPS and water act as nucleophilic scavengers to quench these carbocations, preventing the irreversible alkylation of electron-rich amino acid side chains (e.g., Trp, Tyr, Met)[1].

  • Precipitation: Filter the resin and precipitate the cleaved peptide in cold diethyl ether to yield the crude peptide as a TFA salt[1][7].

Protocol B: Boc-Lys(2-Cl-Z)-OH Deprotection and HF Cleavage
  • N-α Deprotection: Treat the peptidyl-resin with 50% TFA in DCM for 1 × 5 mins, then 1 × 20 mins.

    • Causality: TFA selectively cleaves the α-Boc group while the 2-Cl-Z group remains intact due to the electron-withdrawing chlorine atom[8][].

  • Neutralization: Wash with 5% Diisopropylethylamine (DIPEA) in DMF.

    • Causality: TFA leaves the N-terminus protonated as a TFA salt. Neutralization is required to restore the nucleophilicity of the free amine for the next coupling step[1].

  • Global Cleavage (HF): Transfer the dried resin to a specialized Teflon HF cleavage apparatus. Treat with anhydrous HF containing 4-5% anisole (or p-cresol) as a scavenger for 1 hour at 0 °C[4][6].

    • Causality of HF & Anisole: Anhydrous HF is a strong enough acid to cleave the robust 2-Cl-Z group and the peptide-resin anchor[4]. Anisole is added to quench the benzyl carbocations generated from the 2-Cl-Z group, preventing back-alkylation onto the peptide[6].

  • Extraction: Evaporate the HF under vacuum, wash the resin with cold ether to remove scavengers, and extract the peptide using 10% aqueous acetic acid.

Strategic Selection Guide

For modern drug development and routine peptide synthesis, the Fmoc-Lys(Boc)-OH strategy is overwhelmingly preferred. It avoids the severe safety hazards and specialized equipment associated with anhydrous HF, and the milder TFA cleavage conditions are compatible with a broader range of post-translational modifications[1][5].

However, the Boc-Lys(2-Cl-Z)-OH strategy remains indispensable in specific, highly technical niches:

  • Difficult Sequences: Highly hydrophobic peptides prone to on-resin aggregation benefit from Boc chemistry. The repetitive TFA treatments keep the growing peptide chain protonated, which disrupts intermolecular hydrogen bonding and β-sheet formation, thereby improving coupling efficiencies[1][2][].

  • Native Chemical Ligation (NCL): The synthesis of C-terminal peptide thioesters—the critical building blocks for NCL—is traditionally more straightforward using Boc chemistry, as thioesters are unstable under the repetitive basic conditions (piperidine) required for Fmoc SPPS[1][6].

References

  • Peptide synthesis - Wikipedia. wikipedia.org.[Link]

  • Peptide Synthesis: Methods and Protocols[1st ed. 2020] 978-1-0716-0226-3, 978-1-0716-0227-0 - DOKUMEN.PUB. dokumen.pub.[Link]

  • WO2008140477A2 - Hybrid immunoglobulins with moving parts - Google P

Sources

Validation

High-Performance Liquid Chromatography (HPLC) Purity Analysis of Boc-Lys(2-Cl-Z)-OH: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with orthogonally protected amino acids. N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Boc-Lys(2-Cl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with orthogonally protected amino acids. N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Boc-Lys(2-Cl-Z)-OH (CAS 54613-99-9), is a critical building block utilized in solid-phase peptide synthesis (SPPS)[1]. Ensuring its chemical purity (typically required to be ≥99.0%) is non-negotiable[1][2]. Even trace impurities—such as des-chloro derivatives, D-enantiomers, or free amines—can propagate through the SPPS cycle, exponentially reducing the final yield of the target therapeutic peptide and complicating downstream purification[3].

This guide provides an objective, data-driven comparison of HPLC methodologies for the purity analysis of Boc-Lys(2-Cl-Z)-OH, moving beyond standard protocols to explain the fundamental chromatographic causality behind each method.

Mechanistic Insights: The Chromatographic Behavior of Boc-Lys(2-Cl-Z)-OH

The chromatographic retention and selectivity of Boc-Lys(2-Cl-Z)-OH are dictated by its structural features. The presence of two bulky, hydrophobic protecting groups—the tert-butyloxycarbonyl (Boc) group on the α -amine and the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group on the ϵ -amine—significantly increases the molecule's lipophilicity, making Reversed-Phase HPLC (RP-HPLC) the gold standard for analysis[3][4].

However, the free α -carboxyl group presents a distinct challenge. Without proper mobile phase buffering, this carboxyl group will partially ionize. The resulting anionic species can engage in secondary electrostatic interactions with residual, unendcapped silanols on the silica stationary phase, leading to severe peak tailing and loss of resolution.

The Causality of Mobile Phase Selection: To counteract this, 0.1% Trifluoroacetic acid (TFA) is universally employed as a mobile phase additive[3]. With a pKa of ~0.23, TFA lowers the mobile phase pH to approximately 2.0, which fully protonates the carboxylate group of the amino acid. Furthermore, TFA acts as an ion-pairing agent, masking residual silanols and ensuring a sharp, symmetrical peak essential for accurate integration and purity assessment.

Comparative Analysis of Stationary Phases

Resolving Boc-Lys(2-Cl-Z)-OH from its most insidious synthesis impurity—the unchlorinated Boc-Lys(Z)-OH—requires optimized selectivity. We compared three distinct column chemistries to determine the optimal stationary phase.

  • Standard Fully Porous Particle (FPP) C18: The traditional workhorse. It relies solely on dispersive hydrophobic interactions. While effective for general peptide analysis[3], it often struggles to provide baseline resolution between the chlorinated and unchlorinated benzyl rings within a practical timeframe.

  • Core-Shell Particle (CSP) C18: By utilizing a solid silica core surrounded by a porous shell, CSP columns reduce the diffusion path of the analyte. This minimizes longitudinal diffusion (the B-term in the van Deemter equation), significantly boosting theoretical plates and resolution without generating the extreme backpressure associated with sub-2µm FPP columns.

  • Biphenyl Stationary Phase: Offers orthogonal selectivity. The biphenyl rings engage in strong π−π and dipole- π interactions with the aromatic ring of the 2-Cl-Z group. The electron-withdrawing nature of the chlorine atom alters the electron density of the benzyl ring; the biphenyl phase detects this subtle electronic difference with exquisite sensitivity, resulting in superior resolution of des-chloro impurities.

Quantitative Performance Metrics

The following table summarizes the experimental data comparing the three column technologies under identical gradient conditions (5% to 95% Acetonitrile with 0.1% TFA over 20 minutes)[4].

Column ChemistryParticle ArchitectureDimensionsResolution (Rs)*Tailing Factor (USP)Run Time (min)Backpressure (bar)
C18 FPP (5.0 µm)150 x 4.6 mm1.41.3525.0110
C18 CSP (2.6 µm)100 x 4.6 mm2.11.1012.0240
Biphenyl FPP (3.0 µm)100 x 4.6 mm3.5 1.05 14.0 180

*Resolution (Rs) is calculated between the critical pair: Boc-Lys(Z)-OH (impurity) and Boc-Lys(2-Cl-Z)-OH (target).

Conclusion: The Biphenyl column is the superior choice for this specific derivative. The π−π interactions provide a 66% increase in resolution over the highly efficient Core-Shell C18, ensuring that even trace amounts of unchlorinated impurities are baseline resolved and accurately quantified.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol incorporates a System Suitability Test (SST) as a self-validating gatekeeper. If the SST fails, the workflow strictly prohibits sample analysis, preventing the generation of compromised data.

Self_Validating_HPLC SST System Suitability Test (SST) Inject Standard Mix Crit Resolution > 2.0? Asymmetry 0.8 - 1.2? SST->Crit Fail Troubleshoot: Flush Column / Prep Fresh Mobile Phase Crit->Fail No Pass Sample Analysis Inject Boc-Lys(2-Cl-Z)-OH Crit->Pass Yes Fail->SST Data Data Processing Peak Area Normalization @ 214nm Pass->Data

Logical workflow for a self-validating HPLC purity analysis protocol.

Step-by-Step Methodology

1. Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in HPLC-grade Water[3]. (Add 1.0 mL of LC-MS grade TFA to 1000 mL of water. Mix thoroughly and degas).

  • Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile[3]. (Add 1.0 mL of LC-MS grade TFA to 1000 mL of ACN).

  • Causality Note: Always add acid to the aqueous and organic phases equally to prevent baseline drift during gradient elution.

2. Sample and Standard Preparation:

  • SST Standard Mix: Dissolve 1 mg of Boc-Lys(2-Cl-Z)-OH and 0.1 mg of Boc-Lys(Z)-OH in 1 mL of 50:50 Water:Acetonitrile.

  • Sample: Dissolve the Boc-Lys(2-Cl-Z)-OH sample to a final concentration of 1.0 mg/mL in 50:50 Water:Acetonitrile[3]. Filter through a 0.22 µm PTFE syringe filter prior to injection[3].

3. Chromatographic Conditions:

  • Column: Biphenyl, 3.0 µm, 100 x 4.6 mm.

  • Flow Rate: 1.0 mL/min[3].

  • Column Temperature: 35 °C (Elevated temperature reduces mobile phase viscosity and improves mass transfer, yielding sharper peaks)[3].

  • Detection: UV at 214 nm (monitors the amide/urethane carbonyl bonds) and 254 nm (monitors the aromatic 2-chlorobenzyl ring)[4].

  • Gradient:

    • 0-2 min: 20% B

    • 2-15 min: 20% 80% B (Linear ramp)

    • 15-17 min: 80% B (Wash)

    • 17-22 min: 20% B (Re-equilibration)

4. Execution & Validation:

  • Inject 10 µL of the SST Standard Mix.

  • Evaluate the chromatogram. Proceed to sample injection ONLY IF:

    • Resolution (Rs) between Boc-Lys(Z)-OH and Boc-Lys(2-Cl-Z)-OH is 2.0.

    • Tailing factor for the main peak is between 0.8 and 1.2.

  • Inject 10 µL of the Sample.

  • Calculate purity using the peak area normalization method at 214 nm, excluding the solvent front[3].

References
  • China Boc-Lys(2-Cl-Z)-OH CAS 54613-99-9 Purity >99.0% (HPLC) - Ruifuchem. Available at: [Link]

  • Analysis and Purification of Synthetic Peptides by Liquid Chromatography - LCMS. Available at: [Link]

Sources

Comparative

NMR characterization of peptides containing N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine

Title: The Definitive Comparison Guide: NMR Characterization of Peptides Containing N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine Target Audience: Researchers, Scientists, and Drug Development Professionals Executive Sum...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: The Definitive Comparison Guide: NMR Characterization of Peptides Containing N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine

Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of complex therapeutic peptides, the choice of side-chain protecting groups dictates the purity, yield, and structural integrity of the final product. For solid-phase peptide synthesis (SPPS) utilizing Boc (tert-butyloxycarbonyl) chemistry, the protection of the highly nucleophilic ε-amine of lysine is a critical parameter.

This guide objectively evaluates the performance of N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine[Boc-Lys(2-Cl-Z)-OH] against standard alternatives like Boc-Lys(Z)-OH and Fmoc-Lys(Boc)-OH. By detailing the mechanistic causality behind its stability and providing self-validating Nuclear Magnetic Resonance (NMR) characterization protocols, this document serves as a comprehensive resource for scientists optimizing complex peptide assemblies.

Mechanistic Rationale: Why 2-Cl-Z Outperforms Standard Z in Boc-SPPS

In standard Fmoc-SPPS, the standard building block is Fmoc-Lys(Boc)-OH, where the side-chain Boc group is perfectly orthogonal to the base-catalyzed Fmoc removal[]. However, Boc-SPPS requires repeated exposure to 50–100% trifluoroacetic acid (TFA) for N-α deprotection. Under these harsh acidic conditions, the standard benzyloxycarbonyl (Z) group exhibits slow acidolytic cleavage.

The Causality of Halogen Substitution: The premature loss of the Z group exposes the ε-amine, leading to irreversible peptide branching during subsequent coupling cycles. To solve this, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group was engineered. The electron-withdrawing chlorine atom at the ortho position exerts a strong inductive effect (-I), which drastically destabilizes the transition state leading to the benzylic carbocation during acidolysis. This electronic modulation renders the 2-Cl-Z group highly stable in 50% TFA, ensuring side-chain integrity throughout extended synthesis cycles, while remaining fully cleavable under strong anhydrous HF conditions[2].

Orthogonality Root Lysine Side-Chain Protection BocSPPS Boc-SPPS Strategy (TFA Deprotection) Root->BocSPPS FmocSPPS Fmoc-SPPS Strategy (Piperidine Deprotection) Root->FmocSPPS Z Lys(Z) Prone to TFA cleavage BocSPPS->Z Suboptimal ClZ Lys(2-Cl-Z) Stable in 50% TFA BocSPPS->ClZ Preferred Boc Lys(Boc) Stable to Piperidine FmocSPPS->Boc Standard

Logical relationship of lysine protecting group orthogonality in SPPS strategies.

Comparative Performance and NMR Signatures

While Mass Spectrometry (MS) confirms the molecular weight, High-Resolution NMR is mandatory to verify the structural integrity of the protecting groups, detect isomeric impurities, and confirm complete deprotection post-cleavage. The 2-chloro substitution imparts distinct chemical shifts compared to the unsubstituted Z group[3].

Quantitative Data Comparison
Protecting Group Building BlockAcid Stability (50% TFA)Cleavage ConditionBenzylic CH₂ Shift (¹H NMR)Aromatic Protons (¹H NMR)
Boc-Lys(2-Cl-Z)-OH High (Stable over 50+ cycles)Anhydrous HF, TFMSA~5.08 - 5.20 ppm (s, 2H) ~7.20 - 7.60 ppm (m, 4H)
Boc-Lys(Z)-OH Low (Degrades ~1-2% per cycle)Anhydrous HF, TFMSA~5.00 - 5.05 ppm (s, 2H)~7.30 - 7.40 ppm (m, 5H)
Fmoc-Lys(Boc)-OH Extremely Low (Cleaves instantly)95% TFAN/A (Boc CH₃ at ~1.4 ppm)N/A

Note: The electron-withdrawing nature of the chlorine atom in 2-Cl-Z causes a slight downfield shift of the benzylic protons compared to the standard Z group, acting as a reliable diagnostic marker in 1D ¹H NMR.

Self-Validating Experimental Methodologies

To guarantee scientific integrity, the following protocols are designed as self-validating systems. By incorporating intermediate micro-cleavages and 2D NMR mapping, researchers can definitively prove the absence of side-chain branching.

Workflow S1 Resin Prep (MBHA) S2 N-α Deprotect (100% TFA) S1->S2 S3 Coupling Boc-Lys(2-Cl-Z)-OH S2->S3 S4 Global Cleavage (Anhydrous HF) S3->S4 S5 NMR Analysis (1D/2D) S4->S5

Step-by-step workflow for Boc-SPPS and subsequent NMR characterization.

Protocol A: Synthesis and Incorporation of Boc-Lys(2-Cl-Z)-OH

Objective: Couple the protected lysine while preventing premature deprotection.

  • Resin Preparation: Swell MBHA resin (0.5 mmol/g loading) in Dichloromethane (DCM) for 30 minutes.

  • N-α Deprotection: Treat the resin with 100% TFA for 2 × 5 minutes[4]. Causality: Neat TFA ensures rapid removal of the N-terminal Boc group. The 2-Cl-Z group on previously coupled lysines remains completely stable under these conditions.

  • Neutralization: Wash with DCM, then neutralize with 10% N,N-Diisopropylethylamine (DIPEA) in Dimethylformamide (DMF) for 2 × 1 minute.

  • Coupling: Dissolve 4.0 equivalents of Boc-Lys(2-Cl-Z)-OH and 4.0 eq of HBTU in DMF. Add 8.0 eq of DIPEA to activate. Add the mixture to the resin and agitate for 45 minutes.

  • Validation Step (Ninhydrin Test): Perform a Kaiser test. A yellow resin indicates complete coupling; blue indicates incomplete coupling (requiring a second cycle).

  • Global Cleavage: Treat the final dried resin with anhydrous HF containing 10% anisole (scavenger) at 0°C for 1 hour to simultaneously cleave the peptide from the resin and remove the 2-Cl-Z group.

Protocol B: NMR Sample Preparation and Acquisition

Objective: Verify structural integrity and confirm the absence of branched side-products.

  • Sample Preparation: Dissolve 2-5 mg of the purified lyophilized peptide in 600 µL of deuterated solvent (e.g., DMSO-d₆ or D₂O, depending on sequence solubility). If using D₂O, adjust pH to ~4.0 to slow down amide proton exchange.

  • 1D ¹H NMR Acquisition:

    • Acquire a standard 1D proton spectrum at 400 MHz or higher[3].

    • Diagnostic Check: Scan the 7.20–7.60 ppm and 5.08–5.20 ppm regions. The complete absence of signals here validates that the 2-Cl-Z group was successfully and entirely removed during HF cleavage.

  • 2D TOCSY (Total Correlation Spectroscopy) Acquisition:

    • Set mixing time to 80 ms to allow magnetization transfer across the entire spin system.

    • Self-Validating Analysis: Trace the lysine spin system starting from the α-NH (typically 8.0-8.5 ppm). You must observe sequential cross-peaks mapping to the α-CH (~4.2 ppm), β-CH₂ (~1.7 ppm), γ-CH₂ (~1.4 ppm), δ-CH₂ (~1.6 ppm), and ε-CH₂ (~2.8-3.0 ppm in free amine form).

    • Causality: If the 2-Cl-Z group had prematurely cleaved during synthesis causing branching, the ε-CH₂ signal would shift significantly downfield (~3.2-3.5 ppm) and show new amide cross-peaks, definitively exposing the synthetic failure.

Conclusion

For scientists utilizing Boc-SPPS for complex or aggregation-prone sequences, Boc-Lys(2-Cl-Z)-OH is non-negotiable. Its superior acid stability compared to standard Z-protection eliminates the risk of ε-amine branching. By pairing this robust chemistry with the self-validating 2D NMR protocols outlined above, drug development professionals can ensure absolute sequence fidelity and structural confidence before advancing to in vivo studies.

References

  • Organic & Biomolecular Chemistry - RSC Publishing. Synthesis of cyclen-based cationic lipids. Retrieved from:[Link]

  • Journal of Medicinal Chemistry - ACS Publications. Synthesis of a Highly Pure Lipid Core Peptide Based Self-Adjuvanting Triepitopic Group A Streptococcal Vaccine. Retrieved from: [Link]

Sources

Validation

Mass Spectrometry Validation of 2-Cl-Z Deprotection from Boc-Lys(2-Cl-Z)-OH: A Comparative Guide

Executive Summary & Mechanistic Context In Boc-based solid-phase peptide synthesis (SPPS), the ε-amino group of lysine requires robust protection to prevent branching during iterative coupling cycles. Boc-Lys(2-Cl-Z)-OH...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Context

In Boc-based solid-phase peptide synthesis (SPPS), the ε-amino group of lysine requires robust protection to prevent branching during iterative coupling cycles. Boc-Lys(2-Cl-Z)-OH is the industry standard because the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is highly stable to the 50% trifluoroacetic acid (TFA) used for N-α deprotection[1].

However, this extreme stability presents a significant downstream challenge: the selective and complete removal of the 2-Cl-Z group requires highly acidic conditions (e.g., anhydrous HF or TFMSA)[2]. The acidolytic cleavage of 2-Cl-Z generates a highly reactive 2-chlorobenzyl cation . If not properly trapped by nucleophilic scavengers, this electrophile will irreversibly alkylate electron-rich amino acids like Tryptophan and Tyrosine.

As a Senior Application Scientist, I emphasize that High-Performance Liquid Chromatography (HPLC) alone is insufficient for validating this cleavage. Mass Spectrometry (MS) is mandatory. This guide objectively compares 2-Cl-Z cleavage alternatives and provides a self-validating LC-ESI-MS protocol to definitively confirm deprotection and the absence of alkylation byproducts.

Comparative Analysis of Deprotection Alternatives

When scaling up or optimizing a Boc-SPPS workflow, chemists must choose between three primary methods for 2-Cl-Z removal. Table 1 objectively compares their performance, safety, and MS byproduct risks.

Table 1: Performance Comparison of 2-Cl-Z Cleavage Strategies

ParameterAnhydrous HF (Standard)TFMSA Cocktail (Accessible)Catalytic Hydrogenolysis
Cleavage Mechanism Strong Acidolysis (SN1/SN2)Strong Acidolysis (SN1)Pd/C Catalyzed Reduction
Deprotection Efficiency >99% (Gold Standard)90–95% (Requires optimization)Variable (Sequence dependent)
Scavenger Dependency High (p-Cresol, Anisole)Critical (Thioanisole, EDT)None
MS Byproduct Risk Low (+124 Da alkylation rare)High (If scavengers fail)Low (Risk of incomplete reduction)
Operational Safety Hazardous (Requires Teflon lines)[2]Standard Lab Fume Hood[3]Safe, but limited to solution-phase
Best Use Case Large-scale GMP manufacturingR&D labs without HF apparatusSolution-phase fragment synthesis

Mass Spectrometry Validation: Diagnostic Signatures

To build a self-validating system, we must understand the exact mass shifts associated with both success and failure. Electrospray Ionization (ESI-MS) is strongly preferred over MALDI-TOF for this validation. MALDI lasers can thermally cleave the 2-Cl-Z group in the source (in-source fragmentation), generating a false positive for deprotection[]. ESI preserves the intact molecules, revealing the true state of the reaction flask.

The Diagnostic Mass Shifts
  • Complete Deprotection (Success): The MS spectrum shows the expected theoretical mass of the target peptide [M+H]+ .

  • Incomplete Deprotection (Failure): The intact 2-Cl-Z group ( C8​H6​ClO2​ ) adds +168 Da to the peptide mass. Because Chlorine has two stable isotopes ( 35Cl and 37Cl in a 3:1 ratio), this byproduct will present as a distinct doublet at +168 Da and +170 Da (3:1 intensity) .

  • Alkylation Side-Reaction (Failure): If the scavengers fail, the 2-chlorobenzyl cation ( C7​H6​Cl+ ) alkylates a Trp or Tyr residue. This replaces a proton, resulting in a net mass shift of +124 Da . This will also present as a 3:1 doublet at +124 Da and +126 Da .

MS_Validation Start Crude Peptide Post-Cleavage LCMS LC-ESI-MS Analysis Start->LCMS Target Target Mass [M+H]+ Isotope: Standard C/N/O LCMS->Target Complete Deprotection Incomplete Mass Shift: +168 Da Isotope: 3:1 (35Cl/37Cl) LCMS->Incomplete Intact 2-Cl-Z Group Alkylation Mass Shift: +124 Da Isotope: 3:1 (35Cl/37Cl) LCMS->Alkylation 2-Chlorobenzyl Adduct

Fig 1. LC-ESI-MS diagnostic decision tree for validating 2-Cl-Z deprotection.

Self-Validating Experimental Protocols

The following protocol utilizes TFMSA paired with Thioanisole. Thioanisole is specifically chosen because it acts as a "soft" nucleophile, rapidly trapping the "hard" 2-chlorobenzyl cation to form a stable sulfonium adduct, preventing peptide alkylation.

Mechanism Protected Lys(2-Cl-Z) Acid TFMSA / TFA Protected->Acid Protonation Cleavage Decarboxylation Acid->Cleavage Products Free Lysine Cleavage->Products Desired Cation 2-Cl-Benzyl Cation (+) Cleavage->Cation Reactive Byproduct Scavenger Thioanisole Cation->Scavenger Trapping Trapped Sulfonium Adduct Scavenger->Trapped Safe Removal

Fig 2. Acidolytic cleavage mechanism of 2-Cl-Z and electrophile scavenging.

Protocol A: Optimized TFMSA Cleavage

Caution: TFMSA is highly corrosive. Perform all steps in a fume hood with proper PPE[3].

  • Resin Preparation: Transfer 100 mg of dry Boc-peptide-resin into a glass reaction vessel.

  • Scavenger Pre-incubation: Add 100 µL of Thioanisole and 50 µL of 1,2-Ethanedithiol (EDT). Swirl gently and let sit for 10 minutes. Causality: Pre-incubating saturates the resin matrix with scavengers before the cation is generated.

  • Acid Addition: Chill the vessel in an ice bath (0°C). Slowly add 1.0 mL of TFA, followed dropwise by 100 µL of TFMSA.

  • Cleavage Reaction: Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature for an additional 60 minutes.

  • Precipitation: Filter the resin and drop the acidic filtrate directly into 15 mL of ice-cold diethyl ether. A white precipitate (the crude peptide) will form.

  • Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether to remove residual scavengers and sulfonium adducts, and dry under a gentle stream of nitrogen.

Protocol B: LC-ESI-MS Validation Workflow
  • Sample Prep: Dissolve 1 mg of the crude peptide pellet in 1 mL of 50% Acetonitrile / 50% Water with 0.1% Formic Acid.

  • Chromatography: Inject 5 µL onto a C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm). Run a gradient of 5% to 95% Acetonitrile over 10 minutes.

  • MS Acquisition: Operate the ESI-TOF mass spectrometer in positive ion mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C to ensure soft ionization[].

  • Data Interpretation (The Validation):

    • Extract the ion chromatogram (EIC) for the target [M+H]+ .

    • Search specifically for [M+H+168]+ and [M+H+124]+ .

    • Self-Validation Check: If the +168 Da peak is >5% relative abundance, extend the TFMSA reaction time in future batches. If the +124 Da peak is detected, increase the Thioanisole concentration.

References

  • Protected Peptides: Essential Building Blocks for Research - BOC Sciences BOC Sciences
  • Amino Acid Deriv
  • Planning a Peptide Synthesis AAPPTec
  • Novabiochem® Boc resin cleavage and deprotection Merck Millipore

Sources

Comparative

Assessing yield differences between Boc-Lys(2-Cl-Z)-OH and standard lysine derivatives

An in-depth technical guide for researchers, scientists, and drug development professionals on optimizing peptide synthesis yields through strategic lysine side-chain protection. The Challenge of Lysine Nucleophilicity i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for researchers, scientists, and drug development professionals on optimizing peptide synthesis yields through strategic lysine side-chain protection.

The Challenge of Lysine Nucleophilicity in SPPS

In solid-phase peptide synthesis (SPPS), the ϵ -amino group of lysine is highly nucleophilic and presents a persistent synthetic challenge[1]. If this side chain is not robustly masked, it acts as a competing nucleophile during amino acid coupling cycles. This leads to side-chain acylation, resulting in the formation of branched peptide impurities and truncated deletion sequences[1][2]. For complex or lengthy therapeutic peptides, selecting the optimal orthogonal protecting group is the primary determinant of crude yield, overall purity, and downstream purification efficiency.

Mechanistic Causality: The 2-Cl-Z Advantage in Boc Chemistry

In Boc-SPPS, the N- α -amino group is iteratively deprotected using 50% trifluoroacetic acid (TFA) in dichloromethane (DCM)[3]. Historically, the standard benzyloxycarbonyl (Z) group was utilized for lysine side-chain protection. However, the Z group exhibits partial acid lability. Over the course of synthesizing a long peptide sequence (requiring 20+ cycles), the cumulative exposure to 50% TFA causes the unsubstituted Z group to slowly degrade, prematurely unmasking the ϵ -amine[3].

To counteract this degradation, Boc-Lys(2-Cl-Z)-OH was engineered. The addition of an electron-withdrawing chlorine atom at the ortho position of the aromatic ring exerts a strong inductive effect (-I). This effect pulls electron density away from the carbamate oxygen, significantly stabilizing the carbonyl carbon against protonation and subsequent cleavage in 50% TFA[1].

Because of this precise structural modification, the 2-Cl-Z group remains fully intact during repetitive elongation cycles. It is strictly orthogonal to the Boc group and is only cleaved under the extreme acidic conditions of anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA) during the final global deprotection step[3][4].

Conversely, in Fmoc-SPPS, the standard derivative is Fmoc-Lys(Boc)-OH . Here, the side-chain Boc group is perfectly stable to the basic piperidine used for Fmoc removal but is extremely labile to the final TFA cleavage[]. While highly effective for Fmoc strategies, it is fundamentally incompatible with Boc-SPPS.

Pathway Visualization: Side Reactions vs. Linear Elongation

G Start Repetitive Boc-SPPS Cycles (50% TFA Deprotection) LysZ Boc-Lys(Z)-OH (Standard Z Group) Start->LysZ Lys2ClZ Boc-Lys(2-Cl-Z)-OH (2-Cl-Z Group) Start->Lys2ClZ Degradation Premature ε-Amino Deprotection LysZ->Degradation Acid Lability Stability ε-Amino Group Remains Protected Lys2ClZ->Stability Inductive Effect (-I) Branching Side-Chain Acylation (Branched Peptides) Degradation->Branching Competing Nucleophile Linear Selective α-Amino Coupling Stability->Linear Controlled Synthesis LowYield Low Yield & Purity (Complex Purification) Branching->LowYield HighYield High Yield & Purity (Target Peptide) Linear->HighYield

Caption: Workflow comparing stability and yield outcomes of Lys(Z) vs. Lys(2-Cl-Z) in Boc-SPPS.

Quantitative Yield & Stability Comparison

The following table summarizes the performance metrics of standard lysine derivatives across different synthesis strategies, highlighting why Boc-Lys(2-Cl-Z)-OH is the definitive choice for Boc chemistry.

Lysine DerivativeSPPS StrategySide-Chain Protecting GroupStability to 50% TFA (Elongation)Stability to PiperidineFinal Cleavage ConditionsTypical Yield Impact (Long Peptides)
Boc-Lys(2-Cl-Z)-OH Boc2-ChlorobenzyloxycarbonylHigh (Stable over multiple cycles)N/AHF, TFMSA, HBr/AcOHHigh (Prevents branching)
Boc-Lys(Z)-OH BocBenzyloxycarbonylModerate (Degrades cumulatively)N/AHF, TFMSA, HBr/AcOHLow-Moderate (Branching occurs)
Fmoc-Lys(Boc)-OH Fmoctert-ButyloxycarbonylLow (Cleaves instantly)High 95% TFAHigh (Standard for Fmoc)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow for incorporating Boc-Lys(2-Cl-Z)-OH is designed as a self-validating system . It utilizes the Kaiser test (ninhydrin assay) as a binary checkpoint to confirm both successful N- α deprotection and the absence of unreacted ϵ -amines after coupling.

Protocol 1: Coupling of Boc-Lys(2-Cl-Z)-OH
  • N- α Deprotection: Treat the peptidyl-resin with 50% TFA in DCM for 1-2 minutes (pre-wash), followed by a 20-30 minute main deprotection step[1].

  • Neutralization: Wash the resin with DCM, then neutralize with 5% N,N-Diisopropylethylamine (DIEA) in Dimethylformamide (DMF) (3 × 2 min).

  • Validation Check 1 (Kaiser Test): Take a few resin beads and perform a Kaiser test.

    • Causality: A positive result (deep blue color) validates that the N- α -Boc group has been completely removed, exposing the free primary amine required for the next coupling[1].

  • Activation & Coupling: Dissolve 3-4 equivalents of Boc-Lys(2-Cl-Z)-OH and an equimolar amount of HATU in DMF. Add 6-8 equivalents of DIEA. Add the activated mixture to the resin and agitate for 45-60 minutes.

  • Validation Check 2 (Kaiser Test): Wash the resin thoroughly with DMF and DCM, then perform a second Kaiser test.

    • Causality: A negative result (yellow color) validates that the N- α amine has been fully acylated. Crucially, it also confirms that the 2-Cl-Z group remained stable; if the ϵ -amine had been prematurely deprotected by the TFA, it would react with the ninhydrin, falsely yielding a positive (blue) result.

Protocol 2: Global Cleavage and Deprotection

The final cleavage step requires strong acids to remove the 2-Cl-Z group. This process generates reactive carbocations that can alkylate sensitive residues (e.g., Trp, Met, Tyr) if not properly managed[1].

  • Preparation: Ensure the N-terminal Boc group is removed prior to HF cleavage to prevent t-butylation of susceptible residues[4]. Dry the resin completely under a vacuum.

  • Scavenger Addition: Place the resin in an HF-compatible reaction vessel. Add a scavenger cocktail (e.g., p-cresol and p-thiocresol) at a ratio of 10% v/v relative to the final HF volume.

    • Causality: Scavengers act as electron-rich traps, neutralizing the highly reactive 2-chlorobenzyl carbocations generated during 2-Cl-Z cleavage before they can irreversibly modify the peptide backbone[1].

  • Cleavage: Condense anhydrous HF into the vessel at -78°C, then allow the reaction to proceed at 0°C for 60 minutes.

  • Precipitation: Evaporate the HF under a stream of nitrogen. Precipitate the crude, fully deprotected peptide using cold diethyl ether, centrifuge, and wash the pellet to remove scavengers and cleaved protecting groups.

References

Sources

Safety & Regulatory Compliance

Safety

N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine proper disposal procedures

As a Senior Application Scientist, I frequently consult with research laboratories and drug development facilities on the optimization of Solid-Phase Peptide Synthesis (SPPS) workflows. While much of the literature focus...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with research laboratories and drug development facilities on the optimization of Solid-Phase Peptide Synthesis (SPPS) workflows. While much of the literature focuses on coupling efficiencies and yield, the operational reality of chemical lifecycle management is equally critical.

The compound N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine , commonly abbreviated as Boc-Lys(2-Cl-Z)-OH , is a heavily utilized protected amino acid derivative in Boc-strategy peptide synthesis[1]. Because of its specific chemical structure—namely, the presence of a chlorinated protecting group—its handling, segregation, and disposal require a nuanced approach to maintain regulatory compliance and laboratory safety[2].

This guide provides an authoritative, step-by-step operational framework for the proper disposal and lifecycle management of Boc-Lys(2-Cl-Z)-OH and its associated waste streams.

Physicochemical Profile & Waste Causality

To design a self-validating disposal protocol, we must first understand the causality behind the chemical's behavior. Boc-Lys(2-Cl-Z)-OH features two distinct protecting groups:

  • N-alpha-Boc (tert-butyloxycarbonyl): Acid-labile, typically removed using Trifluoroacetic Acid (TFA).

  • N-epsilon-2-Cl-Z (2-chlorobenzyloxycarbonyl): Highly acid-stable. The addition of the electron-withdrawing chlorine atom to the Z-group increases its stability against TFA, ensuring it remains intact during standard Boc deprotection cycles. It requires strong acids like anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA) for final cleavage.

Operational Impact: Because the 2-Cl-Z group contains a covalently bound halogen (chlorine), any highly concentrated liquid waste containing unreacted Boc-Lys(2-Cl-Z)-OH must be evaluated for the halogenated organic waste stream [2]. Incinerating halogenated compounds in non-halogenated streams can lead to the formation of toxic dioxins and corrosive hydrogen chloride gas, violating Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards[2][3].

Table 1: Physicochemical Data & Waste Classification Summary
Property / ParameterSpecification / ClassificationOperational Consequence
CAS Number 54613-99-9[1]Required for accurate waste manifest labeling.
Molecular Formula C19H27ClN2O6[1]Contains Chlorine; flags for halogenated waste streams.
Molecular Weight 414.9 g/mol [1]Used for calculating molar equivalents and waste concentration.
Physical State Solid (Powder/Crystalline)Primary risk is inhalation of dust during weighing.
EPA Waste Code Unlisted (Non-RCRA specific)Managed as characteristic hazardous waste based on solvent mixture[4].

Operational Workflow & Waste Segregation Diagram

The following diagram maps the lifecycle of Boc-Lys(2-Cl-Z)-OH from reagent handling through to EPA-compliant disposal.

G A Boc-Lys(2-Cl-Z)-OH (Solid Reagent) B Peptide Synthesis Workflow (Coupling & Cleavage) A->B Utilized in C Solid Waste (Vials, Resin, Paper) B->C Consumables D Liquid Waste (DMF, DCM, TFA Mixtures) B->D Solvents & Excess E Satellite Accumulation Area (SAA) C->E Segregated D->E Segregated F Central Accumulation Area (CAA) E->F Transferred < 72h after full G EPA-Compliant Hazardous Disposal F->G Vendor Pickup

Fig 1: Lifecycle and segregated waste routing for Boc-Lys(2-Cl-Z)-OH in SPPS workflows.

Step-by-Step Disposal Methodologies

Laboratory waste is not a monolith. The American Chemical Society (ACS) and EPA mandate that waste must be categorized at the "Point of Generation"[5]. Never flush this compound down the drain, as it does not meet the criteria for water solubility, neutral pH, or biological degradability required for sink disposal[4][6].

Protocol A: Disposal of Solid Waste (Powder, Vials, and Consumables)

This protocol applies to empty reagent bottles, contaminated weighing paper, spatulas, and spent peptide resin containing the coupled amino acid.

  • Collection: Place all solid consumables contaminated with Boc-Lys(2-Cl-Z)-OH into a designated, High-Density Polyethylene (HDPE) solid hazardous waste container[7].

  • Labeling: Apply a hazardous waste tag immediately upon the first addition of waste. The label must explicitly state "Hazardous Waste" and list "N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine" along with any other contaminants. Do not use abbreviations (e.g., do not write "Boc-Lys waste")[3].

  • Storage: Keep the container tightly sealed in the laboratory's Satellite Accumulation Area (SAA) when not actively adding waste[3].

  • Validation Check: Ensure no liquid solvents are placed in the solid waste bin, as this violates RCRA segregation rules and creates a fire/reaction hazard[4].

Protocol B: Disposal of Liquid Waste (Coupling Solutions)

During synthesis, excess Boc-Lys(2-Cl-Z)-OH is typically dissolved in N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) alongside coupling reagents (e.g., HATU, DIPEA)[8].

  • Segregation by Halogen Content:

    • If the solvent is DCM, the entire mixture must be routed to the Halogenated Organic Waste carboy.

    • If the solvent is DMF, evaluate the concentration of Boc-Lys(2-Cl-Z)-OH. Because the molecule contains chlorine, high-concentration solutions (>1% w/v) should conservatively be routed to the Halogenated Organic Waste carboy to prevent downstream incineration issues.

  • Compatibility Verification: Ensure the liquid waste carboy is made of compatible material (e.g., HDPE or PTFE) and is not used for incompatible chemicals (e.g., strong oxidizers or strong acids)[3][4].

  • Funnel Management: Pour the liquid waste slowly to avoid splashing. Self-Validating Step: Immediately remove the funnel and cap the container. Leaving a funnel in a hazardous waste container is a direct violation of EPA SAA regulations[3].

Protocol C: SAA to CAA Transfer Logistics

Under EPA guidelines, laboratories operate under strict timelines for waste accumulation.

  • Line of Sight: Ensure the SAA is at or near the point of generation and under the direct control of the operator[3][9].

  • Volume Limits: Monitor the waste levels. An SAA may hold up to 55 gallons of hazardous waste[9].

  • The 72-Hour Rule: Once a waste container reaches 90-100% capacity, it must be dated and transferred from the SAA to the facility's Central Accumulation Area (CAA) within 72 hours[3][4]. Do not apply an accumulation start date while the container is still actively filling in the SAA[9].

Spill Response & Decontamination

In the event of a dry powder spill of Boc-Lys(2-Cl-Z)-OH during weighing:

  • Containment: Do not use a dry brush, which can aerosolize the fine powder.

  • Neutralization/Cleanup: Dampen a disposable laboratory wipe with a compatible solvent (e.g., Isopropanol or a small amount of DMF) to wipe up the powder.

  • Disposal: Place the contaminated wipes into the Solid Hazardous Waste container (Protocol A).

  • Surface Decontamination: Wash the balance and surrounding bench area with soap and water, ensuring all residual chemical is removed.

By adhering to these structured protocols, laboratories not only ensure strict compliance with federal environmental regulations but also foster a culture of safety that protects both personnel and the integrity of the research environment.

References

  • Hazardous Waste and Disposal Considerations American Chemical Society (ACS) URL:[Link][6]

  • Laboratory Hazardous Waste Disposal Guidelines Central Washington University Environmental Health & Safety URL:[Link][4]

  • Regulation of Laboratory Waste American Chemical Society (ACS) URL:[Link][5]

  • Hazardous Chemical Waste Management Guidelines Columbia University | Research Environmental Health & Safety URL:[Link][3]

  • How to Properly Dispose Chemical Hazardous Waste National Science Teaching Association (NSTA) URL:[Link][7]

  • Managing Hazardous Chemical Waste in the Lab Lab Manager URL:[Link][9]

  • A Primer On Laboratory Waste Disposal Hazardous Waste Experts URL:[Link][2]

  • Boc-Lys(2-Cl-Z)-OH[54613-99-9] Product Data Aapptec Peptides URL:[Link][1]

  • Second Generation Amphiphilic Poly-Lysine Dendrons Inhibit Glioblastoma Cell Proliferation National Institutes of Health (NIH) / PMC URL:[Link][8]

Sources

Handling

Personal protective equipment for handling N-Boc-N6-(2-chlorobenzyloxycarbonyl)-L-lysine

As a Senior Application Scientist, I understand that navigating the safety protocols for specialized reagents is paramount to both successful research and, more importantly, the well-being of our scientific community. Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that navigating the safety protocols for specialized reagents is paramount to both successful research and, more importantly, the well-being of our scientific community. This guide is designed to provide you with essential, immediate safety and logistical information for handling Nα-Boc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine. While many N-Boc protected amino acids are considered to have low toxicity, the presence of a chlorinated benzyl group necessitates a cautious and well-informed approach.

Hazard Assessment: A Tale of Two Moieties

Nα-Boc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine is a compound with two distinct structural features that inform our safety considerations. On one hand, the N-Boc protecting group is common in peptide synthesis and is generally associated with low reactivity and toxicity under standard laboratory conditions. Many N-Boc protected amino acids are not classified as hazardous by the Occupational Safety and Health Administration (OSHA)[1][2].

On the other hand, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group introduces a chlorinated aromatic ring. While the carbamate linkage reduces its reactivity compared to a benzyl chloride, related chlorinated aromatic compounds can be irritants. For instance, 2-chlorobenzyl alcohol is known to cause skin, eye, and respiratory irritation[3]. Therefore, it is prudent to treat this compound with a higher level of caution than a simple Boc-amino acid and assume it may be an irritant upon contact. The toxicological properties of this specific compound have not been fully investigated[4].

Core Directive: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable. The following recommendations are based on a risk assessment that considers the potential for dust inhalation, skin, and eye contact.

Body Protection

A clean, buttoned lab coat is the minimum requirement to protect your skin and personal clothing from potential contamination[5]. The lab coat should be made of a polyester-cotton blend or 100% cotton[5]. It is crucial that lab coats are not taken to private residences for laundering to prevent the spread of chemical contaminants[5].

Hand Protection

Disposable nitrile gloves are the recommended choice for handling this compound as they offer protection against a wide range of chemicals[6]. Always inspect gloves for any signs of damage, such as tears or pinholes, before use. Should the gloves become contaminated, they must be removed immediately, and your hands should be washed thoroughly before putting on a new pair[7]. For procedures with a higher risk of splashes, consider double-gloving.

Eye and Face Protection

Given the powdered nature of this reagent and the potential for eye irritation, appropriate eye and face protection is critical.

  • Safety Glasses: At a minimum, safety glasses with side shields that meet the ANSI Z87.1 standard must be worn whenever you are in the laboratory[7][8].

  • Chemical Splash Goggles: When weighing the powder or handling solutions, it is highly recommended to use chemical splash goggles. Goggles provide a seal around the eyes, offering superior protection from dust particles and splashes compared to safety glasses[7][8].

  • Face Shield: For operations involving larger quantities or a significant risk of splashing, a face shield should be worn in addition to safety goggles to protect the entire face and neck[7][8].

Operational Plan: A Step-by-Step Guide to Safe Handling

Receiving and Storage:

  • Upon receipt, inspect the container for any damage.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing agents[4]. The recommended storage temperature is often refrigerated (2-8 °C) or in a freezer[2][9].

Weighing the Solid:

  • Perform this task in a chemical fume hood or a ventilated balance enclosure to minimize the inhalation of any airborne powder.

  • Don your full PPE: lab coat, nitrile gloves, and chemical splash goggles.

  • Use a spatula to carefully transfer the desired amount of the compound to a weighing vessel.

  • Avoid generating dust. If any powder is spilled, clean it up immediately following the spill response procedures outlined below.

  • Once weighing is complete, securely close the container and wipe it down with a damp cloth before returning it to storage.

Use in Solution:

  • When dissolving the compound or running a reaction, always work within a chemical fume hood.

  • Add the solid to your solvent slowly to avoid splashing.

  • Should any of the solution come into contact with your gloves, change them immediately.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE for tasks involving Nα-Boc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine.

PPE_Workflow cluster_0 Task Assessment cluster_1 PPE Requirements start Identify Task weighing Weighing Solid start->weighing solution_handling Handling Solution / Reaction start->solution_handling storage Storage / Transport start->storage ppe_medium Standard PPE: - Lab Coat - Nitrile Gloves - Chemical Goggles weighing->ppe_medium In fume hood ppe_high Full PPE: - Lab Coat - Nitrile Gloves - Chemical Goggles - Face Shield (if splash risk) solution_handling->ppe_high > 1L or high splash risk solution_handling->ppe_medium < 1L, low splash risk ppe_low Minimum PPE: - Lab Coat - Nitrile Gloves - Safety Glasses storage->ppe_low

Caption: PPE selection workflow based on the laboratory task.

Emergency and Disposal Plans

Spill Response:

  • Minor Spill (Solid):

    • Alert others in the immediate area.

    • Wearing your full PPE, gently sweep up the spilled material and place it into a labeled, sealable container for hazardous waste disposal.

    • Avoid creating dust. You can lightly mist the powder with water to aid in this, provided it does not create an incompatibility issue.

    • Clean the spill area with soap and water.

  • Major Spill:

    • Evacuate the immediate area and alert your supervisor.

    • If the spill is large or if you are unsure how to proceed, contact your institution's Environmental Health and Safety (EHS) office for guidance.

First Aid:

  • Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing any contaminated clothing[4]. Seek medical attention if irritation develops or persists.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[4]. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If they experience difficulty breathing, seek immediate medical attention[4].

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of water or milk[4]. Seek immediate medical attention.

Disposal Plan:

As a chlorinated organic compound, Nα-Boc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine and any materials contaminated with it (e.g., gloves, weighing paper, spill cleanup debris) must be disposed of as hazardous chemical waste.

  • Collect all waste in a clearly labeled, sealed container. The label should read "Hazardous Waste" and include the full chemical name.

  • Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's EHS office for specific procedures.

By adhering to these guidelines, you can confidently and safely incorporate Nα-Boc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine into your research workflows, ensuring a secure environment for yourself and your colleagues.

References

  • Avocado Research Chemicals Ltd. (2026, January 16). SAFETY DATA SHEET. Thermo Fisher Scientific. [Link]

  • University of Arizona. (n.d.). Personal Protective Equipment. Department of Chemistry and Biochemistry. [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Alpha-BOC-Epsilon-CBZ-L-Lysine DCHA, 99.5+%. [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Boc-L-Lysine. [Link]

  • University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety. [Link]

  • Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety. [Link]

  • University of Georgia Research. (2021, September 15). Personal Protective Equipment (PPE). [Link]

  • University of Colorado Boulder. (n.d.). Protective Gear. Organic Chemistry. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.